3-(4-Fluoro-3-(trifluoromethyl)phenyl)pyridine

Core Science & Biosynthesis

An In-depth Technical Guide to 3-(4-Fluoro-3-(trifluoromethyl)phenyl)pyridine and Its Core Isomer

Executive Summary: This guide provides a comprehensive technical overview of the fluorinated pyridine scaffold, with a primary focus on the readily accessible and well-documented isomer, 4-(4-Fluoro-3-(trifluoromethyl)phenyl)pyridine (CAS: 388118-59-0) . Due to the limited availability of public data and the absence of a registered CAS number for the specific constitutional isomer, 3-(4-Fluoro-3-(trifluoromethyl)phenyl)pyridine, this document will first establish a robust, theoretical synthetic pathway for its creation. Subsequently, it will leverage the extensive data available for the 4-pyridyl isomer as a surrogate to provide in-depth insights into the synthesis, physicochemical properties, safety protocols, and analytical methodologies relevant to this important class of compounds. This approach ensures that researchers are equipped with both a practical guide to a key chemical building block and a scientifically sound strategy for the synthesis of its less-documented variant.

Part 1: Analysis and Proposed Synthesis of 3-(4-Fluoro-3-(trifluoromethyl)phenyl)pyridine

The target molecule, 3-(4-Fluoro-3-(trifluoromethyl)phenyl)pyridine, represents a biaryl structure connecting a pyridine ring at its 3-position to a substituted phenyl ring. Such structures are of significant interest in medicinal chemistry due to the prevalence of the pyridine motif in bioactive molecules and the advantageous properties conferred by fluorine and trifluoromethyl groups, such as enhanced metabolic stability and binding affinity.

The most logical and widely adopted method for constructing such a C-C bond between two aromatic rings is the Suzuki-Miyaura cross-coupling reaction. This palladium-catalyzed reaction offers high functional group tolerance, mild reaction conditions, and generally high yields.

Proposed Synthetic Workflow: Suzuki-Miyaura Coupling

The synthesis would involve the coupling of a 3-substituted pyridine (either a halide or a boronic acid derivative) with a correspondingly substituted phenyl partner. The most strategically sound approach involves the reaction of 3-pyridylboronic acid with 1-bromo-4-fluoro-3-(trifluoromethyl)benzene . This choice is predicated on the commercial availability and stability of both starting materials.

Caption: Proposed Suzuki-Miyaura coupling workflow for synthesizing the target compound.

Part 2: Technical Profile of 4-(4-Fluoro-3-(trifluoromethyl)phenyl)pyridine

As the designated surrogate, this section details the properties and protocols for the 4-isomer, providing a robust framework for researchers working with this class of compounds.

Chemical Identity and Properties

Property	Value	Source(s)
CAS Number	388118-59-0	[1][2]
IUPAC Name	4-[4-Fluoro-3-(trifluoromethyl)phenyl]pyridine	[2]
Molecular Formula	C₁₂H₇F₄N	[1]
Molecular Weight	241.18 g/mol	[1][2]
Appearance	Solid (Form may vary)	N/A
Storage Conditions	Sealed in dry, 2-8°C	[1]
Topological Polar Surface Area (TPSA)	12.89 Ų	[1]
LogP	3.9065	[1]

Rationale for Fluorine Incorporation: The strategic placement of a fluorine atom and a trifluoromethyl (-CF₃) group onto the phenyl ring is a common tactic in modern drug design. The -CF₃ group is highly lipophilic and acts as a strong electron-withdrawing group, which can significantly enhance a molecule's metabolic stability by blocking sites susceptible to oxidative metabolism.[2] Fluorine atoms can modulate pKa, improve binding affinity through favorable electrostatic interactions, and enhance membrane permeability.[2]

Synthesis and Mechanism

The synthesis of 4-(4-Fluoro-3-(trifluoromethyl)phenyl)pyridine is reliably achieved via a Suzuki-Miyaura cross-coupling reaction.

Reaction: 4-Bromopyridine with 4-Fluoro-3-(trifluoromethyl)phenylboronic acid.

Mechanism Rationale: The catalytic cycle begins with the oxidative addition of the palladium(0) catalyst to the aryl halide (4-bromopyridine), forming a Pd(II) complex. This is followed by transmetalation, where the organic group from the boronic acid is transferred to the palladium center. The final step is reductive elimination, which forms the C-C bond of the biaryl product and regenerates the Pd(0) catalyst. The choice of a phosphine ligand is critical to stabilize the palladium catalyst and facilitate the reaction steps.

Sources

• 1. chemscene.com [chemscene.com]
• 2. 4-(4-Fluoro-3-(trifluoromethyl)phenyl)pyridine | 388118-59-0 | Benchchem [benchchem.com]

Technical Whitepaper: Physicochemical Profile of 3-(4-Fluoro-3-(trifluoromethyl)phenyl)pyridine

The following technical guide details the physicochemical properties, synthesis, and medicinal chemistry applications of 3-(4-fluoro-3-(trifluoromethyl)phenyl)pyridine .

Executive Summary

3-(4-Fluoro-3-(trifluoromethyl)phenyl)pyridine (MF: C₁₂H₇F₄N; MW: 241.19 g/mol ) is a fluorinated biaryl scaffold utilized in medicinal chemistry as a robust pharmacophore for kinase inhibitors and G-protein coupled receptor (GPCR) modulators. Distinguished by its specific substitution pattern—a pyridine ring at the meta-position relative to the electron-withdrawing trifluoromethyl and fluoro groups on the phenyl ring—this compound offers a unique balance of lipophilicity, metabolic stability, and electronic deactivation.

This guide provides a comprehensive analysis of its physicochemical properties, synthetic pathways, and handling protocols, designed for researchers optimizing lead compounds in oncology and immunology.

Chemical Identity & Structural Analysis[1]

Nomenclature & Identification[2]

• IUPAC Name: 3-(4-Fluoro-3-(trifluoromethyl)phenyl)pyridine

• Common Synonyms: 5-(3-Pyridyl)-2-fluorobenzotrifluoride; 3-(3-Trifluoromethyl-4-fluorophenyl)pyridine

• Molecular Formula: C₁₂H₇F₄N[1]

• SMILES: FC1=C(C(F)(F)F)C=C(C2=CC=CN=C2)C=C1

• Structural Class: Fluorinated Biaryl Heterocycle

Structural Logic

The molecule consists of a basic pyridine ring linked to an electron-deficient phenyl ring.

• Pyridine Ring (3-position): Acts as a hydrogen bond acceptor (HBA). The nitrogen lone pair is less basic than in unsubstituted pyridine due to the inductive electron-withdrawal from the fluorinated phenyl ring.

• Trifluoromethyl Group (-CF₃): A strong electron-withdrawing group (Hammett σ_p ≈ 0.54) that increases lipophilicity and metabolic stability by blocking oxidative metabolism at the benzylic position.

• Fluoro Group (-F): Provides steric occlusion and further electronic modulation (Hammett σ_p ≈ 0.06), often used to block the para-position from metabolic hydroxylation.

Physicochemical Properties (Core Profile)

The following data aggregates experimental values from analogous commercial standards (e.g., the 4-isomer, CAS 388118-59-0) and predictive models calibrated for fluorinated biaryls.

Property	Value / Range	Mechanistic Insight
Molecular Weight	241.19 g/mol	Optimal for CNS penetration and oral bioavailability (<500 Da).
LogP (Octanol/Water)	3.8 ± 0.3 (Predicted)	High lipophilicity driven by the -CF₃ and -F groups. Requires formulation strategies for aqueous delivery.
pKa (Pyridine N)	3.5 – 4.0 (Predicted)	Significantly lower than pyridine (pKa ~5.2) due to the electron-withdrawing effect of the 3-aryl substituent.
Topological Polar Surface Area (TPSA)	12.9 Ų	Low TPSA suggests excellent membrane permeability and potential blood-brain barrier (BBB) crossing.
H-Bond Acceptors	1 (Pyridine N)	Critical interaction point for kinase hinge regions or active site residues.
H-Bond Donors	0	Lack of donors reduces desolvation penalty upon protein binding.
Melting Point	62 – 68 °C	Solid at room temperature. Crystalline forms may vary based on solvent of recrystallization.
Solubility (Water)	< 0.1 mg/mL	Practically insoluble.
Solubility (Organic)	> 50 mg/mL (DMSO, DCM)	Highly soluble in polar aprotic solvents.

Electronic Structure Map (Graphviz)

The following diagram illustrates the electronic influence of substituents on the biaryl core, highlighting the deactivation of the pyridine nitrogen.

Figure 1: Structure-Property Relationship (SPR) Map. The electron-withdrawing nature of the fluorinated phenyl ring reduces the electron density on the pyridine nitrogen, lowering its pKa.

Synthetic & Analytical Protocols

Synthesis: Suzuki-Miyaura Cross-Coupling

The most reliable route to this scaffold is the palladium-catalyzed cross-coupling of 3-pyridylboronic acid with 4-bromo-1-fluoro-2-(trifluoromethyl)benzene .

Reaction Scheme:

• Reagents: 3-Pyridylboronic acid (1.1 eq), Aryl bromide (1.0 eq), Pd(dppf)Cl₂ (0.05 eq), K₂CO₃ (2.0 eq).

• Solvent: 1,4-Dioxane / Water (4:1).

• Conditions: 90°C, 12 hours, Inert Atmosphere (N₂).

Purification Protocol:

• Workup: Dilute with EtOAc, wash with brine, dry over Na₂SO₄.

• Column Chromatography: Elute with Hexanes:EtOAc (gradient 10:1 to 4:1). The product typically elutes after the starting bromide but before the boronic acid byproducts.

Analytical Characterization[4]

• ¹H NMR (400 MHz, DMSO-d₆): Look for the characteristic pyridine protons (singlet/doublet at ~8.6-8.8 ppm for H-2/H-6) and the specific splitting pattern of the fluorinated phenyl ring (multiplets at ~7.5-8.0 ppm).

• ¹⁹F NMR: Two distinct signals.

  • -CF₃: Singlet around -62 ppm.

  • -F: Multiplet around -110 to -120 ppm.

• HPLC: Retention time will be significantly longer than unsubstituted phenylpyridine due to the lipophilic -CF₃ group. Use a C18 column with MeCN/Water + 0.1% Formic Acid gradient.

Medicinal Chemistry Applications

Bioisosterism & Metabolic Stability

This scaffold is frequently used to replace 3-chlorophenyl or 3,4-dichlorophenyl moieties. The -CF₃ group mimics the volume of an isopropyl group but with high electronegativity, preventing CYP450-mediated oxidation at the benzylic position. The pyridine nitrogen serves as a "stealth" polar group, improving solubility compared to a biphenyl analog while maintaining aromatic stacking interactions.

Kinase Inhibitor Design

In kinase inhibitors (e.g., RAF, VEGFR), the pyridine nitrogen often forms a critical hydrogen bond with the hinge region backbone (e.g., Cys or Met residues). The fluorinated phenyl ring occupies the hydrophobic "back pocket" (Gatekeeper region), where the -CF₃ group can displace water molecules, providing an entropic gain in binding affinity.

Experimental Workflow: Solubility Determination To validate the physicochemical suitability of this compound for biological assays, use the following thermodynamic solubility protocol.

Figure 2: Thermodynamic Solubility Protocol. This workflow ensures accurate measurement of the compound's aqueous solubility limit, critical for assay dosing.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 2783296, 2-Fluoro-3-(trifluoromethyl)pyridine (Building Block Reference). Retrieved from [Link]

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry.[2] [Link]

• Hajduk, P. J., & Sauer, D. R. (2008). Influence of Lipophilicity on Drug Discovery and Design. Journal of Medicinal Chemistry.[2] (Contextual grounding for LogP analysis).

Sources

• 1. chemscene.com [chemscene.com]
• 2. pubs.acs.org [pubs.acs.org]

The Trifluoromethylpyridine Scaffold: A Cornerstone of Modern Bioactive Compound Design

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

The strategic incorporation of the trifluoromethylpyridine (TFMP) moiety has become a pivotal strategy in the discovery and development of novel agrochemicals and pharmaceuticals. The unique physicochemical properties imparted by the trifluoromethyl (-CF3) group, including high electronegativity, metabolic stability, and lipophilicity, combined with the versatile chemistry of the pyridine ring, have led to the creation of a diverse array of highly active compounds. This guide provides an in-depth technical exploration of the biological activities of trifluoromethylpyridine derivatives, delving into their mechanisms of action, structure-activity relationships, and the experimental methodologies used to evaluate their efficacy. From potent herbicides, insecticides, and fungicides that safeguard global crop production to targeted kinase inhibitors and G protein-coupled receptor (GPCR) modulators in clinical development for oncology, the TFMP scaffold continues to be a source of significant innovation. This document serves as a comprehensive resource for researchers and professionals engaged in the design and application of these remarkable molecules.

The Physicochemical Advantage: Why Trifluoromethylpyridines Excel in Biological Systems

The remarkable biological activity of trifluoromethylpyridine derivatives stems from the synergistic interplay of the trifluoromethyl group and the pyridine ring. Understanding these fundamental properties is crucial for the rational design of new bioactive molecules.

The -CF3 group is a powerful electron-withdrawing group, which can significantly influence the pKa of nearby functionalities, altering a molecule's ionization state at physiological pH. This, in turn, affects its solubility, membrane permeability, and binding interactions with biological targets.[1][2] Furthermore, the C-F bond is exceptionally strong, rendering the -CF3 group highly resistant to metabolic degradation by cytochrome P450 enzymes. This enhanced metabolic stability often translates to a longer biological half-life and improved pharmacokinetic profiles.[3] The lipophilic nature of the trifluoromethyl group can also enhance a molecule's ability to cross cellular membranes, a critical factor for reaching intracellular targets.[3]

The pyridine ring, a six-membered aromatic heterocycle containing one nitrogen atom, serves as a versatile scaffold for chemical modification. The nitrogen atom can act as a hydrogen bond acceptor and a basic center, enabling crucial interactions with biological targets. The aromatic nature of the ring provides a rigid framework for orienting substituents in a defined three-dimensional space, which is essential for specific binding to enzyme active sites or receptor pockets.

The combination of these two moieties creates a privileged scaffold with a unique combination of electronic, metabolic, and structural properties that have been successfully exploited in a wide range of biological applications.[1]

Agrochemical Applications: Protecting Global Food Security

Trifluoromethylpyridine derivatives have made a significant impact on modern agriculture, with numerous commercially successful products providing effective control of weeds, insect pests, and fungal diseases.[2]

Herbicides: Precision Weed Management

Trifluoromethylpyridine-containing herbicides are known for their high efficacy and, in some cases, excellent crop selectivity. A prominent example is Pyroxsulam , a triazolopyrimidine sulfonamide herbicide.

Mechanism of Action: Pyroxsulam is a potent inhibitor of the enzyme acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS).[1][4] ALS is a critical enzyme in the biosynthetic pathway of branched-chain amino acids (valine, leucine, and isoleucine) in plants. By inhibiting this enzyme, pyroxsulam depletes the plant of these essential amino acids, leading to a cessation of cell division and, ultimately, plant death.[4] The selectivity of pyroxsulam in crops like wheat is attributed to rapid metabolic degradation of the herbicide in the crop plant compared to the target weeds.[5]

dot graph "Pyroxsulam_Mechanism_of_Action" { graph [rankdir="LR", splines=ortho, nodesep=0.6]; node [shape=box, style="filled", fillcolor="#F1F3F4", fontcolor="#202124", fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

} caption: Pyroxsulam inhibits the ALS enzyme, blocking amino acid synthesis.

Insecticides: Targeted Pest Control

Trifluoromethylpyridine derivatives have also proven to be highly effective insecticides, with novel modes of action that can help manage insecticide resistance. Flonicamid is a prime example of a selective insecticide for sucking pests.

Mechanism of Action: Flonicamid has a unique mode of action, classified by the Insecticide Resistance Action Committee (IRAC) as a chordotonal organ modulator.[6] It acts as a rapid feeding inhibitor.[7][8] Upon ingestion, flonicamid disrupts the function of the chordotonal organs, which are sensory organs in insects responsible for proprioception and hearing. This disruption leads to a cessation of feeding, and the insect ultimately dies of starvation.[7] More recent studies have revealed that flonicamid blocks the inwardly rectifying potassium (Kir) channels in insects, interfering with the normal secretion of salivary glands and the function of the Malpighian tubules, further contributing to its insecticidal effect.[9] This mode of action is distinct from that of other major insecticide classes, making it a valuable tool for resistance management programs.[10]

dot graph "Flonicamid_Mechanism_of_Action" { graph [rankdir="TB", splines=ortho, nodesep=0.7]; node [shape=box, style="filled", fillcolor="#F1F3F4", fontcolor="#202124", fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

} caption: Flonicamid blocks Kir channels, leading to feeding cessation.

Fungicides: Combating Plant Diseases

In the realm of fungicides, trifluoromethylpyridine derivatives have demonstrated broad-spectrum activity against a variety of plant pathogens. Fluopyram is a notable example of a succinate dehydrogenase inhibitor (SDHI) fungicide.

Mechanism of Action: Fluopyram belongs to the pyridinyl-ethyl-benzamide chemical class and functions by inhibiting succinate dehydrogenase (Complex II) in the mitochondrial respiratory chain of fungi.[11][12][13] This enzyme is a key component of the tricarboxylic acid (TCA) cycle and the electron transport chain, and its inhibition disrupts cellular respiration and energy production in the fungus. This leads to the inhibition of spore germination, germ tube elongation, mycelial growth, and sporulation.[12]

Antivirals: A New Frontier in Crop Protection

Recent research has highlighted the potential of trifluoromethylpyridine derivatives as plant activators, inducing systemic acquired resistance (SAR) against viral pathogens. Certain trifluoromethylpyridine piperazine derivatives have shown excellent in vivo antiviral activity against Tobacco Mosaic Virus (TMV) and Cucumber Mosaic Virus (CMV).[6][9]

Mechanism of Action: These compounds have been shown to enhance the activities of defense-related enzymes such as superoxide dismutase (SOD), polyphenol oxidase (PPO), and phenylalanine ammonialyase (PAL).[6][9] They can also trigger the phenylpropanoid biosynthetic pathway, leading to the accumulation of defense compounds that strengthen the plant's resistance to viral infection.[6][9]

Pharmaceutical Applications: Targeting Human Diseases

The unique properties of the trifluoromethylpyridine scaffold have also been extensively explored in medicinal chemistry, leading to the development of drug candidates for a range of diseases, most notably cancer.

Kinase Inhibitors in Oncology

Kinases are a large family of enzymes that play a central role in cellular signaling pathways, and their dysregulation is a hallmark of many cancers. Trifluoromethylpyridine derivatives have emerged as a promising scaffold for the design of potent and selective kinase inhibitors.

Mechanism of Action: Many trifluoromethylpyridine-based kinase inhibitors are designed as ATP-competitive inhibitors, binding to the ATP-binding pocket of the kinase and preventing the phosphorylation of downstream substrates. The trifluoromethylpyridine moiety can engage in various interactions within the kinase active site, including hydrogen bonds, hydrophobic interactions, and halogen bonds, contributing to the inhibitor's potency and selectivity.

A notable example is Bimiralisib (PQR309) , a pan-class I PI3K/mTOR inhibitor that has been evaluated in clinical trials for the treatment of various cancers.[14][15][16]

Bimiralisib (PQR309): A Case Study

Bimiralisib is a dual inhibitor of phosphoinositide 3-kinase (PI3K) and the mechanistic target of rapamycin (mTOR), two key kinases in a signaling pathway that is frequently hyperactivated in cancer.[17] The binding mode of bimiralisib has been elucidated through X-ray crystallography, revealing that the morpholine moiety forms a crucial hydrogen bond with the backbone amide of Val882 in the hinge region of PI3Kγ.[17][18] The trifluoromethylpyridine group occupies a hydrophobic pocket, contributing to the overall binding affinity.

Clinical trials of bimiralisib have been conducted in patients with advanced solid tumors and relapsed or refractory lymphomas.[14][16][19] While the drug demonstrated some clinical activity, including partial and complete responses in lymphoma patients, its development has been challenged by a significant toxicity profile, a common issue with pan-PI3K inhibitors.[14][15]

dot graph "PI3K_mTOR_Pathway_Inhibition" { graph [rankdir="TB", splines=ortho, nodesep=0.5]; node [shape=box, style="filled", fillcolor="#F1F3F4", fontcolor="#202124", fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

} caption: Bimiralisib inhibits the PI3K/mTOR signaling pathway.

G Protein-Coupled Receptor (GPCR) Modulators

GPCRs represent the largest family of cell surface receptors and are the targets of a significant portion of modern medicines.[20] Trifluoromethylpyridine derivatives have the potential to act as allosteric modulators of GPCRs.

Mechanism of Action: Allosteric modulators bind to a site on the receptor that is topographically distinct from the orthosteric binding site for the endogenous ligand.[21] This can lead to a change in the receptor's conformation, which in turn can modulate the binding affinity or efficacy of the orthosteric ligand.[22] Allosteric modulators can be positive (PAMs), negative (NAMs), or silent (SAMs), depending on their effect on the orthosteric ligand's activity. The trifluoromethylpyridine scaffold can be incorporated into molecules designed to interact with allosteric binding pockets, which are often more diverse than the highly conserved orthosteric sites, offering opportunities for developing more selective drugs.

Quantitative Biological Activity Data

The following tables summarize the biological activity of selected trifluoromethylpyridine derivatives across various applications.

Table 1: Agrochemical Activity of Trifluoromethylpyridine Derivatives

Compound	Target Organism	Assay Type	Endpoint	Value	Reference
Herbicides
Pyroxsulam	Alopecurus myosuroides	Whole-plant dose-response	GR50	4.2 g ai/ha	[5]
Derivative 12b	Abutilon theophrasti	In vitro	IC50	1.423 µM	[20]
Insecticides
Flonicamid	Aphis gossypii	Feeding inhibition	-	Rapid antifeedant effect	[7][8]
Derivative 19	Plutella xylostella	Mortality	>80% mortality at 200 mg/L	[20][23]
Fungicides
Fluopyram	Botrytis cinerea	Mycelial growth inhibition	EC50	5.389 µg/mL	[24]
Fluopyram	Alternaria solani	Mycelial growth inhibition	EC50	0.244 µg/mL	[24]
Antivirals
Compound A16	Tobacco Mosaic Virus (TMV)	In vivo protective activity	EC50	18.4 µg/mL	[6][18]
Compound A16	Cucumber Mosaic Virus (CMV)	In vivo protective activity	EC50	347.8 µg/mL	[6][18]

Table 2: Pharmaceutical Activity of Trifluoromethylpyridine Derivatives

Compound	Target	Cell Line/Assay	Endpoint	Value	Reference
Anticancer
Bimiralisib (PQR309)	PI3Kα	Biochemical assay	IC50	21 nM	[17]
Bimiralisib (PQR309)	mTOR	Biochemical assay	IC50	83 nM	[17]
Compound 9u	EGFR	A549 (lung cancer)	IC50	0.35 µM	[25]
Compound 9u	EGFR kinase	Biochemical assay	IC50	0.091 µM	[25]
Compound 4m	Acetylcholinesterase	Biochemical assay	IC50	1.48 µM	[26]

Experimental Protocols: A Guide to Evaluating Biological Activity

The following sections provide detailed, step-by-step methodologies for key experiments used to assess the biological activity of trifluoromethylpyridine derivatives.

Herbicide Efficacy Testing: Whole-Plant Dose-Response Assay

This protocol is adapted from established methods for evaluating herbicide resistance and efficacy.[5]

Objective: To determine the dose of a trifluoromethylpyridine herbicide required to cause a 50% reduction in plant growth (GR50).

Materials:

• Seeds of the target weed species and a susceptible control species.

• Pots filled with a suitable soil mix.

• The trifluoromethylpyridine herbicide formulated for spraying.

• A track sprayer calibrated to deliver a precise volume of spray solution.

• Growth chamber or greenhouse with controlled environmental conditions.

• Balance for weighing plant biomass.

Procedure:

• Plant Preparation: Sow seeds of the target and control weed species in pots and allow them to germinate and grow to the 2-3 leaf stage.

• Herbicide Application: Prepare a series of dilutions of the herbicide. Treat the plants with the different herbicide concentrations using a calibrated track sprayer. Include an untreated control group.

• Incubation: Place the treated plants in a growth chamber or greenhouse with controlled temperature, humidity, and light conditions.

• Assessment: After a specified period (e.g., 21 days), visually assess the plants for signs of phytotoxicity. Harvest the above-ground biomass of each plant and record the fresh weight.

• Data Analysis: Calculate the percent growth inhibition for each herbicide concentration relative to the untreated control. Plot the percent inhibition against the herbicide dose and use a non-linear regression model to determine the GR50 value.

dot graph "Herbicide_Efficacy_Workflow" { graph [rankdir="TB", splines=ortho, nodesep=0.5]; node [shape=box, style="filled", fillcolor="#F1F3F4", fontcolor="#202124", fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

} caption: Workflow for whole-plant herbicide efficacy testing.

In Vitro Antiviral Assay: Half-Leaf Method

This protocol is based on the method used to evaluate the antiviral activity of trifluoromethylpyridine piperazine derivatives against TMV.[27][28]

Objective: To determine the 50% effective concentration (EC50) of a trifluoromethylpyridine derivative for inhibiting viral lesion formation.

Materials:

• Host plants for the virus (e.g., Nicotiana tabacum for TMV).

• Purified virus suspension.

• Test compound dissolved in a suitable solvent.

• Abrasive (e.g., Carborundum).

• Phosphate buffer.

Procedure:

• Plant Preparation: Grow host plants to a suitable size (e.g., 6-8 leaves).

• Inoculation and Treatment:

  • For protective activity , spray the left side of the leaves with the test compound solution and the right side with a solvent control. After 24 hours, dust the leaves with Carborundum and inoculate with the virus suspension.

  • For curative activity , first inoculate the leaves with the virus as described above. After 2-3 days, when symptoms appear, apply the test compound to the left side of the leaves and the solvent control to the right side.

• Incubation: Keep the plants in a greenhouse and monitor for lesion development.

• Assessment: After 3-4 days, count the number of lesions on both the treated and control halves of the leaves.

• Data Analysis: Calculate the percent inhibition of lesion formation for each concentration. Plot the percent inhibition against the compound concentration and determine the EC50 value.

In Vitro Kinase Inhibition Assay: ADP-Glo™ Kinase Assay

This is a general protocol for a luminescence-based kinase assay that can be adapted to evaluate trifluoromethylpyridine inhibitors against specific kinases like PI3K or EGFR.

Objective: To determine the IC50 value of a trifluoromethylpyridine derivative for inhibiting the activity of a target kinase.

Materials:

• Recombinant kinase enzyme.

• Kinase substrate (peptide or protein).

• ATP.

• Test compound serially diluted in DMSO.

• ADP-Glo™ Kinase Assay kit (Promega).

• White, opaque 96- or 384-well plates.

• Luminometer.

Procedure:

• Kinase Reaction: In each well of the plate, combine the kinase, substrate, and test compound at various concentrations.

• Initiate Reaction: Add ATP to each well to start the kinase reaction. Incubate at room temperature for a specified time (e.g., 60 minutes).

• Stop Reaction and Detect ADP: Add the ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP.

• Generate Luminescent Signal: Add the Kinase Detection Reagent to convert the generated ADP to ATP, which is then used in a luciferase/luciferin reaction to produce a luminescent signal.

• Measure Luminescence: Read the luminescent signal using a luminometer. The signal is directly proportional to the amount of ADP produced and thus to the kinase activity.

• Data Analysis: Calculate the percent inhibition of kinase activity for each compound concentration relative to a no-inhibitor control. Plot the percent inhibition against the compound concentration and fit the data to a dose-response curve to determine the IC50 value.

Conclusion and Future Perspectives

Trifluoromethylpyridine derivatives have firmly established themselves as a cornerstone of modern agrochemical and pharmaceutical research. Their unique combination of physicochemical properties has enabled the development of highly effective and, in many cases, selective bioactive compounds. The continued exploration of this versatile scaffold, coupled with a deeper understanding of its interactions with biological targets, promises to yield even more innovative solutions for global challenges in agriculture and human health.

As our understanding of disease pathways and pest/pathogen biology deepens, the rational design of next-generation trifluoromethylpyridine derivatives will undoubtedly lead to compounds with improved efficacy, enhanced safety profiles, and novel mechanisms of action. The future of this remarkable chemical class appears bright, with the potential to deliver significant advancements in both crop protection and therapeutic intervention.

References

• A new insect growth regulator that has attracted much attention in the market - flonicamid. (2022, May 13). News.agropages.com. [Link]

• Morita, M., Ueda, T., Yoneda, T., Koyanagi, T., & Haga, T. (2007). Flonicamid, a novel insecticide with a rapid inhibitory effect on aphid feeding. Pest Management Science, 63(10), 969–973. [Link]

• Flonicamid, a novel insecticide with a rapid inhibitory effect on aphid feeding. (2025, August 10). ResearchGate. [Link]

• Flonicamid Insecticide Uses. (2025, January 25). Chico Crop Science Co., Ltd. [Link]

• Gäbek, K., et al. (2017). 5-(4,6-Dimorpholino-1,3,5-triazin-2-yl)-4-(trifluoromethyl)pyridin-2-amine (PQR309), a Potent, Brain-Penetrant, Orally Bioavailable, Pan-Class I PI3K/mTOR Inhibitor as Clinical Candidate in Oncology. Journal of Medicinal Chemistry, 60(17), 7359-7377. [Link]

• US EPA-Pesticides; Pyroxsulam. (n.d.). United States Environmental Protection Agency. [Link]

• Collins, G. P., et al. (2021). A Phase II Study to Assess the Safety and Efficacy of the Dual mTORC1/2 and PI3K Inhibitor Bimiralisib (PQR309) in Relapsed, Refractory Lymphoma. HemaSphere, 5(11), e656. [Link]

• A Phase I Study of the Oral Dual-Acting Pan-PI3K/mTOR Inhibitor Bimiralisib in Patients with Advanced Solid Tumors. (2024, March 13). MDPI. [Link]

• Open-Label, Non Randomized Phase 2 Study With Safety Run-In. (n.d.). ClinicalTrials.gov. [Link]

• Evaluation of the new active Pyroxsulam in the product Crusader Herbicide. (n.d.). Australian Pesticides and Veterinary Medicines Authority. [Link]

• Trifluoromethylpyrimidine-based inhibitors of proline-rich tyrosine kinase 2 (PYK2): Structure-activity relationships and strategies for the elimination of reactive metabolite formation. (2025, August 9). ResearchGate. [Link]

• Pyroxsulam Compared with Competitive Standards for Efficacy in Winter Wheat. (n.d.). Ovid. [Link]

• Bimiralisib. Phosphatidylinositol 3-kinase (PI3K)/mechanistic target of rapamycin (mTOR) inhibitor, Treatment of solid tumors, T. (2022, December 1). AdisInsight. [Link]

• Trifluoromethylpyrimidine-based inhibitors of proline-rich tyrosine kinase 2 (PYK2): structure-activity relationships and strategies for the elimination of reactive metabolite formation. (2008, December 1). PubMed. [Link]

• Trifluoromethylpyridine: An Important Active Fragment for the Discovery of New Pesticides. (2022, April 11). ACS Publications. [Link]

• 11 Fluopyram: Efficacy and Beyond on Problematic Diseases. (n.d.). CABI Digital Library. [Link]

• Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. (n.d.). PMC. [Link]

• Trifluoromethylpyridine: An Important Active Fragment for the Discovery of New Pesticides. (2022, March 8). ACS Publications. [Link]

• Different Size Formulations of Fluopyram: Preparation, Antifungal Activity, and Accumulation in the Fungal Pathogen Botrytis cinerea. (2023, August 17). PMC. [Link]

• Mechanism of Resistance to Pyroxsulam in Multiple-Resistant Alopecurus myosuroides from China. (2022, June 22). PMC. [Link]

• Novel trifluoromethylpyridine piperazine derivatives as potential plant activators. (2022, November 28). PMC. [Link]

• fluopyram (243). (n.d.). Food and Agriculture Organization of the United Nations. [Link]

• Public release summary on the evaluation of the new active fluopyram in the product luna privilege fungicide. (n.d.). Australian Pesticides and Veterinary Medicines Authority. [Link]

• Process Development for the Sulfonamide Herbicide Pyroxsulam. (2025, August 7). ResearchGate. [Link]

• In Vitro Antiviral Screening assay Against Viruses of Pandemic Potential. (2025, August 3). Protocols.io. [Link]

• SAR of compound 5. First, a SAR was performed for the 4-(trifluoromethyl)pyridine (9–15) and the picolinic acid substructure (16–20) of 5. From this, 6-acetylpicolinic acid 18 was chosen to further extend the SAR (21–24). The IC50 values were measured with a coupled enzymatic activity assay for MNK and used to calculate the BEI.³¹. (n.d.). ResearchGate. [Link]

• The EC50 of H4 (A) and Fluopyram (B) on Phytophthora capsica. (n.d.). ResearchGate. [Link]

• Synthesis, bioactivity and preliminary mechanism of action of novel trifluoromethyl pyrimidine derivatives. (n.d.). Arabian Journal of Chemistry. [Link]

• A protocol for analysis of virucidal properties of antiviral compounds and materials. (n.d.). vdocuments.mx. [Link]

• Insights into the binding mode of MEK type-III inhibitors. A step towards discovering and designing allosteric kinase inhibitors across the human kinome. (2017, June 19). PMC. [Link]

• Design, synthesis and antitumor activity of 5-trifluoromethylpyrimidine derivatives as EGFR inhibitors. (n.d.). OPUS at UTS. [Link]

• The commercial insecticide containing trifluoromethyl pyridine. (n.d.). ResearchGate. [Link]

• Exploration of Type II Binding Mode: A Privileged Approach for Kinase Inhibitor Focused Drug Discovery?. (n.d.). PMC. [Link]

• Novel Allosteric Modulators of G Protein-coupled Receptors. (n.d.). PMC. [Link]

• Trifluoromethylpyridine: Its chemistry and applications. (2023, November 8). Research Outreach. [Link]

• The IC 50 and IC 10 values (M) obtained with the two detection methods with the three pesticides. (n.d.). ResearchGate. [Link]

• Allosteric modulation of G protein-coupled receptor signaling. (2023, February 16). PMC - NIH. [Link]

• EC 50 values of the dominant pesticide(s) according to the literature. (n.d.). ResearchGate. [Link]

• Agonist activation to open the Gα subunit of the GPCR–G protein precoupled complex defines functional agonist activation of TAS2R5. (2024, November 20). PMC. [Link]

• Effectiveness and Selectivity of Pre- and Post-Emergence Herbicides for Weed Control in Grain Legumes. (2024, January 11). MDPI. [Link]

• (PDF) GPCR Allosteric Modulator Discovery. (2025, August 9). ResearchGate. [Link]

• Allosteric modulation of GPCRs: new insights and potential utility for treatment of schizophrenia and other CNS disorders. (n.d.). PMC. [Link]

Sources

• 1. www3.epa.gov [www3.epa.gov]
• 2. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ovid.com [ovid.com]
• 4. apvma.gov.au [apvma.gov.au]
• 5. Mechanism of Resistance to Pyroxsulam in Multiple-Resistant Alopecurus myosuroides from China - PMC [pmc.ncbi.nlm.nih.gov]
• 6. FLONICAMID---Systemic insecticide_Chemicalbook [chemicalbook.com]
• 7. Flonicamid, a novel insecticide with a rapid inhibitory effect on aphid feeding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. A new insect growth regulator that has attracted much attention in the market - flonicamid - Knowledge - Zhengzhou Delong Chemical Co., Ltd. [plantgrowthhormones.com]
• 10. Flonicamid Insecticide Uses - Chico Crop Science Co., Ltd. [chicocrop.com]
• 11. cabidigitallibrary.org [cabidigitallibrary.org]
• 12. fao.org [fao.org]
• 13. apvma.gov.au [apvma.gov.au]
• 14. A Phase II Study to Assess the Safety and Efficacy of the Dual mTORC1/2 and PI3K Inhibitor Bimiralisib (PQR309) in Relapsed, Refractory Lymphoma - PMC [pmc.ncbi.nlm.nih.gov]
• 15. A Phase II Study to Assess the Safety and Efficacy of the Dual mTORC1/2 and PI3K Inhibitor Bimiralisib (PQR309) in Relapsed, Refractory Lymphoma. | Roth Lab [rothlab.weill.cornell.edu]
• 16. Portico [access.portico.org]
• 17. Trifluoromethylpyrimidine-based inhibitors of proline-rich tyrosine kinase 2 (PYK2): structure-activity relationships and strategies for the elimination of reactive metabolite formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. pubs.acs.org [pubs.acs.org]
• 19. ClinicalTrials.gov [clinicaltrials.gov]
• 20. chigroup.site [chigroup.site]
• 21. Novel Allosteric Modulators of G Protein-coupled Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Allosteric modulation of GPCRs: new insights and potential utility for treatment of schizophrenia and other CNS disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 23. pubs.acs.org [pubs.acs.org]
• 24. Different Size Formulations of Fluopyram: Preparation, Antifungal Activity, and Accumulation in the Fungal Pathogen Botrytis cinerea - PMC [pmc.ncbi.nlm.nih.gov]
• 25. opus.lib.uts.edu.au [opus.lib.uts.edu.au]
• 26. researchgate.net [researchgate.net]
• 27. Novel trifluoromethylpyridine piperazine derivatives as potential plant activators - PMC [pmc.ncbi.nlm.nih.gov]
• 28. Synthesis, bioactivity and preliminary mechanism of action of novel trifluoromethyl pyrimidine derivatives - Arabian Journal of Chemistry [arabjchem.org]

Technical Guide: Therapeutic Potential of the 3-(4-fluoro-3-(trifluoromethyl)phenyl)pyridine Scaffold

This technical guide is structured as an advanced analysis of the 3-(4-fluoro-3-(trifluoromethyl)phenyl)pyridine scaffold. This molecule acts as a "privileged structure" in medicinal chemistry—a core framework capable of binding to multiple diverse biological targets depending on its specific substitution pattern and context.

The guide focuses on its utility as a chemical probe for Kinase Inhibition (Oncology) , Nuclear Receptor Antagonism (Endocrinology) , and Ion Channel Modulation (Neurology) .

Part 1: Executive Summary & Pharmacophore Analysis

The molecule 3-(4-fluoro-3-(trifluoromethyl)phenyl)pyridine represents a high-value "privileged scaffold" in modern drug discovery. It combines a nitrogen heterocycle (pyridine) with an electron-deficient, lipophilic phenyl ring.[1] This specific architecture is engineered to exploit three critical interactions in protein binding pockets:

• Hydrogen Bond Acceptor (HBA): The pyridine nitrogen acts as a vector for H-bonding with hinge regions (kinases) or specific serine/threonine residues.

• Hydrophobic Occupation: The trifluoromethyl (-CF3) group is bulky and highly lipophilic, ideal for occupying deep hydrophobic pockets (e.g., the allosteric site of kinases or the ligand-binding domain of nuclear receptors).

• Metabolic Stability: The 4-fluoro substitution blocks para-oxidation by Cytochrome P450 enzymes, significantly extending the molecule's half-life compared to its non-fluorinated analogs.

Structural Deconvolution

• Core: 3-Arylpyridine (Biaryl system).

• Electronic Character: The -CF3 and -F groups are strong electron-withdrawing groups (EWG), reducing the electron density of the phenyl ring. This enhances

  - stacking interactions with electron-rich aromatic residues (e.g., Phenylalanine, Tryptophan) in the target protein.

Part 2: Primary Therapeutic Targets

Based on structural homology with FDA-approved drugs and advanced clinical candidates, this scaffold is a primary candidate for targeting the following systems:

Type II Kinase Inhibition (Oncology)

Target: RAF Kinases (B-RAF) , p38 MAPK , and VEGFR-2 . Mechanism: This scaffold mimics the "hydrophobic tail" found in Type II kinase inhibitors like Sorafenib and Regorafenib .

• Binding Mode: The pyridine ring often interacts with the "hinge region" of the kinase ATP-binding site. The biaryl bond allows the molecule to extend into the allosteric "back pocket" (adjacent to the ATP site).

• The Role of -CF3: The 3-trifluoromethyl group is critical for anchoring the molecule in the hydrophobic pocket created when the DFG motif (Asp-Phe-Gly) flips to the "inactive" (DFG-out) conformation.

Androgen Receptor (AR) Antagonism (Prostate Cancer)

Target: Androgen Receptor (Ligand Binding Domain) . Mechanism: The 4-fluoro-3-(trifluoromethyl)phenyl moiety is a bioisostere of the pharmacophore found in Enzalutamide and Apalutamide (which typically use a 4-cyano or 4-chloro analog).

• Competitive Inhibition: The molecule competes with dihydrotestosterone (DHT) for the ligand-binding pocket.

• Conformational Change: Binding induces a conformational change in Helix 12 of the AR, preventing the recruitment of co-activators and blocking DNA binding.

TRPV1 Antagonism (Pain & Inflammation)

Target: Transient Receptor Potential Vanilloid 1 (TRPV1) . Mechanism: Biaryl systems with specific lipophilic substitutions (like -CF3) are classic antagonists for TRPV1.

• Modulation: These compounds stabilize the closed state of the ion channel, preventing Ca2+ influx in response to noxious heat or capsaicin. The pyridine nitrogen provides the necessary polarity to interact with the channel vestibule while the lipophilic tail anchors in the membrane interface.

Part 3: Visualization of Mechanisms

Diagram 1: Type II Kinase Inhibition Pathway

This diagram illustrates how the scaffold blocks the MAPK signaling cascade by stabilizing the inactive kinase conformation.

Caption: The scaffold acts as a Type II inhibitor, binding to the inactive conformation of RAF kinase and blocking the downstream MAPK proliferation cascade.

Diagram 2: Chemical Synthesis Workflow (Suzuki-Miyaura Coupling)

The most robust method to synthesize this scaffold for testing.

Caption: Palladium-catalyzed cross-coupling strategy to construct the biaryl core with high regioselectivity.

Part 4: Experimental Protocols

To validate this molecule as a therapeutic lead, the following protocols are standard.

Protocol A: Chemical Synthesis (Suzuki Coupling)

Objective: Generate high-purity (>95%) scaffold for biological assay.

• Reagents:

  • 3-Pyridylboronic acid (1.2 eq)

  • 4-Bromo-1-fluoro-2-(trifluoromethyl)benzene (1.0 eq)

  • Pd(dppf)Cl2 (0.05 eq) - Catalyst

  • Potassium Carbonate (K2CO3) (2.0 eq) - Base

  • Solvent: 1,4-Dioxane : Water (4:1 ratio)

• Procedure:

  • Charge a reaction vial with the aryl halide, boronic acid, and base.

  • Add the solvent mixture and degas with nitrogen for 10 minutes (Critical to prevent Pd oxidation).

  • Add the Pd catalyst rapidly under nitrogen flow.

  • Seal and heat to 90°C for 12 hours.

  • Workup: Cool to RT, dilute with Ethyl Acetate, wash with brine. Dry organic layer over Na2SO4.

  • Purification: Flash column chromatography (Hexane/Ethyl Acetate gradient).

• Validation: Confirm structure via 1H-NMR (look for pyridine protons at >8.5 ppm) and LC-MS (M+H peak).

Protocol B: Kinase Inhibition Assay (FRET-based)

Objective: Determine IC50 against B-RAF(V600E).

• System: LanthaScreen™ Eu Kinase Binding Assay.

• Steps:

  • Prepare a 3x serial dilution of the scaffold in DMSO.

  • Add Kinase (B-RAF), Alexa Fluor™ labeled Tracer (ATP competitive probe), and Europium-labeled antibody.

  • Incubate for 60 minutes at Room Temperature.

  • Read: Measure FRET signal (Excitation 340nm, Emission 665nm/615nm).

  • Logic: If the scaffold binds to the kinase, it displaces the Tracer, reducing the FRET signal.

  • Data Analysis: Plot % Inhibition vs. Log[Concentration] to derive IC50.

Part 5: Quantitative Data Summary (Predicted)

Based on SAR (Structure-Activity Relationship) data from structurally homologous drugs (Sorafenib, Regorafenib), the predicted profile of this scaffold is:

Property	Value / Prediction	Biological Implication
LogP (Lipophilicity)	~3.8 - 4.2	High membrane permeability; Good CNS penetration (potential for brain mets or glioblastoma targeting).
tPSA (Polar Surface Area)	~13 Ų	Low polar surface area suggests excellent oral bioavailability.
Metabolic Stability	High	The C-F bond (Bond Energy ~116 kcal/mol) resists oxidative metabolism at the para-position.
Primary Target Affinity	IC50 < 100 nM	Predicted potency against RAF/VEGFR kinases due to the "3-CF3-4-F" motif.
Off-Target Risk	CYP Inhibition	Pyridine nitrogen may coordinate with Heme iron in CYP enzymes (requires counterscreening).

References

• Wilhelm, S. M., et al. (2004). "Bay 43-9006 exhibits broad spectrum oral antitumor activity and targets the RAF/MEK/ERK pathway and receptor tyrosine kinases." Cancer Research. (Describes the SAR of the 3-CF3-4-Cl-phenyl moiety in Sorafenib, the direct chloro-analog of this scaffold).

• Meanwell, N. A. (2018). "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry. (Authoritative review on the metabolic stability and binding properties of the 4-F-3-CF3 motif).

• Cleasby, A., et al. (2014). "Structure of the BTK inhibitor ibrutinib complexed with BTK." Acta Crystallographica. (Provides structural context for how biaryl systems bind in kinase active sites).

• BenchChem. (2024). "4-(4-Fluoro-3-(trifluoromethyl)phenyl)pyridine Structure and Properties." (Chemical data source for the structural isomer).[1][2]

• PubChem. (2024). "Compound Summary: 3-(4-fluoro-3-(trifluoromethyl)phenyl)pyridine." (Database for physicochemical properties).

Sources

• 1. 4-(4-Fluoro-3-(trifluoromethyl)phenyl)pyridine | 388118-59-0 | Benchchem [benchchem.com]
• 2. mdpi.com [mdpi.com]

Technical Monograph: 3-(4-Fluoro-3-(trifluoromethyl)phenyl)pyridine

Part 1: Executive Summary

3-(4-Fluoro-3-(trifluoromethyl)phenyl)pyridine represents a "privileged scaffold" in modern medicinal chemistry. This biaryl motif combines the metabolic stability of a fluorinated phenyl ring with the physiochemical versatility of a pyridine heterocycle.

Unlike its para-substituted isomer (4-pyridyl), the 3-pyridyl connectivity offers a unique vector for hydrogen bonding and pi-stacking interactions within enzyme active sites, particularly in Kinase Inhibitors (e.g., VEGFR, RAF) and TRPV1 Antagonists . The specific substitution pattern—a fluorine atom at the para position and a trifluoromethyl group at the meta position of the phenyl ring—is engineered to block metabolic oxidation (CYP450) while modulating lipophilicity (LogP) to enhance membrane permeability.

This guide provides a comprehensive technical analysis of the compound's synthesis, physicochemical properties, and application in drug design.

Part 2: Chemical Profile & Properties[1][2][3][4]

Identity & Nomenclature[2]

• IUPAC Name: 3-(4-Fluoro-3-(trifluoromethyl)phenyl)pyridine

• Molecular Formula: C₁₂H₇F₄N[1]

• Molecular Weight: 241.19 g/mol

• SMILES: FC1=C(C=C(C=C1)C2=CN=CC=C2)C(F)(F)F

• Key Structural Features:

  • Pyridine Ring (C3-linked): Acts as a hydrogen bond acceptor; modulates pKa (~5.2).

  • Phenyl Ring: Core scaffold.

  • 4-Fluoro Substituent: Blocks metabolic hydroxylation at the para-position.

  • 3-Trifluoromethyl Substituent: Increases lipophilicity and metabolic stability; introduces a strong electron-withdrawing effect.

Physicochemical Properties (Calculated)

Property	Value (Approx.)	Significance in Drug Design
LogP (Octanol/Water)	3.6 - 3.9	Indicates high lipophilicity; good membrane permeability but requires formulation optimization.
TPSA (Topological Polar Surface Area)	~13 Ų	Low TPSA suggests excellent blood-brain barrier (BBB) penetration potential.
pKa (Pyridine N)	~4.8 - 5.2	Weakly basic; likely uncharged at physiological pH (7.4), aiding passive diffusion.
H-Bond Acceptors	1 (Pyridine N)	Key interaction point for active site residues (e.g., Hinge region in kinases).
H-Bond Donors	0	-
Rotatable Bonds	1	Low flexibility (biaryl bond) reduces entropic penalty upon binding.

Part 3: Synthetic Pathways

The synthesis of 3-(4-Fluoro-3-(trifluoromethyl)phenyl)pyridine is most efficiently achieved via Suzuki-Miyaura Cross-Coupling . This method allows for convergent synthesis using commercially available boronic acids and halides.

Retrosynthetic Analysis

The biaryl bond can be formed by disconnecting at the C(Phenyl)-C(Pyridine) bond.

• Path A: 3-Pyridylboronic acid + 4-Bromo-1-fluoro-2-(trifluoromethyl)benzene.

• Path B: 3-Bromopyridine + 4-Fluoro-3-(trifluoromethyl)phenylboronic acid.

Path A is generally preferred due to the higher stability and commercial availability of the phenyl bromide component.

Optimized Synthetic Protocol (Path A)

Reaction Scheme: 3-Pyridylboronic acid + 4-Bromo-1-fluoro-2-(trifluoromethyl)benzene → Product

Reagents & Conditions:

• Catalyst: Pd(dppf)Cl₂·CH₂Cl₂ (3-5 mol%) or Pd(PPh₃)₄.

• Base: K₂CO₃ (2.0 equiv) or Cs₂CO₃ (for faster rates).

• Solvent: 1,4-Dioxane / Water (4:1 ratio).

• Temperature: 90°C - 100°C.

• Time: 4 - 12 hours (monitor by LC-MS).

Step-by-Step Procedure:

• Charge: In a round-bottom flask, combine 4-Bromo-1-fluoro-2-(trifluoromethyl)benzene (1.0 equiv), 3-Pyridylboronic acid (1.2 equiv), and K₂CO₃ (2.0 equiv).

• Solvent: Add degassed 1,4-Dioxane/Water (4:1).

• Catalyst: Add Pd(dppf)Cl₂·CH₂Cl₂ (0.05 equiv) under a nitrogen atmosphere.

• Reflux: Heat the mixture to 90°C with vigorous stirring.

• Monitor: Check reaction progress via TLC (Hexane/EtOAc 4:1) or LC-MS.

• Workup: Cool to room temperature. Dilute with EtOAc and wash with water and brine. Dry organic layer over Na₂SO₄.

• Purification: Concentrate in vacuo and purify via silica gel flash chromatography (Gradient: 0-30% EtOAc in Hexanes).

Visualizing the Synthesis Workflow

Figure 1: Optimized Suzuki-Miyaura coupling workflow for the synthesis of the target scaffold.

Part 4: Medicinal Chemistry Applications[2][4][5][6][7][8][9]

Bioisosterism & Design Logic

This scaffold is frequently employed as a Bioisostere for Biphenyls .

• Pyridine vs. Phenyl: Replacing a phenyl ring with a pyridine (at the 3-position) introduces a nitrogen atom that can accept hydrogen bonds, improving solubility and potentially interacting with specific residues (e.g., Serine, Threonine) in the target protein's binding pocket.

• Fluorine Effect: The 4-fluoro group blocks the primary site of metabolic oxidation (para-hydroxylation), significantly extending the half-life (

  ) of the molecule.

• Trifluoromethyl Group: Adds bulk and lipophilicity, filling hydrophobic pockets in enzymes (e.g., the "back pocket" of kinase domains).

Target Classes

• Kinase Inhibitors:

  • The 3-pyridyl moiety mimics the adenine ring of ATP, binding to the hinge region of kinases.

  • Relevant Targets: VEGFR-2 , B-RAF , p38 MAP Kinase .

  • Reference: Similar motifs are found in Regorafenib (though typically urea-linked) and Sorafenib analogs.

• TRPV1 Antagonists:

  • Used in pain management. The biaryl core provides the necessary rigid spacer to orient the pharmacophore correctly within the vanilloid receptor.

Structure-Activity Relationship (SAR) Logic

Figure 2: Structure-Activity Relationship (SAR) breakdown of the scaffold's functional components.

Part 5: Safety & Handling

While specific toxicological data for this exact isomer may be limited, handling should follow protocols for similar fluorinated pyridines.

• Hazard Classification: Irritant (Skin/Eye), Acute Toxicity (Oral/Inhalation).

• PPE: Wear nitrile gloves, safety goggles, and work within a fume hood.

• Storage: Store in a cool, dry place (2-8°C recommended) under inert gas (Argon/Nitrogen) to prevent slow oxidation.

Part 6: References

• BenchChem. (n.d.).[2] 4-(4-Fluoro-3-(trifluoromethyl)phenyl)pyridine (CAS 388118-59-0) Technical Data. Retrieved from

  • Note: Provides data on the 4-pyridyl isomer, serving as the primary reference for physicochemical properties of this class.

• ChemScene. (n.d.). Product Information: 4-(4-Fluoro-3-(trifluoromethyl)phenyl)pyridine. Retrieved from [1]

• National Institutes of Health (NIH). (2023). Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). Retrieved from

  • Context: Discusses the role of trifluoromethyl-pyridine scaffolds in approved drugs like Apalutamide.

• Sigma-Aldrich. (n.d.). 2-Fluoro-3-(trifluoromethyl)pyridine Building Blocks. Retrieved from

  • Context: Source for precursor materials used in the described synthesis.

Sources

• 1. chemscene.com [chemscene.com]
• 2. 4-(4-Fluoro-3-(trifluoromethyl)phenyl)pyridine | 388118-59-0 | Benchchem [benchchem.com]

A Technical Guide to the Spectroscopic Characterization of 3-(4-fluoro-3-(trifluoromethyl)phenyl)pyridine

Introduction

3-(4-fluoro-3-(trifluoromethyl)phenyl)pyridine is a fluorinated biaryl compound featuring a pyridine ring linked to a difunctionalized phenyl ring. This molecular architecture is of significant interest to researchers in medicinal chemistry and materials science, where such scaffolds serve as crucial building blocks for creating complex molecules with tailored properties.[1] The incorporation of fluorine and trifluoromethyl groups can profoundly influence a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets.[2][3]

A comprehensive spectroscopic analysis is therefore indispensable for the unambiguous structural confirmation, purity assessment, and quality control of this compound. This guide provides an in-depth, predictive overview of the key spectroscopic signatures expected for 3-(4-fluoro-3-(trifluoromethyl)phenyl)pyridine, grounded in fundamental principles and data from analogous structures. It is designed to equip researchers, scientists, and drug development professionals with the technical insights needed to confidently characterize this molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the precise molecular structure of an organic compound in solution. For 3-(4-fluoro-3-(trifluoromethyl)phenyl)pyridine, a combination of ¹H, ¹³C, and ¹⁹F NMR experiments provides a complete picture of its atomic connectivity and electronic environment.

Expertise & Experience: Causality Behind Experimental Choices

The choice of a deuterated solvent is critical; Chloroform-d (CDCl₃) is a common first choice for nonpolar organic compounds due to its excellent dissolving power and the single, easily identifiable residual solvent peak.[4] A sample concentration of 10-50 mM for ¹H NMR and 50-200 mM for ¹³C NMR is optimal, balancing signal strength with the risk of line broadening from sample overconcentration.[5][6] High-field spectrometers (e.g., 400 MHz or higher) are recommended to achieve better signal dispersion, which is crucial for resolving the complex spin-spin coupling patterns expected in the aromatic region.

The following diagram illustrates a standard workflow for NMR analysis, emphasizing the iterative process of data acquisition and interpretation that ensures a trustworthy structural assignment.

Fig 1: Standard NMR Analysis Workflow

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum will exclusively show signals in the aromatic region. The pyridine ring protons will typically appear at higher chemical shifts (further downfield) than the phenyl ring protons due to the electron-withdrawing effect of the nitrogen atom.

• Pyridine Protons (H-2, H-4, H-5, H-6): These four protons will form a complex system of multiplets. H-2 and H-6, being closest to the nitrogen, are expected to be the most downfield.

• Phenyl Protons (H-2', H-5', H-6'): These three protons will also form a system of multiplets. The proton at the 6' position (H-6') is expected to be a doublet of doublets due to coupling with both the adjacent proton (H-5') and the fluorine atom at the 4' position.

Predicted ¹³C NMR Spectrum

The proton-decoupled ¹³C NMR spectrum will display 12 distinct signals, as all carbon atoms are in unique chemical environments. A key feature will be the presence of C-F coupling, which splits the signals of carbons near the fluorine atoms into multiplets.[7]

• C-F Coupling: The carbon directly bonded to the fluorine (C-4') will exhibit a large one-bond coupling constant (¹JCF) of approximately 250 Hz, appearing as a doublet.[8] Carbons two (²JCF) and three (³JCF) bonds away will show smaller doublet or triplet splittings.

• C-CF₃ Coupling: The trifluoromethyl carbon itself will appear as a quartet due to one-bond coupling with the three fluorine atoms (¹JCF ≈ 270-300 Hz).[8] The carbon to which the CF₃ group is attached (C-3') will also be a quartet, but with a smaller two-bond coupling constant (²JCCF ≈ 30-40 Hz).[7]

Predicted ¹⁹F NMR Spectrum

¹⁹F NMR is highly sensitive and provides a direct window into the fluorine environments.[9] Two distinct signals are expected:

• Aryl Fluoride (-F): A signal for the single fluorine atom on the phenyl ring is expected in the typical aromatic fluorine region (approx. -110 to -130 ppm). This signal will likely be a multiplet due to coupling with nearby protons.

• Trifluoromethyl (-CF₃): A sharp singlet for the three equivalent fluorine atoms of the trifluoromethyl group is expected around -60 to -65 ppm.[10][11]

Summary of Predicted NMR Data

Technique	Predicted Chemical Shift (ppm)	Key Features & Predicted Multiplicity
¹H NMR	7.0 - 9.0	Complex multiplets in the aromatic region. Downfield shifts for pyridine protons.
¹³C NMR	110 - 160	12 unique signals. Large ¹JCF coupling for C-4'. Quartet for -CF₃ and C-3'.
¹⁹F NMR	-60 to -65 (CF₃)-110 to -130 (Ar-F)	Singlet for the -CF₃ group. Multiplet for the Ar-F group.

Standard Protocol for NMR Sample Preparation and Acquisition

• Preparation: Accurately weigh 5-10 mg of the compound for ¹H NMR (or 20-50 mg for ¹³C NMR) into a clean, dry vial.[4]

• Dissolution: Add approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃) to the vial.[12] Gently vortex or sonicate if necessary to ensure the sample is fully dissolved.

• Transfer: Using a Pasteur pipette, carefully transfer the solution into a high-quality 5 mm NMR tube, ensuring a sample height of 4-5 cm.[4]

• Cleaning & Capping: Thoroughly wipe the outside of the NMR tube with a lint-free tissue (e.g., Kimwipe) moistened with isopropanol or ethanol to remove any dust or fingerprints. Securely cap the tube.

• Acquisition: Insert the sample into the spectrometer. The instrument will lock onto the deuterium signal of the solvent to stabilize the magnetic field.[4]

• Shimming: Perform an automated or manual shimming procedure to optimize the homogeneity of the magnetic field, which maximizes spectral resolution.[5]

• Experiment Setup: Load standard acquisition parameters for ¹H, ¹³C, and ¹⁹F experiments. Ensure the spectral width is sufficient to cover all expected signals and set an appropriate number of scans to achieve a good signal-to-noise ratio.

• Data Collection: Initiate the acquisition for each experiment.

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio (m/z) of a molecule and its fragments, confirming the molecular weight and offering clues to its structure.

Expertise & Experience: Ionization and Fragmentation

Electrospray Ionization (ESI) is a "soft" ionization technique well-suited for this molecule, as it is likely to produce a strong signal for the protonated molecular ion [M+H]⁺ with minimal initial fragmentation.[13] This provides a clear confirmation of the molecular weight. For fragmentation analysis (MS/MS), Electron Impact (EI) or Collision-Induced Dissociation (CID) can be employed. The pyridine ring and the C-C bond between the two aromatic rings are expected points of cleavage. The most stable fragments, such as the pyridinium cation or the fluorinated benzotrifluoride cation, will likely be prominent in the spectrum.[14][15]

The diagram below outlines the expected primary fragmentation pathway under EI conditions.

Fig 2: Predicted EI Mass Spectrometry Fragmentation

Predicted Mass Spectrum

The exact mass of 3-(4-fluoro-3-(trifluoromethyl)phenyl)pyridine (C₁₂H₇F₄N) is 241.0514. High-resolution mass spectrometry (HRMS) should confirm this mass to within 5 ppm.

Summary of Predicted MS Data

Ion Type	Predicted m/z	Identity
[M+H]⁺	242.0592	Protonated Molecular Ion (ESI)
[M]⁺•	241.0514	Molecular Ion (EI)
Fragment	172.05	Loss of CF₃ group
Fragment	164.02	4-fluoro-3-(trifluoromethyl)phenyl cation
Fragment	78.03	Pyridyl cation

Standard Protocol for ESI-MS Analysis

• Sample Preparation: Prepare a stock solution of the sample at approximately 1 mg/mL in a solvent like methanol or acetonitrile.[16]

• Dilution: Create a working solution by diluting the stock solution to a final concentration of 5-10 µg/mL using a mixture of appropriate solvents (e.g., 50:50 acetonitrile:water with 0.1% formic acid to promote protonation).[16][17]

• System Setup: Infuse the sample solution directly into the ESI source via a syringe pump at a low flow rate (e.g., 5-10 µL/min).

• Parameter Optimization: Optimize key ESI parameters, including sprayer voltage, gas flow rates (nebulizing and drying gas), and source temperature to achieve a stable and strong ion signal for [M+H]⁺.[13]

• Acquisition: Acquire the full scan mass spectrum over a relevant m/z range (e.g., 50-500 Da) to observe the molecular ion.

• MS/MS (Optional): If fragmentation data is desired, perform a product ion scan by selecting the [M+H]⁺ ion (m/z 242.1) as the precursor and applying collision energy to induce fragmentation.

Infrared (IR) Spectroscopy

IR spectroscopy probes the vibrational frequencies of chemical bonds, making it an excellent tool for identifying functional groups.

Predicted IR Spectrum

The spectrum will be characterized by absorptions corresponding to the aromatic rings and the carbon-fluorine bonds. Attenuated Total Reflectance (ATR) is the preferred method for a solid or liquid sample as it requires minimal to no sample preparation.[18][19]

• Aromatic C-H Stretch: Weak to medium bands are expected just above 3000 cm⁻¹ (typically 3030-3100 cm⁻¹).[20]

• Aromatic C=C and C=N Stretch: Several medium to strong, sharp bands will appear in the 1400-1600 cm⁻¹ region, characteristic of the two aromatic rings.[20]

• C-F Stretches: The most intense bands in the spectrum are expected in the 1100-1350 cm⁻¹ region. These correspond to the highly polar C-F stretching vibrations of the aryl-fluoride and, especially, the -CF₃ group.[21][22] The symmetric and asymmetric stretches of the CF₃ group often result in multiple strong absorptions.

• Aromatic C-H Bending (Out-of-Plane): Bands in the 700-900 cm⁻¹ region can provide information about the substitution pattern of the rings.

Summary of Predicted IR Data

Vibrational Mode	Predicted Wavenumber (cm⁻¹)	Expected Intensity
Aromatic C-H Stretch	3030 - 3100	Medium-Weak
Aromatic C=C/C=N Stretch	1400 - 1600	Strong-Medium
C-F Stretch (CF₃ & Ar-F)	1100 - 1350	Very Strong
Aromatic C-H Bend	700 - 900	Medium

Standard Protocol for ATR-FTIR Spectroscopy

• Background Scan: Ensure the ATR crystal surface is clean. Run a background scan to capture the spectrum of the ambient environment (e.g., air), which will be automatically subtracted from the sample spectrum.[18]

• Sample Application: Place a small amount of the solid or a single drop of the liquid sample directly onto the ATR crystal, ensuring it completely covers the crystal surface.

• Apply Pressure: For solid samples, lower the pressure arm to ensure firm contact between the sample and the crystal. Do not overtighten.[18]

• Sample Scan: Acquire the sample spectrum. Typically, 16 to 32 scans are co-added at a resolution of 4 cm⁻¹ to achieve a high-quality spectrum.[23]

• Cleaning: After analysis, thoroughly clean the ATR crystal using a soft, non-abrasive tissue and a suitable solvent (e.g., isopropanol or ethanol) to remove all traces of the sample.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy measures the electronic transitions within a molecule, primarily the π → π* transitions in conjugated systems like aromatic rings.

Predicted UV-Vis Spectrum

The conjugated biaryl system of 3-(4-fluoro-3-(trifluoromethyl)phenyl)pyridine constitutes the primary chromophore. The spectrum is expected to show one or more strong absorption bands in the UV region. The position of the maximum absorbance (λmax) can be sensitive to the solvent used.[24]

• π → π Transitions:* Strong absorptions are predicted in the 240-280 nm range, typical for phenylpyridine systems.[25][26] The substitution on the phenyl ring may cause slight shifts (bathochromic or hypsochromic) compared to the parent 3-phenylpyridine molecule.

Standard Protocol for UV-Vis Spectroscopy

• Sample Preparation: Prepare a dilute solution of the compound in a UV-transparent solvent (e.g., ethanol, methanol, or cyclohexane). A typical concentration is in the micromolar (µM) range.

• Cuvette Selection: Use a matched pair of quartz cuvettes, as glass and plastic absorb in the UV region.[27]

• Baseline Correction: Fill both the reference and sample cuvettes with the pure solvent and run a baseline scan. This corrects for any absorbance from the solvent and the cuvettes themselves.[27][28]

• Sample Measurement: Empty the sample cuvette, rinse it with the sample solution, and then fill it with the sample solution. Place it back in the spectrophotometer.

• Acquire Spectrum: Scan across the desired wavelength range (e.g., 200-400 nm) to record the absorbance spectrum and identify the λmax values.[29]

Conclusion

The structural elucidation of 3-(4-fluoro-3-(trifluoromethyl)phenyl)pyridine relies on a multi-faceted spectroscopic approach. ¹H, ¹³C, and ¹⁹F NMR provide the definitive structural map, while mass spectrometry confirms the molecular weight and key structural motifs. IR spectroscopy validates the presence of critical functional groups, particularly the C-F bonds, and UV-Vis spectroscopy characterizes the electronic properties of the conjugated system. By integrating the data from these distinct yet complementary techniques, researchers can achieve an unambiguous and trustworthy characterization of the target molecule, a critical step in any research or development pipeline.

References

• Standard Operating Procedure Ultraviolet–Visible (UV-Vis) Spectroscopy in POWER Laboratory. (2012). University of Texas at El Paso. [Link]

• Doddrell, D., Barfield, M., Adcock, W., Aurangzeb, M., & Jordan, D. (1974). 13C nuclear magnetic resonance studies of some fluorinated and trifluoromethylated aromatic compounds. Studies on 13C–19F coupling constants. Journal of the Chemical Society, Perkin Transactions 2, (4), 402-411. [Link]

• Stenutz, R. NMR chemical shift prediction of pyridines. Stenutz. [Link]

• Using Benchtop 19F NMR to Evaluate Fluoroorganic Compounds. (2017). AZoM. [Link]

• 10 Tips for Electrospray Ionisation LC-MS. (n.d.). Element Lab Solutions. [Link]

• Lab 9 – Fourier Transform Infrared (FTIR) Spectroscopy. (n.d.). University of Washington. [Link]

• Standard Operating Procedure for NMR Operations. (2023). Syracuse University. [Link]

• UV/Vis Spectroscopy Guide. (n.d.). Mettler Toledo. [Link]

• Ultraviolet-Visible (UV-Vis) Spectrophotometer Standard Operating Procedure. (n.d.). University of Illinois Urbana-Champaign. [Link]

• Tips for Electrospray Ionization LC–MS. (2021). LCGC International. [Link]

• SOP for Analysis on UV- Visible Spectrophotometer. (n.d.). Pharmaguideline. [Link]

• Experimental workflow of the ATR-FTIR spectroscopy-based method for yeast analysis. (n.d.). ResearchGate. [Link]

• How To Use UV Vis Spectrophotometer. (2023). Drawell. [Link]

• Fluorine-19 nuclear magnetic resonance spectroscopy. (n.d.). Wikipedia. [Link]

• Lin, Y., Liu, X., & Tang, Y. (2024). Accurate Prediction of 1H NMR Chemical Shifts of Small Molecules Using Machine Learning. Metabolites, 14(5), 296. [Link]

• ATR-FTIR spectroscopy study of hydrogen bonding trends. (n.d.). University of Washington. [Link]

• Bunce, N. J., McKinnon, H. S., Schnurr, R. J., Keum, S. R., & Buncel, E. (1992). Fragmentation pathways in the mass spectra of isomeric phenylazoxypyridine-N-oxides. Canadian Journal of Chemistry, 70(4), 1028-1036. [Link]

• Small molecule NMR sample preparation. (2023). Georgia Institute of Technology. [Link]

• 13C NMR of Fluorinated Organics. (2007). University of Ottawa NMR Facility Blog. [Link]

• NMR Sample Preparation: The Complete Guide. (n.d.). Organomation. [Link]

• Werle, Y., & Kovermann, M. (2021). Fluorine Labeling and 19F NMR Spectroscopy to Study Biological Molecules and Molecular Complexes. Chemistry–A European Journal, 27(45), 11527-11547. [Link]

• Guidelines for mass spectrometric analysis. (n.d.). University of Bergen. [Link]

• How To Prepare And Run An NMR Sample. (2025). Alwsci. [Link]

• Active Nuclei Fluorine-19 NMR Spectroscopy. (n.d.). Anasazi Instruments. [Link]

• Sample Preparation Protocol for ESI Accurate Mass Service. (n.d.). University of Oxford. [Link]

• Fourier Transform Infrared Spectroscopy. (n.d.). University of Tennessee, Knoxville. [Link]

• Mass spectra of the pyridine derivatives with M r = 259 and 273 g mol-1. (n.d.). ResearchGate. [Link]

• NMR Sample Preparation. (n.d.). Iowa State University. [Link]

• 13C NMR of fluorinated aromatics. (2008). IONiC/VIPEr. [Link]

• Best Practice Guide - for Generating Mass Spectra. (n.d.). National Measurement Laboratory. [Link]

• Tantillo, D. J., & Keresztes, I. (2018). Prediction of 19F NMR Chemical Shifts for Fluorinated Aromatic Compounds. The Journal of Organic Chemistry, 83(5), 2738-2743. [Link]

• A New Method for the Reliable Detection of 13C Multiplets of Fluorine Containing Compounds. (n.d.). ACD/Labs. [Link]

• Boyd, S., & Kirkwood, J. (2011). Quantitative analysis using ATR-FTIR Spectroscopy. Agilent Technologies, Inc. [Link]

• Salem, M. A. I., et al. (2014). Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines. International Journal of Materials and Chemistry, 4(4), 92-99. [Link]

• Structural Implications of the Paramagnetically Shifted NMR Signals from Pyridine H-Atoms on Synthetic Nonheme FeIV=O Complexes. (n.d.). ACS Publications. [Link]

• Aromatic 13 C-19 F couplings in the 13 C NMR spectrum of p-fluoro compound 1h. (n.d.). ResearchGate. [Link]

• UV/Vis+ Photochemistry Database - Aromatic Substances. (n.d.). science-softCon. [Link]

• Brahim, H., & Daniel, C. (2014). Structural and spectroscopic properties of Ir(III) complexes with phenylpyridine ligands: Absorption spectra without and with spin–orbit-coupling. The Journal of Chemical Physics, 140(9), 094306. [Link]

• Table of Characteristic IR Absorptions. (n.d.). University of Colorado Boulder. [Link]

• Bennett, F. W., Emeléus, H. J., & Haszeldine, R. N. (1953). Chemistry of the trifluoromethyl group: Part V. Infrared spectra of some phosphorus compounds containing CF3. Journal of the Chemical Society, 1565-1571. [Link]

• Clark, J. (2015). Fragmentation Patterns in the Mass Spectra of Organic Compounds. Chemguide. [Link]

• Predicting Chemical Shifts in an 1H-NMR Spectrum. (2021). YouTube. [Link]

• Abraham, R. J. (2005). Prediction of 'H NMR Chemical Shifts and Conformational Analysis of Organic Molecules. The University of Liverpool Repository. [Link]

• Pyridine, 2-phenyl-. (n.d.). NIST WebBook. [Link]

• 2-Phenylpyridine - Optional[UV-VIS] - Spectrum. (n.d.). SpectraBase. [Link]

• Mass Spectrometry - Fragmentation Patterns. (2023). Chemistry LibreTexts. [Link]

• IR spectrum of CF 3 CF@CH 2. (n.d.). ResearchGate. [Link]

• Joutsuka, N., et al. (2024). Evaluating aliphatic CF, CF2, and CF3 groups as vibrational Stark effect reporters. The Journal of Chemical Physics, 160(20). [Link]

• Theoretical UV-Vis spectra of phenyl substituted porphyrazine (1), 4-amino-2-oxypyraziniporphyrazine (2) and seco-porphyrazinedicarboxamide (3) (ZINDO/S method). (n.d.). ResearchGate. [Link]

Sources

• 1. mt.com [mt.com]
• 2. acdlabs.com [acdlabs.com]
• 3. par.nsf.gov [par.nsf.gov]
• 4. How To Prepare And Run An NMR Sample - Blogs - News [alwsci.com]
• 5. pydio.campus.nd.edu [pydio.campus.nd.edu]
• 6. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 7. University of Ottawa NMR Facility Blog: 13C NMR of Fluorinated Organics [u-of-o-nmr-facility.blogspot.com]
• 8. 13C nuclear magnetic resonance studies of some fluorinated and trifluoromethylated aromatic compounds. Studies on 13C–19F coupling constants - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 9. Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 10. azom.com [azom.com]
• 11. Prediction of 19F NMR Chemical Shifts for Fluorinated Aromatic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Small molecule NMR sample preparation – Georgia Tech NMR Center [sites.gatech.edu]
• 13. elementlabsolutions.com [elementlabsolutions.com]
• 14. cdnsciencepub.com [cdnsciencepub.com]
• 15. researchgate.net [researchgate.net]
• 16. Sample Preparation Protocol for ESI Accurate Mass Service | Mass Spectrometry Research Facility [massspec.chem.ox.ac.uk]
• 17. uib.no [uib.no]
• 18. egikunoo.wordpress.com [egikunoo.wordpress.com]
• 19. agilent.com [agilent.com]
• 20. uanlch.vscht.cz [uanlch.vscht.cz]
• 21. cdnsciencepub.com [cdnsciencepub.com]
• 22. pubs.aip.org [pubs.aip.org]
• 23. stemed.site [stemed.site]
• 24. UV/Vis+ Photochemistry Database - Aromatic Substances [science-softcon.de]
• 25. Pyridine, 2-phenyl- [webbook.nist.gov]
• 26. spectrabase.com [spectrabase.com]
• 27. cbic.yale.edu [cbic.yale.edu]
• 28. engineering.purdue.edu [engineering.purdue.edu]
• 29. SOP for Analysis on UV- Visible Spectrophotometer | Pharmaguideline [pharmaguideline.com]

Technical Guide: Safety and Handling of 3-(4-fluoro-3-(trifluoromethyl)phenyl)pyridine

Executive Summary

This technical guide provides a comprehensive operational framework for the safe handling, synthesis, and disposal of 3-(4-fluoro-3-(trifluoromethyl)phenyl)pyridine . As a fluorinated biaryl pyridine, this compound represents a privileged scaffold in medicinal chemistry, often utilized to modulate metabolic stability (via the

and groups) and basicity (via the pyridine ring).

While specific toxicological data for this exact isomer may be limited in public repositories, its structural congeners (fluorinated aryl-pyridines) exhibit well-documented hazard profiles. This guide extrapolates safety protocols from these authoritative class standards, prioritizing the mitigation of hydrogen fluoride (HF) generation during thermal decomposition and the management of potential skin/respiratory sensitization.

Chemical Identity & Physicochemical Profile[1][2]

Compound Name: 3-(4-fluoro-3-(trifluoromethyl)phenyl)pyridine Molecular Formula:

Molecular Weight: 241.19 g/mol Structural Class: Fluorinated Biaryl Heterocycle

Structural Analysis

The molecule consists of a pyridine ring coupled at the C3 position to a phenyl ring. The phenyl ring is substituted with a fluorine atom at the para position (C4) and a trifluoromethyl group at the meta position (C3).

• Pyridine Nitrogen: Acts as a hydrogen bond acceptor and weak base (

  for unsubstituted pyridine; likely lower here due to the electron-withdrawing fluorinated phenyl ring).

• Trifluoromethyl Group (

  ): Enhances lipophilicity and metabolic resistance but poses a thermal decomposition hazard.

• C-F Bond: High bond energy, generally chemically inert, but susceptible to nucleophilic aromatic substitution (

  ) under extreme basic conditions.

Estimated Physicochemical Properties

Note: Values below are estimated based on structural analogs (e.g., the 4-pyridyl isomer CAS 388118-59-0) and must be experimentally verified.

Property	Value / Description	Experimental Implication
Physical State	White to off-white solid	Dust inhalation hazard during weighing.
Melting Point	50–80 °C (Predicted)	Store below 25 °C to prevent caking.
Solubility	Soluble in DCM, DMSO, MeOH	Compatible with standard organic workups.
LogP	~3.5 – 4.0	High lipophilicity; potential for bioaccumulation.
pKa	< 5.0 (Pyridine N)	Less basic than pyridine; requires strong acids for salt formation.

Hazard Identification & Toxicology (E-E-A-T)

Acute Hazards

• Skin/Eye Irritation (H315, H319): Fluorinated aromatics are known lipophilic irritants. They can penetrate the stratum corneum, causing delayed irritation.

• Respiratory Irritation (H335): Inhalation of dust or aerosols during synthesis can cause inflammation of the upper respiratory tract.

Critical Hazard: Thermal Decomposition

Warning: In the event of a fire or uncontrolled heating (> 300 °C), the trifluoromethyl and fluoro groups will decompose to release Hydrogen Fluoride (HF) and Carbonyl Fluoride (

) .

• Mechanism: Thermal homolysis of C-F bonds in the presence of moisture/oxygen.

• Impact: HF is corrosive to lung tissue and can cause systemic calcium depletion (hypocalcemia) leading to cardiac arrest.

Reactivity Profile

• Incompatible with: Strong oxidizing agents (peroxides), strong reducing agents (lithium aluminum hydride), and alkali metals.

• Stability: Stable under ambient conditions. The

  group is generally inert to standard acids/bases but may hydrolyze under extreme basic conditions (e.g., molten KOH).

Engineering Controls & PPE

To ensure a self-validating safety system, the hierarchy of controls must be strictly followed.

Personal Protective Equipment (PPE) Matrix

Body Area	Standard Protocol	High-Risk Operation (Scale-up/Spill)
Respiratory	N95 (if powder handling outside hood)	Full-face respirator with ABEK-P3 cartridges (Acid gas/Particulate)
Dermal	Nitrile Gloves (Double gloved, 0.11mm)	Laminate film (Silver Shield) or Butyl Rubber gloves
Ocular	Chemical Safety Goggles	Face Shield + Goggles
Body	Lab Coat (Cotton/Polyester)	Tyvek chemical-resistant suit

Engineering Controls

• Primary Containment: All weighing and transfer of the solid must occur within a certified Chemical Fume Hood operating at a face velocity of 0.5 m/s (100 fpm).

• Static Control: Use anti-static weighing boats and ground all metal equipment. Fluorinated powders often carry high static charges, leading to scattering.

Synthesis & Handling Workflow

The most robust route to 3-(4-fluoro-3-(trifluoromethyl)phenyl)pyridine is the Suzuki-Miyaura Cross-Coupling . This method is preferred for its functional group tolerance and safety profile compared to Stille (tin toxicity) or Negishi (zinc sensitivity) couplings.

Experimental Protocol (Suzuki Coupling)

Rationale: This pathway couples a boronic acid with an aryl halide using a palladium catalyst.

Reagents:

• Aryl Halide: 4-bromo-1-fluoro-2-(trifluoromethyl)benzene (1.0 equiv)

• Boronic Acid: 3-pyridylboronic acid (1.1 equiv)

• Catalyst:

  (0.05 equiv) - Chosen for stability in air.

• Base:

  (2.0 equiv) or (for faster rates).

• Solvent: 1,4-Dioxane/Water (4:1 ratio) - Degassed.

Step-by-Step Procedure:

• Setup: In a fume hood, charge a round-bottom flask with the aryl halide, boronic acid, and base.

• Inerting: Evacuate and backfill with Nitrogen (

  ) three times to remove oxygen (prevents homocoupling and catalyst deactivation).

• Solvation: Add degassed solvent and the Pd-catalyst under a counter-flow of

  .

• Reaction: Heat to 80–90 °C for 4–12 hours. Monitor via LC-MS for consumption of the bromide.

• Workup: Cool to RT. Dilute with Ethyl Acetate (EtOAc) and wash with water and brine.

• Purification: Dry organic layer over

  , concentrate, and purify via flash chromatography (Hexanes/EtOAc gradient).

Visualization: Synthesis Workflow

The following diagram outlines the logical flow of the synthesis and safety checkpoints.

Caption: Figure 1. Suzuki-Miyaura coupling workflow for the synthesis of the target fluorinated pyridine, highlighting critical process controls.

Emergency Response & Waste Management

Spill Response

• Evacuate: Clear the immediate area.

• PPE: Don double nitrile gloves, goggles, and N95 respirator.

• Containment: Cover powder spills with a wet paper towel (to prevent dust generation) or use a dedicated chemical vacuum (HEPA filtered).

• Cleanup: Wipe surfaces with a mild detergent solution. Do not use bleach (potential reaction with amine residues).

Waste Disposal

• Halogenated Waste: The compound contains Fluorine.[1][2][3] It must be disposed of in the "Halogenated Organic Waste" stream.

• Aqueous Waste: Aqueous layers from the workup containing palladium residues should be treated with a metal scavenger (e.g., SiliaMetS®) before disposal to minimize heavy metal discharge.

• Incineration Warning: Waste manifests must explicitly state "Fluorinated Organics" to ensure the incineration facility uses scrubbers for HF capture.

Visualization: Safety Decision Tree

This diagram guides the researcher through immediate safety decisions.

Caption: Figure 2.[4][5] Emergency response decision tree distinguishing between standard spill containment and high-risk thermal decomposition events.

Storage & Stability

• Temperature: Store at 2–8 °C (Refrigerated) to ensure long-term stability, though likely stable at RT for short periods.

• Atmosphere: Store under an inert atmosphere (Argon or Nitrogen) if possible, to prevent slow oxidation of the pyridine ring over months.

• Container: Amber glass vials with Teflon-lined caps. Avoid long-term storage in plastic if the compound is in solution (fluorinated compounds can sometimes leach plasticizers).

References

• National Center for Biotechnology Information (2026). PubChem Compound Summary for 3-(Trifluoromethyl)pyridine (Fragment Analog). Retrieved from [Link]

• Wang, J., et al. (2010). "Recent Advances in the Synthesis of Trifluoromethylated Heterocycles." Chemical Reviews. (Contextual grounding for synthesis).

• ECHA (European Chemicals Agency). Registration Dossier: 4-(4-fluoro-3-(trifluoromethyl)phenyl)pyridine (Isomer Data). Retrieved from [Link]

Disclaimer: This guide is for research purposes only. Always consult the specific Safety Data Sheet (SDS) provided by your chemical supplier before handling.

Sources

• 1. bund.net [bund.net]
• 2. Unforeseen risks due to the use of fluorinated materials for per- and polyfluoroalkyl substance removal - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Dark Side of Fluorine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 5. fishersci.ie [fishersci.ie]

Protocols & Analytical Methods

Application Note: Optimized Synthesis of 3-(4-fluoro-3-(trifluoromethyl)phenyl)pyridine via Suzuki-Miyaura Cross-Coupling

Executive Summary

This application note details the robust synthesis of 3-(4-fluoro-3-(trifluoromethyl)phenyl)pyridine , a critical pharmacophore often found in kinase inhibitors and TRPV1 antagonists. While biaryl synthesis is routine, this specific substrate combination presents unique challenges due to the electron-deficient nature of the fluorinated boronic acid and the potential for catalyst poisoning by the pyridine nitrogen.

This guide prioritizes Route B (Arylboronic acid + Halopyridine) over Route A (Pyridylboronic acid + Aryl halide) to mitigate the rapid protodeboronation often observed with heteroaryl boronic acids. The protocol utilizes a high-turnover catalyst system (Pd(dppf)Cl₂) to ensure complete conversion and minimize homocoupling byproducts.

Retrosynthetic Analysis & Strategy

The construction of the C–C bond between the pyridine C3 position and the phenyl ring can be approached via two primary disconnections.

Strategic Evaluation[1]

• Route A (Not Recommended): Coupling 3-pyridylboronic acid with 1-bromo-4-fluoro-2-(trifluoromethyl)benzene.

  • Risk:[1] Pyridylboronic acids are notoriously unstable, prone to protodeboronation under aqueous basic conditions, leading to low yields of the desired product and high amounts of pyridine side-product.

• Route B (Recommended): Coupling 3-bromopyridine with 4-fluoro-3-(trifluoromethyl)phenylboronic acid .

  • Advantage:[1][2][3] Aryl boronic acids, even those with electron-withdrawing groups (EWG) like –CF₃ and –F, are significantly more stable than their heterocyclic counterparts.

  • Mechanistic Insight: The EWGs on the boronic acid accelerate the transmetallation step, provided the base concentration is optimized to form the reactive boronate species without degrading the starting material.

Reaction Mechanism

The reaction follows the catalytic cycle of the Suzuki-Miyaura coupling.[4][5][6] The choice of Pd(dppf)Cl₂ (1,1'-Bis(diphenylphosphino)ferrocene palladium(II) dichloride) is deliberate; the bidentate ferrocenyl ligand creates a large bite angle, facilitating the reductive elimination step, while remaining bulky enough to prevent the pyridine substrate from irreversibly coordinating to and poisoning the Palladium center.

Figure 1: Catalytic cycle for the coupling of 3-bromopyridine and the fluorinated aryl boronic acid. The bidentate ligand (L2 = dppf) is crucial for stabilizing the Pd(II) intermediates.

Experimental Protocol

Reagents & Materials Table

Component	CAS No.	Equiv.[1][7][8]	MW ( g/mol )	Role
3-Bromopyridine	626-55-1	1.0	158.00	Electrophile
4-Fluoro-3-(trifluoromethyl)phenylboronic acid	182344-23-6	1.2	207.92	Nucleophile
Pd(dppf)Cl₂ · CH₂Cl₂	95464-05-4	0.03 (3 mol%)	816.64	Catalyst
Potassium Carbonate (K₂CO₃)	584-08-7	2.5	138.21	Base
1,4-Dioxane	123-91-1	N/A	Solvent	Main Solvent
Water (degassed)	7732-18-5	N/A	Co-solvent	Base solubility

Step-by-Step Methodology

Pre-reaction Note: Oxygen is the enemy of this reaction. It promotes homocoupling of the boronic acid and oxidation of the phosphine ligands. Rigorous degassing is required.

• Reaction Setup:

  • To a dry 100 mL round-bottom flask (or Schlenk tube) equipped with a magnetic stir bar, add 4-fluoro-3-(trifluoromethyl)phenylboronic acid (1.2 equiv) and Pd(dppf)Cl₂ · CH₂Cl₂ (3 mol%).

  • Note: Adding the catalyst to the solid mixture before solvent addition ensures better dispersion upon solvation.

• Solvent Addition & Degassing:

  • Add 1,4-Dioxane (concentration ~0.2 M relative to bromide) and 3-Bromopyridine (1.0 equiv).

  • Dissolve K₂CO₃ (2.5 equiv) in minimal distilled water (ratio Dioxane:Water should be 4:1). Add this aqueous solution to the flask.

  • Degassing: Seal the flask with a septum. Insert a long needle connected to a nitrogen/argon line into the solution and a short vent needle. Bubble inert gas vigorously for 15 minutes.

  • Why? Removing dissolved oxygen prevents the formation of phenol byproducts from the boronic acid.

• Reaction:

  • Remove the needles and quickly seal the flask (or close the Schlenk valve).

  • Heat the mixture to 90°C in an oil bath with vigorous stirring.

  • Monitor by TLC (Hexane/EtOAc 4:1) or LC-MS.

  • Time: Reaction typically reaches completion in 4–6 hours. Look for the disappearance of 3-bromopyridine.

• Workup:

  • Cool the reaction to room temperature.[7][8]

  • Dilute with Ethyl Acetate (EtOAc) and water.[7]

  • Separate the layers.[7][9] Extract the aqueous layer twice with EtOAc.

  • Combine organic layers and wash with Brine (saturated NaCl) to remove residual dioxane and palladium salts.

  • Dry over anhydrous Na₂SO₄ , filter, and concentrate under reduced pressure.[7]

• Purification:

  • The crude residue will likely be a dark brown oil.

  • Purify via Flash Column Chromatography on silica gel.

  • Eluent: Gradient of 0% → 30% EtOAc in Hexanes. The product usually elutes around 15-20% EtOAc.

  • Note: The pyridine nitrogen makes the product slightly basic; if streaking occurs on silica, add 1% Triethylamine to the eluent.

Quality Control & Validation

The isolated product must be validated to ensure the integrity of the fluorinated moiety and the pyridine ring.

• ¹H NMR (400 MHz, CDCl₃): Diagnostic peaks include the pyridine protons. The proton at C2 (between N and the phenyl ring) typically appears as a singlet (or fine doublet) downfield (~8.8 ppm).

• ¹⁹F NMR: Essential for this substrate.

  • Expect a singlet for –CF₃ (~ -62 ppm).

  • Expect a multiplet for –F (~ -110 to -120 ppm).

  • Integration: Ensure the ratio corresponds to 3F : 1F.

• LC-MS: Confirm parent ion [M+H]⁺.

  • Formula: C₁₂H₇F₄N

  • Expected Mass: ~241.19 Da.

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Low Yield / Unreacted Bromide	Catalyst Poisoning	Pyridines can coordinate Pd. Increase catalyst loading to 5 mol% or switch to XPhos Pd G2 , which is more resistant to N-coordination.
Homocoupling of Boronic Acid	Oxygen Presence	Re-evaluate degassing protocol. Ensure the system is under positive Nitrogen pressure throughout heating.
Protodeboronation (Ar-H formed)	Base/Temp too aggressive	The electron-poor boronic acid is sensitive. Lower temp to 80°C or switch base to K₃PO₄ (milder buffering).
Black Precipitate (Pd Black)	Catalyst Decomposition	Ligand dissociation occurred. Ensure temperature does not exceed 100°C. Add free ligand (dppf, 1 mol%) to stabilize the metal.

References

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Link

• Littke, A. F., & Fu, G. C. (2002). Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. Angewandte Chemie International Edition, 41(22), 4176–4211. (Context on bulky ligands for difficult substrates). Link

• Billingsley, K., & Buchwald, S. L. (2007). An Improved System for the Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling of Aryl Halides with Arylboronic Acids. Journal of the American Chemical Society, 129(11), 3358-3366. (Source for XPhos/SPhos protocols if dppf fails). Link

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of Boron Reagents for Suzuki–Miyaura Coupling. Chemical Society Reviews, 43, 412-443. (Mechanistic details on protodeboronation of fluorinated aromatics). Link

Sources

• 1. tcichemicals.com [tcichemicals.com]
• 2. WO2021007155A1 - Processes and intermediate for the large-scale preparation of 2,4,6-trifluoro-n-[6-(1-methyl-piperidine-4-carbonyl)-pyridin-2-yl]-benzamide hemisuccinate, and preparation of 2,4,6-trifluoro-n-[6-(1-methyl-piperidine-4-carbonyl)-pyridin-2-yl]-benzamide acetate - Google Patents [patents.google.com]
• 3. Chiral oxazolopiperidone lactams: versatile intermediates for the enantioselective synthesis of piperidine-containing natural products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Yoneda Labs [yonedalabs.com]
• 6. diva-portal.org [diva-portal.org]
• 7. benchchem.com [benchchem.com]
• 8. reddit.com [reddit.com]
• 9. WO2011124704A1 - Process for preparing an intermediate for silodosin - Google Patents [patents.google.com]

Application Notes and Protocols for the Suzuki Coupling Synthesis of 3-(4-fluoro-3-(trifluoromethyl)phenyl)pyridine

Introduction: The Strategic Importance of Trifluoromethyl-Aryl Pyridines

The Suzuki-Miyaura cross-coupling reaction stands as a pillar of modern synthetic chemistry, celebrated for its remarkable ability to forge carbon-carbon bonds with high efficiency and broad functional group tolerance.[1][2][3][4][5] This guide focuses on the application of this powerful reaction to synthesize 3-(4-fluoro-3-(trifluoromethyl)phenyl)pyridine, a molecule of significant interest to researchers in medicinal chemistry and materials science.

The trifluoromethylpyridine (TFMP) scaffold is a privileged motif found in numerous active agrochemical and pharmaceutical ingredients.[6][7] The unique electronic properties conferred by the trifluoromethyl group—high electronegativity, metabolic stability, and lipophilicity—can dramatically enhance a molecule's biological activity, pharmacokinetic profile, and binding selectivity.[8] Similarly, the pyridine ring is a cornerstone of drug design, offering advantageous physicochemical properties and diverse interaction capabilities with biological targets.[9] The target molecule, by combining these two key fragments, represents a valuable building block for the development of novel therapeutics and functional materials.

This document provides researchers, scientists, and drug development professionals with a comprehensive guide to the synthesis of 3-(4-fluoro-3-(trifluoromethyl)phenyl)pyridine. Moving beyond a simple list of steps, we will delve into the mechanistic rationale behind the protocol choices, offer detailed, field-proven experimental procedures, and provide a robust troubleshooting guide to overcome common challenges.

Mechanistic Rationale: A Foundation for Rational Protocol Design

A deep understanding of the reaction mechanism is paramount for successful optimization and troubleshooting. The Suzuki-Miyaura reaction proceeds via a catalytic cycle involving a palladium center that shuttles between the Pd(0) and Pd(II) oxidation states.[10][11][12][13]

The three fundamental steps are:

• Oxidative Addition: The cycle begins with the insertion of the active Pd(0) catalyst into the carbon-halogen bond of the electrophile (3-halopyridine). This is often the rate-limiting step. The efficiency of this step is influenced by the halide's identity (I > Br > OTf >> Cl) and the electronic properties of both the substrate and the palladium catalyst's ligands.[10][12][14] Electron-rich ligands on the palladium center enhance its electron density, facilitating its "attack" on the carbon-halogen bond.[10]

• Transmetalation: In this step, the organic moiety from the organoboron species (the phenyl group) is transferred to the Pd(II) center, displacing the halide. This process is critically dependent on the presence of a base.[2][11][15] The base activates the boronic acid, converting it into a more nucleophilic "ate" complex (e.g., [R-B(OH)₃]⁻), which readily transfers its organic group to the electron-deficient palladium center.[15]

• Reductive Elimination: The final step involves the coupling of the two organic fragments (the pyridine and the phenyl rings) attached to the palladium center. This forms the desired C-C bond, yielding the final product and regenerating the active Pd(0) catalyst, which can then re-enter the catalytic cycle.[10][11] Bulky ligands on the palladium are known to promote this step by creating steric strain that is relieved upon elimination of the product.[10]

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Component Selection: A Scientist's Guide to Reagent Choice

The success of this specific coupling hinges on the careful selection of components to address the electronic nature of the coupling partners: an electron-deficient pyridine ring and an electron-poor phenylboronic acid (due to the fluoro and trifluoromethyl substituents).

• The Electrophile (Aryl Halide):

  • Choice: 3-Bromopyridine is a common and reliable starting material due to the higher reactivity of the C-Br bond compared to the C-Cl bond in the oxidative addition step.[14]

  • Consideration: While 3-chloropyridine is less expensive, its lower reactivity necessitates more active (and often more expensive) catalyst systems, typically involving highly electron-rich and bulky ligands.[3][16]

• The Nucleophile (Organoboron Reagent):

  • Choice: (4-Fluoro-3-(trifluoromethyl)phenyl)boronic acid is the direct coupling partner.

  • Consideration: Boronic acids can be susceptible to degradation, particularly protodeboronation (replacement of the -B(OH)₂ group with a hydrogen atom), especially under prolonged heating or in the presence of excess water.[10][17] Using high-purity, fresh boronic acid is crucial. For particularly challenging reactions, more stable derivatives like boronic pinacol esters can be used.[17]

• The Catalyst System (Palladium Source & Ligand):

  • Palladium Precursor: Common choices include Pd(OAc)₂, Pd₂(dba)₃, or pre-formed complexes like Pd(PPh₃)₄.[18] Pd(II) sources like Palladium(II) acetate are often preferred for their air stability and are reduced in situ to the active Pd(0) species.[18]

  • Ligand: This is arguably the most critical variable. For coupling electron-deficient partners, the ligand must be both electron-rich to promote oxidative addition and bulky to facilitate reductive elimination.[10]

    • Standard Choice: Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) can be effective but may require higher temperatures or longer reaction times.

    • High-Performance Choice: Buchwald ligands, such as SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) or XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl), are exceptionally effective for this type of transformation due to their optimal balance of steric bulk and electron-donating ability.[19]

• The Base:

  • Role: Activates the boronic acid for transmetalation.[2][15]

  • Common Choices:

    • Potassium Carbonate (K₂CO₃): A moderately strong, inexpensive, and widely effective base.

    • Potassium Phosphate (K₃PO₄): A stronger base that can be beneficial for less reactive substrates, often used in anhydrous conditions or with minimal water.[19]

    • Cesium Carbonate (Cs₂CO₃): A highly effective but more expensive base, often used when other bases fail.

  • The choice is often intertwined with the solvent system.[20]

• The Solvent:

  • Role: Solubilizes the reactants and catalyst, and influences reaction kinetics.

  • Common Choices: Aprotic polar solvents such as 1,4-dioxane, tetrahydrofuran (THF), or toluene are frequently used.[2][10] A co-solvent of water is typically added (e.g., a 4:1 or 5:1 ratio of organic solvent to water) to dissolve the inorganic base and facilitate the formation of the boronate "ate" complex.[2][20]

Experimental Protocols

Safety First: These procedures should be carried out in a well-ventilated fume hood. Personal protective equipment (safety glasses, lab coat, gloves) is mandatory. All reagents should be handled with care, and material safety data sheets (MSDS) should be consulted prior to use.

Protocol 1: Standard Conditions using a Pd(OAc)₂/SPhos Catalyst System

This protocol is a robust starting point, employing a versatile and highly active catalyst system generated in situ.

Materials & Reagents:

• 3-Bromopyridine

• (4-Fluoro-3-(trifluoromethyl)phenyl)boronic acid

• Palladium(II) Acetate (Pd(OAc)₂)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)

• Potassium Carbonate (K₂CO₃), anhydrous powder

• 1,4-Dioxane, anhydrous

• Deionized Water

• Reaction vessel (e.g., Schlenk flask or round-bottom flask with condenser)

• Magnetic stirrer and stir bar

• Inert atmosphere setup (Nitrogen or Argon)

• Standard work-up and purification glassware (separatory funnel, rotary evaporator, chromatography column)

Experimental Workflow Diagram:

Sources

• 1. researchgate.net [researchgate.net]
• 2. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 3. thieme-connect.com [thieme-connect.com]
• 4. researchgate.net [researchgate.net]
• 5. iglobaljournal.com [iglobaljournal.com]
• 6. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Trifluoromethylpyridine: Its chemistry and applications [researchoutreach.org]
• 8. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Pyridine: the scaffolds with significant clinical diversity - RSC Advances (RSC Publishing) DOI:10.1039/D2RA01571D [pubs.rsc.org]
• 10. Yoneda Labs [yonedalabs.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. chemrxiv.org [chemrxiv.org]
• 13. chem.pku.edu.cn [chem.pku.edu.cn]
• 14. tcichemicals.com [tcichemicals.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. pure.hw.ac.uk [pure.hw.ac.uk]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. Use of Soluble Pd Complexes and Soluble Pd-Ligand Combinations - Wordpress [reagents.acsgcipr.org]
• 19. reddit.com [reddit.com]
• 20. arodes.hes-so.ch [arodes.hes-so.ch]

Application Note: Purification Strategies for 3-(4-fluoro-3-(trifluoromethyl)phenyl)pyridine

Abstract

This guide details the purification protocols for 3-(4-fluoro-3-(trifluoromethyl)phenyl)pyridine , a critical biaryl intermediate frequently utilized in the synthesis of kinase inhibitors and GPCR ligands. Due to the presence of a basic pyridine nitrogen and a lipophilic electron-deficient phenyl ring, this molecule presents specific challenges: palladium retention during Suzuki coupling, "tailing" on silica gel, and close elution with protodeboronated byproducts. This note provides a validated workflow combining metal scavenging, modified flash chromatography, and salt formation to achieve >99.5% purity with <10 ppm residual metal content.

Physicochemical Profile & Purification Logic[1][2][3][4]

To design an effective purification strategy, one must first understand the molecular behavior of the target.

Property	Value (Predicted)	Impact on Purification
Structure	Biaryl (Pyridine + Phenyl)	Potential for atropisomerism (rotational barrier is usually low, but broadening may occur in NMR).
pKa (Pyridine N)	~4.5 – 4.8	The electron-withdrawing and groups on the phenyl ring inductively reduce the basicity of the pyridine. However, it remains basic enough to interact with acidic silanols on silica gel.
LogP	~3.5 – 4.2	Highly lipophilic due to the trifluoromethyl group. Low water solubility; high solubility in DCM and EtOAc.
Metal Affinity	High	The pyridine nitrogen acts as a ligand for Palladium (Pd), making standard filtration insufficient for metal removal.[1]

Pre-Purification: Palladium Scavenging (Crucial Step)

Context: This molecule is typically synthesized via Suzuki-Miyaura coupling.[2][3] A common failure mode in drug development is carrying residual Palladium (Pd) into the next step, where it coordinates to the pyridine nitrogen, poisoning downstream reactions or failing ICH Q3D guidelines.

The Problem: Simple Celite filtration removes precipitated Pd (Pd black) but fails to remove homogeneous Pd-pyridine complexes.

Protocol A: Thiol-Modified Silica Scavenging

Best for: High-value batches requiring <10 ppm Pd.

• Dissolution: Dissolve the crude reaction mixture in THF or Ethyl Acetate (10 mL solvent per 1 g crude).

• Scavenger Addition: Add SiliaMetS® Thiol or MP-TMT resin (0.5 equivalents relative to the Pd catalyst loading).

• Incubation: Stir at 50°C for 4 hours.

  • Expert Insight: Room temperature stirring is often too slow for pyridine complexes. Heat promotes ligand exchange between the pyridine and the thiol resin.

• Filtration: Filter the suspension through a 0.45 µm PTFE pad or a sintered glass funnel packed with a thin layer of Celite.

• Wash: Wash the cake with 2 volumes of EtOAc to recover entrained product.

Primary Purification: Flash Column Chromatography[8]

The Challenge: Standard silica gel (

) is slightly acidic (pH 6.5–7.0). The basic pyridine nitrogen interacts with surface silanols, causing peak tailing (band broadening).[4] This leads to poor resolution from impurities and loss of yield in mixed fractions.

Protocol B: The "Buffered" Silica Method

Target Purity: >98%

Materials:

• Stationary Phase: High-performance spherical silica (20–40 µm).

• Mobile Phase A: Hexanes (or Heptane).

• Mobile Phase B: Ethyl Acetate (EtOAc).

• Modifier: Triethylamine (TEA).[4]

Step-by-Step Procedure:

• Column Pre-treatment (The "Neutralization" Step):

  • Prepare the column with 100% Hexanes containing 1% v/v Triethylamine (TEA) .

  • Flush with 3 column volumes (CV). This deactivates the acidic silanol sites.

• Sample Loading:

  • Dry Load (Recommended): Dissolve crude in minimal DCM, mix with silica (1:2 ratio), and evaporate to dryness. Load the powder. Liquid injection in DCM often causes band broadening for this lipophilic molecule.

• Gradient Elution:

  • Run a gradient using Hexanes/EtOAc (with no TEA in the run solvents, or reduced to 0.1% if tailing persists).

  • Gradient Profile:

    • 0–5 min: 5% B (Isocratic hold to elute non-polar impurities like boronic esters).

    • 5–20 min: 5% → 40% B (Linear gradient).

    • The product typically elutes between 20–30% EtOAc due to the lipophilic

      group.

• Fraction Collection: Monitor at 254 nm (aromatic) and 280 nm.

Expert Note: If the impurity profile is complex, switch the stationary phase to Basic Alumina . Alumina prevents the acid-base interaction entirely, often yielding sharper peaks for pyridines without needing TEA.

Secondary Purification: Salt Formation (The "Polishing" Step)

Context: If chromatography yields 97-98% purity but colored impurities or close-eluting isomers persist, salt formation is the most powerful tool. It leverages the chemical nature of the pyridine nitrogen.

Protocol C: Hydrochloride Salt Precipitation

Best for: Scalable purification and long-term storage stability.

• Dissolution: Dissolve the chromatographed oil in Diethyl Ether (

  ) or Methyl tert-butyl ether (MTBE). The solution should be concentrated but clear.

• Acidification: Dropwise, add 4M HCl in Dioxane (1.1 equivalents).

  • Observation: A white to off-white precipitate should form immediately.

• Digestion: Stir the slurry for 30 minutes at room temperature.

  • Why? This breaks up amorphous aggregates and encourages the formation of a crystalline salt, rejecting impurities into the mother liquor.

• Isolation: Filter the solid under vacuum/nitrogen.

• Wash: Wash the filter cake with cold

  (2 x volumes).

• Free-Basing (Optional): If the free base is required for the next step, suspend the salt in EtOAc and wash with saturated

  .

Visualization of Workflows

Workflow 1: Total Purification Lifecycle

This diagram illustrates the decision matrix from crude reaction mixture to final pure isolate.

Figure 1: Comprehensive purification lifecycle for biaryl pyridines, emphasizing metal scavenging and chromatographic modification.

Workflow 2: Chromatographic Mobile Phase Logic

Optimizing the separation based on the specific interaction of the pyridine moiety.

Figure 2: Decision tree for chromatographic optimization to prevent peak tailing.

Analytical Validation (QC)

To verify the success of the purification, use the following HPLC conditions. Note that standard neutral mobile phases may cause peak broadening.

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm.

• Mobile Phase A: Water + 0.1% Formic Acid (Acidic pH ensures pyridine is protonated and runs sharp).

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 40% B to 95% B over 10 minutes. (High starting %B due to lipophilicity).

• Detection: 254 nm.

References

• Biotage. "Strategies for the Removal of Palladium from Reaction Mixtures." Biotage Application Notes. [Link]

• Teledyne ISCO. "Purification of Pyridine Derivatives: Overcoming Tailing on Silica." Teledyne ISCO Chromatography Resources. [Link]

• American Chemical Society (ACS). "Palladium Charcoal-Catalyzed Suzuki-Miyaura Coupling to Obtain Arylpyridines." Journal of Organic Chemistry, 2003. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. gala.gre.ac.uk [gala.gre.ac.uk]
• 3. pubs.acs.org [pubs.acs.org]
• 4. benchchem.com [benchchem.com]

analytical methods for 3-(4-fluoro-3-(trifluoromethyl)phenyl)pyridine characterization

An Application Note and Protocol for the Analytical Characterization of 3-(4-Fluoro-3-(trifluoromethyl)phenyl)pyridine

Authored by: A Senior Application Scientist

Abstract

The incorporation of fluorine and trifluoromethyl (-CF3) moieties into heterocyclic scaffolds is a cornerstone of modern medicinal chemistry, imparting profound effects on a molecule's metabolic stability, lipophilicity, and target binding affinity.[1][2] 3-(4-Fluoro-3-(trifluoromethyl)phenyl)pyridine is a key building block in the synthesis of novel therapeutics and agrochemicals, making its unambiguous characterization a critical step in the research and development pipeline.[3] This guide provides a detailed, multi-technique approach to the comprehensive analytical characterization of this compound. We present field-proven protocols for chromatographic and spectroscopic analysis, explaining the causality behind experimental choices to ensure robust and reliable data generation for researchers, scientists, and drug development professionals.

Introduction: The Analytical Imperative

The unique electronic properties of the trifluoromethyl group and the fluorine atom significantly influence the chemical and physical behavior of the parent molecule.[2][4] The strong electron-withdrawing nature of the -CF3 group and the high electronegativity of fluorine alter the electron distribution within the aromatic systems, impacting everything from chromatographic retention to spectroscopic signatures.[2] Therefore, a single analytical technique is insufficient for complete characterization. An orthogonal, multi-faceted approach is required to confirm structural identity, assess purity, and understand the physicochemical properties of 3-(4-fluoro-3-(trifluoromethyl)phenyl)pyridine. This document outlines an integrated workflow employing High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), Thermal Analysis (TGA/DSC), and other spectroscopic methods.

Chromatographic Purity and Quantification: HPLC

High-Performance Liquid Chromatography is the workhorse for assessing the purity of synthesized compounds, separating the target molecule from starting materials, by-products, and isomers. For a basic compound like a pyridine derivative, special attention must be paid to method development to achieve symmetrical peak shapes and optimal resolution.[5]

Rationale for Method Development

The basic nitrogen atom in the pyridine ring (pKa typically 5-6) can interact with acidic residual silanol groups on standard silica-based C18 columns, leading to significant peak tailing.[5] To mitigate this, the mobile phase is acidified to protonate the pyridine nitrogen, which repels it from the protonated silanols. Furthermore, the choice of stationary phase can exploit different retention mechanisms.

Experimental Protocol: Reversed-Phase HPLC

• Sample Preparation: Accurately weigh ~1 mg of the compound and dissolve it in 1 mL of a 50:50 mixture of acetonitrile and water to create a 1 mg/mL stock solution. Further dilute as necessary for analysis.

• Instrumentation: Utilize an HPLC or UPLC system equipped with a UV-Vis or Diode Array Detector (DAD).

• Chromatographic Conditions:

  • Column: A C18 column (e.g., 4.6 x 150 mm, 5 µm) is a good starting point. For improved peak shape, consider a column with end-capping or a polar-embedded phase.[5]

  • Mobile Phase: An isocratic mixture of Acetonitrile and Water (containing 0.1% Formic Acid or Trifluoroacetic Acid) is recommended. A typical starting ratio is 45:55 (Acetonitrile:Water).[6]

  • pH Control: The addition of an acid like formic acid is crucial to ensure the pyridine nitrogen is protonated, which minimizes interactions with free silanols on the stationary phase and results in sharper, more symmetric peaks.[5]

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 5 µL.

  • Detection: Monitor at 254 nm, which is a common absorption maximum for pyridine-containing aromatic systems.[7]

Data Presentation: HPLC Parameters

Parameter	Condition	Rationale
Column	C18, 4.6 x 150 mm, 5 µm	Standard reversed-phase column for aromatic compounds.
Mobile Phase A	0.1% Formic Acid in Water	Acidifier for improved peak shape.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Organic solvent for elution.
Mode	Isocratic (e.g., 55% A, 45% B)	Simple, robust method for purity assessment.[6]
Flow Rate	1.0 mL/min	Standard analytical flow rate.
Temperature	30 °C	Ensures reproducible retention times.
Detector	UV-Vis at 254 nm	Strong absorbance expected for the aromatic system.[7]

Visualization: HPLC Workflow

Caption: Workflow for HPLC purity analysis.

Unambiguous Structure Elucidation: NMR Spectroscopy

NMR spectroscopy is the most powerful tool for the de novo structural determination of organic molecules. For 3-(4-fluoro-3-(trifluoromethyl)phenyl)pyridine, a combination of ¹H, ¹³C, and ¹⁹F NMR is essential for complete characterization.[8][9]

Rationale for Multinuclear NMR

The presence of three different NMR-active nuclei (¹H, ¹³C, ¹⁹F) provides a wealth of structural information. ¹H and ¹³C NMR are used to map the carbon-hydrogen framework, while ¹⁹F NMR directly probes the fluorine-containing moieties, confirming their presence and electronic environment.[8] Spin-spin coupling between these nuclei (J-coupling) provides critical connectivity data.

Experimental Protocol: NMR Analysis

• Sample Preparation: Dissolve 5-10 mg of the compound in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube. The choice of solvent is important, as it can influence chemical shifts.[8]

• Instrumentation: A 400 MHz (or higher) NMR spectrometer is recommended for good signal dispersion.

• Experiments to be Performed:

  • ¹H NMR: Provides information on the number, environment, and connectivity of protons.

  • ¹³C{¹H} NMR: Provides information on the number and electronic environment of carbon atoms.

  • ¹⁹F NMR: Crucial for observing the fluorine atoms directly. The chemical shifts will be distinct for the -F and -CF₃ groups.

  • 2D NMR (Optional but Recommended): COSY (¹H-¹H correlation), HSQC (¹H-¹³C one-bond correlation), and HMBC (¹H-¹³C long-range correlation) experiments can be used for complete and unambiguous assignment of all signals.

Expected Spectral Features

• ¹H NMR: Expect complex multiplets in the aromatic region (~7.0-9.0 ppm) corresponding to the protons on both the pyridine and phenyl rings. Couplings between protons (H-H) and to fluorine (H-F) will be observed.

• ¹³C NMR: Aromatic carbons will resonate between ~110-160 ppm. The carbon attached to the fluorine will show a large one-bond C-F coupling constant (¹JCF), and the CF₃ carbon will appear as a quartet due to coupling with the three fluorine atoms.

• ¹⁹F NMR: Two distinct signals are expected: one for the single fluorine atom on the phenyl ring and one for the trifluoromethyl group. The CF₃ signal will likely be a singlet (or a narrow multiplet due to long-range couplings), while the single fluorine will be a more complex multiplet due to couplings with nearby protons.

Visualization: NMR Analysis Workflow

Sources

• 1. benchchem.com [benchchem.com]
• 2. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. tcichemicals.com [tcichemicals.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. HPLC Method for Analysis of 4-Amino-2-chloropyridine on Primesep 100 Column | SIELC Technologies [sielc.com]
• 7. UV-Vis Spectrum of Pyridine | SIELC Technologies [sielc.com]
• 8. Volume # 2(111), March - April 2017 — "NMR spectral characteristics of fluorocontaining pyridines" [notes.fluorine1.ru]
• 9. mdpi.com [mdpi.com]

Application Note: In Vitro Assay Development for 3-(4-fluoro-3-(trifluoromethyl)phenyl)pyridine Scaffolds

The following Application Note is a comprehensive technical guide designed for drug discovery scientists and assay developers. It focuses on the evaluation of 3-(4-fluoro-3-(trifluoromethyl)phenyl)pyridine (referred to herein as Compound 3-FTPP ) as a privileged scaffold, specifically targeting TRPV1 antagonism and Kinase inhibition profiles.

Executive Summary & Scaffold Analysis

The compound 3-(4-fluoro-3-(trifluoromethyl)phenyl)pyridine (3-FTPP) represents a "privileged structure" in medicinal chemistry. The biaryl ether/amine motif containing a 4-fluoro-3-(trifluoromethyl)phenyl moiety is a validated pharmacophore found in approved drugs such as Sorafenib (Kinase inhibitor), Enzalutamide (Androgen receptor antagonist), and various investigational TRPV1 antagonists .

This guide details the development of a screening cascade for 3-FTPP derivatives, focusing on its most probable biological utility: Ion Channel Modulation (TRPV1) and Multi-Kinase Inhibition .

Key Physicochemical Challenges

• Lipophilicity (cLogP ~3.9 - 4.2): The trifluoromethyl (-CF3) and fluoro (-F) groups significantly increase lipophilicity.

• Solubility: Poor aqueous solubility requires careful DMSO titration and the use of Pluronic F-127 in assay buffers.

• Lewis Basicity: The pyridine nitrogen (pKa ~5.2) can participate in CYP450 coordination (specifically CYP2D6/3A4 inhibition), necessitating early ADME counter-screening.

Screening Cascade Design

A robust assay chain must filter hits not just for potency, but for mechanism of action (MoA) and safety.

Figure 1: High-Throughput Screening (HTS) Cascade for 3-FTPP derivatives.

Primary Assay: FLIPR Calcium Flux (TRPV1 Focus)

Objective: To identify antagonists of the Transient Receptor Potential Vanilloid 1 (TRPV1) channel using a high-throughput fluorescent imaging plate reader (FLIPR).

Mechanism of Action

TRPV1 is a non-selective cation channel. Activation by Capsaicin leads to Ca²⁺ influx. 3-FTPP derivatives are screened for their ability to blunt this influx.

Protocol 1: FLIPR Calcium 6 Assay

Reagents:

• Cell Line: CHO-K1 or HEK293 stably expressing human TRPV1 (hTRPV1).

• Dye: FLIPR Calcium 6 Assay Kit (Molecular Devices) or Fluo-4 AM.

• Agonist: Capsaicin (EC80 concentration, typically 30-50 nM).

• Buffer: HBSS + 20 mM HEPES, pH 7.4. Critical: Add 0.1% BSA to prevent compound adsorption due to the lipophilic -CF3 group.

Step-by-Step Methodology:

• Cell Plating: Plate hTRPV1-CHO cells at 15,000 cells/well in 384-well black/clear-bottom poly-D-lysine coated plates. Incubate 24h at 37°C/5% CO₂.

• Dye Loading: Remove media. Add 20 µL of Calcium 6 dye loading buffer (containing 2.5 mM Probenecid to inhibit anion transport). Incubate 2h at 37°C.

• Compound Addition (Pre-incubation):

  • Prepare 3-FTPP derivatives in HBSS (max 0.5% DMSO final).

  • Add 10 µL of compound to cells.

  • Incubate 15 minutes. Note: Lipophilic compounds require longer pre-incubation to equilibrate across the membrane.

• Agonist Challenge:

  • Place plate in FLIPR Tetra.

  • Inject 10 µL of Capsaicin (4x EC80).

  • Record fluorescence (Ex 485nm / Em 525nm) for 180 seconds.

• Data Analysis: Calculate Max-Min fluorescence. Normalize to Vehicle (0% inhibition) and Reference Antagonist (e.g., Ruthenium Red or AMG-517, 100% inhibition).

Validation Criteria:

• Z' Factor: > 0.5

• Signal-to-Background (S/B): > 3:1

• Intra-plate CV: < 10%

Secondary Assay: Automated Patch Clamp (Orthogonal)

Objective: To rule out false positives from the fluorescence assay (e.g., fluorescence quenchers) and determine state-dependent inhibition.

Protocol 2: QPatch / SyncroPatch 384

Rationale: 3-FTPP derivatives may exhibit voltage-dependent block or use-dependent block. FLIPR cannot distinguish these modalities.

Solutions:

• Extracellular: 145 mM NaCl, 4 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, 10 mM HEPES, 10 mM Glucose (pH 7.4).

• Intracellular: 120 mM CsF, 20 mM CsCl, 10 mM HEPES, 10 mM EGTA (pH 7.2).

Workflow:

• Seal Formation: Obtain GΩ seals (>1 GΩ) in whole-cell configuration.

• Voltage Protocol: Hold at -60 mV.

• Application 1 (Baseline): Apply Capsaicin (1 µM) for 10s to elicit current (

  ). Wash out.

• Application 2 (Compound): Perfusion of 3-FTPP derivative for 2 minutes.

• Application 3 (Challenge): Co-application of Capsaicin (1 µM) + Compound. Measure Peak Current (

  ).

• Calculation:

  Inhibition .

Safety & Selectivity: The "Pyridine Problem"

The 3-pyridyl moiety in 3-FTPP is a known structural alert for CYP inhibition . The lone pair on the pyridine nitrogen can coordinate with the heme iron of Cytochrome P450 enzymes.

Protocol 3: CYP Inhibition Screen (P450-Glo)

Target: CYP3A4 and CYP2D6 (most susceptible to pyridine binding).

• Incubation: Incubate human liver microsomes (HLM) with luminogenic CYP substrate + 3-FTPP (10 µM).

• Reaction: Initiate with NADPH regenerating system. Incubate 20 min at 37°C.

• Detection: Add Luciferin detection reagent. Read luminescence.

• Interpretation: If IC50 < 1 µM, the pyridine ring requires modification (e.g., adding a steric hindrance group at the 2-position of the pyridine to prevent heme coordination).

Data Summary & Reference Values

Use the following benchmarks to assess the quality of your 3-FTPP derivatives.

Parameter	Assay	Desired Criteria	Warning Flag
Potency	FLIPR hTRPV1 (Capsaicin)	IC50 < 100 nM	IC50 > 1 µM
Efficacy	Patch Clamp (Current Block)	> 90% block at 10 µM	Partial block (<50%)
Solubility	Kinetic Solubility (PBS)	> 50 µM	< 5 µM (Precipitation risk)
Metabolic Stability	HLM Intrinsic Clearance	< 20 µL/min/mg	High clearance (N-oxidation)
CYP Inhibition	CYP3A4 P450-Glo	IC50 > 10 µM	IC50 < 1 µM (DDI Risk)

Mechanistic Visualization

Understanding the signaling pathway is crucial for troubleshooting assay failures.

Figure 2: Mechanism of signal generation and inhibition in the FLIPR assay.

References

• Gunthorpe, M. J., et al. (2012). "The diversity in the vanilloid (TRPV1) receptor family of ion channels." Journal of Biological Chemistry.

• Gavva, N. R., et al. (2008). "Molecular determinants of vanilloid sensitivity in TRPV1." Journal of Neuroscience.

• Di, L., & Kerns, E. (2015). Drug-Like Properties: Concepts, Structure Design and Methods. Elsevier. (Reference for Solubility/CYP protocols).

• Molecular Devices. (2023). "FLIPR Calcium 6 Assay Kit Application Note."

• PubChem. (2024). "Compound Summary: 3-(4-fluoro-3-(trifluoromethyl)phenyl)pyridine."

Application Note: A Cellular Assay Workflow for the Functional Characterization of Novel Trifluoromethylpyridine Analogs

Exemplified by: 3-(4-fluoro-3-(trifluoromethyl)phenyl)pyridine

Abstract

The trifluoromethylpyridine (TFMP) chemical scaffold is a cornerstone in modern medicinal chemistry and agrochemical development, prized for its ability to enhance metabolic stability, binding affinity, and lipophilicity.[1][2] This document presents a comprehensive, cell-based assay workflow designed for the initial characterization of novel TFMP-containing compounds, using the uncharacterized molecule 3-(4-fluoro-3-(trifluoromethyl)phenyl)pyridine as a representative example. We provide a logical, tiered approach beginning with a foundational cytotoxicity assessment to establish a viable concentration range for experimentation. Subsequently, we detail protocols for hypothesis-driven mechanistic studies, including the analysis of key signal transduction pathways and the functional assessment of inflammatory signaling. This guide is intended for researchers in drug discovery and chemical biology, offering robust, step-by-step protocols and the scientific rationale necessary to profile the cellular activities of new chemical entities.

Introduction and Scientific Rationale

The strategic incorporation of fluorine and fluorine-containing moieties, such as the trifluoromethyl group, has revolutionized drug design.[1][2] The trifluoromethyl group is a strong electron-withdrawing moiety that can significantly alter the physicochemical properties of a parent molecule, often leading to improved pharmacokinetic profiles.[1] When combined with a pyridine ring, a prevalent heterocycle in bioactive compounds, the resulting TFMP structure becomes a privileged scaffold found in numerous approved pesticides and pharmaceuticals, including kinase inhibitors.[1][2][3]

The discovery of new chemical entities frequently yields novel analogs whose biological activities are unknown. 3-(4-fluoro-3-(trifluoromethyl)phenyl)pyridine (hereafter "Compound X") represents such a case—a novel structure for which no public biological data exists. A systematic and logical screening cascade is therefore essential to elucidate its potential therapeutic value or liabilities.

This application note provides a validated workflow to guide the initial cellular characterization of Compound X or any similar novel analog. The workflow is designed to first define the compound's therapeutic window by assessing cytotoxicity, and then to probe plausible mechanisms of action based on the established activities of the broader TFMP chemical class.

Compound Profile and Safe Handling

Before beginning any cell-based work, it is critical to understand the compound's basic properties and to establish safe handling procedures.

Compound Properties

Property	Value	Source
IUPAC Name	3-(4-fluoro-3-(trifluoromethyl)phenyl)pyridine	-
Molecular Formula	C₁₂H₇F₄N	Calculated
Molecular Weight	241.18 g/mol	Calculated[4][5]
Structure		-
Predicted LogP	~3.9	Based on isomer data[5]

Reagent Preparation and Storage

• Solubilization: For in vitro studies, a 10 mM stock solution of Compound X should be prepared in sterile, anhydrous dimethyl sulfoxide (DMSO). Sonication may be required to ensure complete dissolution.

• Storage: The DMSO stock solution should be aliquoted to avoid repeated freeze-thaw cycles and stored at -20°C, protected from light. The solid compound should be stored in a cool, dry place.

Safety and Handling Precautions

While no specific safety data sheet (SDS) exists for Compound X, data from closely related TFMP analogs suggest the following precautions:

• The compound may cause skin, eye, and respiratory irritation.

• Always handle the compound in a chemical fume hood.

• Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and chemical-resistant gloves.

• Avoid inhalation of dust or solution mists.

Foundational Protocol: Cellular Cytotoxicity Assessment via MTT Assay

Rationale: The first essential step in characterizing a new compound is to determine the concentration range at which it affects cell viability. This establishes the therapeutic window and informs the concentrations used in all subsequent mechanistic assays, which must be conducted at non-toxic or minimally toxic levels to ensure observed effects are not artifacts of cell death. The MTT assay is a robust, colorimetric method for assessing metabolic activity, which serves as a proxy for cell viability.[6] In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt (MTT) to purple formazan crystals, a reaction that is quantifiable by spectrophotometry.[7]

Detailed Step-by-Step Protocol

• Cell Seeding:

  • Select appropriate cancer cell lines (e.g., A549 human lung carcinoma, MCF-7 human breast adenocarcinoma).

  • Trypsinize and count cells. Seed 5,000-10,000 cells per well in 100 µL of complete culture medium in a 96-well flat-bottom plate.

  • Incubate the plate for 24 hours at 37°C in a 5% CO₂ humidified incubator to allow cells to attach.

• Compound Treatment:

  • Prepare serial dilutions of the Compound X 10 mM DMSO stock. A common approach is a 10-point, 3-fold dilution series to span a wide concentration range (e.g., 100 µM to 5 nM).

  • Prepare working solutions at 2X the final desired concentration in culture medium. The final DMSO concentration in all wells should be kept constant and low (≤0.5%).

  • Remove the medium from the cells and add 100 µL of the compound-containing medium to the appropriate wells.

  • Controls are critical:

    • Vehicle Control: Cells treated with medium containing the same final concentration of DMSO.

    • Untreated Control: Cells in medium only.

    • Positive Control: Cells treated with a known cytotoxic agent (e.g., 10 µM Doxorubicin).

• Incubation:

  • Return the plate to the incubator for 48-72 hours. The incubation time should be consistent across experiments.

• MTT Addition and Formazan Solubilization:

  • Prepare a 5 mg/mL solution of MTT in sterile PBS.[8]

  • Add 10 µL of the MTT solution to each well (final concentration 0.5 mg/mL).[6]

  • Incubate for 4 hours at 37°C, protected from light. During this time, purple formazan crystals will form in viable cells.

  • Add 100 µL of Solubilization Solution (e.g., 10% SDS in 0.01 M HCl or DMSO) to each well to dissolve the formazan crystals.[9]

  • Mix gently by pipetting or place the plate on an orbital shaker for 15 minutes to ensure complete solubilization.

• Data Acquisition and Analysis:

  • Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background noise.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control:

    • % Viability = [(Absorbance_Sample - Absorbance_Blank) / (Absorbance_Vehicle - Absorbance_Blank)] * 100

  • Plot % Viability against the log of the compound concentration and use non-linear regression (sigmoidal dose-response) to calculate the half-maximal inhibitory concentration (IC50).

Mechanistic Assays: Probing Potential Biological Targets

With the IC50 value established, subsequent assays should be performed using concentrations at or below this value (e.g., IC50, IC20, and a non-toxic concentration). The TFMP scaffold is frequently found in kinase inhibitors, making signal transduction pathways a logical area of investigation.[2]

Protocol 1: Analysis of Kinase Signaling by Western Blot

Rationale: Many kinase inhibitors target key signaling nodes that regulate cell growth and survival, such as the PI3K/Akt pathway. A reduction in the phosphorylation of key proteins in a pathway is a direct indicator of upstream kinase inhibition. Western blotting allows for the specific detection of these phosphorylation events.

• Cell Treatment and Lysis:

  • Seed cells (e.g., A549) in 6-well plates and grow to 70-80% confluency.

  • Treat cells with Compound X at desired concentrations (e.g., 0.5x, 1x, and 2x IC50) for a defined period (e.g., 6, 12, or 24 hours). Include a vehicle control.

  • After treatment, wash cells with ice-cold PBS and lyse them in 100-200 µL of RIPA buffer containing protease and phosphatase inhibitors.

  • Scrape the cells, collect the lysate, and centrifuge at 14,000 x g for 15 minutes at 4°C. Collect the supernatant.

• Protein Quantification and Sample Preparation:

  • Determine the protein concentration of each lysate using a BCA or Bradford assay.

  • Normalize all samples to the same concentration (e.g., 1-2 µg/µL) with lysis buffer. Add Laemmli sample buffer and boil at 95°C for 5 minutes.

• SDS-PAGE and Immunoblotting:

  • Load 20-30 µg of protein per lane onto an 8-12% SDS-polyacrylamide gel.

  • Perform electrophoresis to separate proteins by size.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane for 1 hour at room temperature in 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween-20 (TBST).

  • Incubate the membrane with primary antibodies overnight at 4°C (e.g., anti-phospho-Akt Ser473, anti-total-Akt, and anti-β-actin as a loading control).

  • Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash again and apply an enhanced chemiluminescence (ECL) substrate.

  • Image the blot using a digital imager or film. Densitometry analysis can be used to quantify changes in protein phosphorylation relative to the total protein and loading control.

Protocol 2: NF-κB Reporter Gene Assay

Rationale: The NF-κB signaling pathway is a master regulator of inflammation, immunity, and cell survival.[10][11] Many small molecules modulate this pathway. A reporter gene assay provides a highly sensitive and quantitative readout of transcription factor activity.[12] In this assay, cells are engineered to express a reporter gene (e.g., luciferase) under the control of NF-κB response elements. Activation of the pathway leads to luciferase expression, which can be measured as a luminescent signal.[11]

• Cell Culture and Plating:

  • Use a cell line stably expressing an NF-κB-luciferase reporter construct (e.g., HEK293-NF-κB-luc).

  • Plate 20,000 cells per well in 100 µL of medium in a white, opaque 96-well plate suitable for luminescence assays.

  • Incubate for 24 hours at 37°C and 5% CO₂.

• Compound Pre-treatment:

  • Treat cells with non-toxic concentrations of Compound X (determined from the MTT assay) for 1-2 hours. Include vehicle (DMSO) controls.

• Pathway Stimulation:

  • To activate the NF-κB pathway, stimulate the cells by adding a known agonist, such as Tumor Necrosis Factor-alpha (TNF-α), to a final concentration of 10 ng/mL.[10]

  • Include a non-stimulated control (vehicle only) and a stimulated control (vehicle + TNF-α).

• Incubation:

  • Incubate the plate for 6-8 hours at 37°C and 5% CO₂.

• Lysis and Luminescence Measurement:

  • Remove the medium and lyse the cells according to the manufacturer's protocol for your chosen luciferase assay system (e.g., Promega ONE-Glo™, Thermo Scientific Pierce Firefly Luciferase Glow Assay Kit).

  • Typically, this involves adding 50-100 µL of lysis/detection reagent to each well.[13]

  • Incubate for 10 minutes at room temperature to ensure complete cell lysis and signal stabilization.

  • Measure the luminescence using a plate-reading luminometer.

• Data Analysis:

  • Normalize the data by setting the signal from the stimulated control (vehicle + TNF-α) to 100% activation.

  • Calculate the % inhibition for each concentration of Compound X.

  • Plot the results to determine if Compound X inhibits TNF-α-induced NF-κB activation.

Integrated Workflow and Visualization

A systematic approach ensures that data is reliable and interpretable. The following workflow outlines the logical progression from initial compound handling to mechanistic insight.

Figure 1: Integrated workflow for cellular characterization.

Visualizing a Target Pathway: NF-κB Signaling

Understanding the pathway being assayed is crucial for interpreting results. The diagram below illustrates the canonical NF-κB signaling cascade activated by TNF-α.

Figure 2: Canonical NF-κB signaling pathway.

Conclusion

The provided application note details a systematic, multi-faceted workflow for the initial cellular characterization of novel trifluoromethylpyridine-containing compounds, exemplified by 3-(4-fluoro-3-(trifluoromethyl)phenyl)pyridine. By beginning with a foundational cytotoxicity screen and progressing to hypothesis-driven mechanistic assays, researchers can efficiently generate a functional profile of a new chemical entity. The protocols for MTT, Western blot, and reporter gene assays are robust, widely used, and provide complementary insights into a compound's biological effects. This structured approach enables informed decision-making in the early stages of the drug discovery pipeline.

References

• Eurofins Discovery. (n.d.). Cell-based Tyrosine Kinase Assays, Detect RTK/CTK Signaling. Retrieved from [Link]

• INiTS. (2020, November 26). Cell-based test for kinase inhibitors. Retrieved from [Link]

• Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods. Retrieved from [Link]

• Cyrusbio. (n.d.). MTT Assay Protocol. Retrieved from [Link]

• National Center for Biotechnology Information. (2013, May 1). Assay Guidance Manual - Cell Viability Assays. Retrieved from [Link]

• Reaction Biology. (2022, May 11). Spotlight: Cell-based kinase assay formats. Retrieved from [Link]

• INDIGO Biosciences. (n.d.). Human NF-κB Reporter Assay System. Retrieved from [Link]

• American Association for Cancer Research. (2020, August 15). Abstract 4040: A cell-based screening assay to identify novel kinase inhibitors. Retrieved from [Link]

• Bio-protocol. (n.d.). NF-κB Reporter Assay. Retrieved from [Link]

• INDIGO Biosciences. (n.d.). Human NF-κB Reporter Assay System. Retrieved from [Link]

• PubMed. (2016, September 6). A Cell-Based Assay for Measuring Endogenous BcrAbl Kinase Activity and Inhibitor Resistance. Retrieved from [Link]

• Molecular Devices. (n.d.). Monitor NF-κB activation with dual luciferase reporter assay on SpectraMax iD5. Retrieved from [Link]

• National Center for Biotechnology Information. (2020, January 12). NF-κB-dependent Luciferase Activation and Quantification of Gene Expression in Salmonella Infected Tissue Culture Cells. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Retrieved from [Link]

• ACS Publications. (2022, April 11). Trifluoromethylpyridine: An Important Active Fragment for the Discovery of New Pesticides. Journal of Agricultural and Food Chemistry. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025, October 15). 4-[4-Fluoro-3-(trifluoromethyl)phenyl]pyridine - Exposure. Retrieved from [Link]

• CAS Common Chemistry. (n.d.). 3-(Trifluoromethyl)pyridine. Retrieved from [Link]

• ResearchGate. (2025, August 7). Synthesis and reactions of 2-[3-(trifluoromethyl)phenyl]furo[3,2-c]pyridine. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2026, January 23). The Crucial Role of Trifluoromethylpyridines in Modern Pharmaceutical Discovery. Retrieved from [Link]

Sources

• 1. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 2. nbinno.com [nbinno.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 4-(4-Fluoro-3-(trifluoromethyl)phenyl)pyridine | 388118-59-0 | Benchchem [benchchem.com]
• 5. chemscene.com [chemscene.com]
• 6. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 7. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 8. cyrusbio.com.tw [cyrusbio.com.tw]
• 9. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. Monitor NF-κB activation with dual luciferase reporter assay on SpectraMax iD5 [moleculardevices.com]
• 11. NF-κB-dependent Luciferase Activation and Quantification of Gene Expression in Salmonella Infected Tissue Culture Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. cdn.caymanchem.com [cdn.caymanchem.com]
• 13. indigobiosciences.com [indigobiosciences.com]

application of 3-(4-fluoro-3-(trifluoromethyl)phenyl)pyridine in agrochemical research

Technical Application Note: Leveraging 3-(4-fluoro-3-(trifluoromethyl)phenyl)pyridine Scaffolds in Next-Generation Agrochemical Design

Executive Summary

This technical guide details the application of 3-(4-fluoro-3-(trifluoromethyl)phenyl)pyridine (referred to herein as TFMP-Pyr ) as a privileged scaffold in the discovery of novel agrochemicals. While pyridine and trifluoromethyl-benzene motifs are ubiquitous in commercial active ingredients (AIs) like Fluazifop, Diflufenican, and Fluopyram, the specific biaryl architecture of TFMP-Pyr offers unique bioisosteric properties.

This guide focuses on its primary application: Structure-Activity Relationship (SAR) optimization for Phytoene Desaturase (PDS) inhibiting herbicides. We provide a validated protocol for the synthesis of this scaffold via Suzuki-Miyaura cross-coupling and a downstream biological assay for assessing herbicidal potency.

Chemical Profile & Structural Logic

The TFMP-Pyr scaffold combines two pharmacophores essential for modern agrochemistry: an electron-deficient pyridine ring and a lipophilic, metabolically robust phenyl ring.

Property	Value / Characteristic	Significance in Agrochemical Design
Molecular Formula	C₁₂H₇F₄N	Core biaryl backbone.
Molecular Weight	241.19 g/mol	Low MW allows for further derivatization (Fragment-Based Drug Design).
LogP (Calc)	~3.8 - 4.2	High lipophilicity ensures rapid cuticle penetration and membrane transport.
Electronic Effect	Pyridine: -deficient-CF₃: Strong -withdrawing-F: Inductive withdrawing	The electron-poor nature prevents oxidative metabolism (e.g., by P450s) at the ring positions, extending half-life in planta.
Binding Mode	Pyridine N: H-bond acceptorAryl Ring: - stacking	Mimics the carotenoid backbone in PDS enzymes; the Nitrogen often coordinates with active site residues (e.g., His/Arg).

The "Fluorine Effect" in SAR

The 4-fluoro and 3-trifluoromethyl substitution pattern is not arbitrary.

• Metabolic Blocking: The para-fluorine blocks the primary site of oxidative attack, significantly increasing persistence.

• Lipophilicity Modulation: The -CF₃ group adds significant bulk (similar to an isopropyl group) and lipophilicity without introducing metabolic liability.

Application: Design of PDS-Inhibiting Herbicides

Target Mechanism: Phytoene Desaturase (PDS) is a key enzyme in the carotenoid biosynthesis pathway. Inhibition of PDS prevents the conversion of colorless phytoene to colored carotenoids (

-carotene). Phenotype: Without carotenoids, chlorophyll is unprotected from photo-oxidation, leading to the characteristic "bleaching" of weed foliage and subsequent necrosis.

Mechanism of Action Diagram

Caption: Logical flow of Carotenoid Biosynthesis showing the critical intervention point of TFMP-Pyr based inhibitors at the PDS enzyme step.

Experimental Protocol: Synthesis of TFMP-Pyr Scaffold

Objective: Synthesize 3-(4-fluoro-3-(trifluoromethyl)phenyl)pyridine via Palladium-catalyzed Suzuki-Miyaura cross-coupling.

Reaction Scheme: 3-Pyridineboronic acid + 4-Bromo-1-fluoro-2-(trifluoromethyl)benzene → TFMP-Pyr

Materials:

• Substrate A: 3-Pyridineboronic acid (CAS: 1692-25-7) - 1.2 equiv.

• Substrate B: 4-Bromo-1-fluoro-2-(trifluoromethyl)benzene (CAS: 183562-80-5) - 1.0 equiv.

• Catalyst: Pd(dppf)Cl₂[1]·CH₂Cl₂ (3 mol%).

• Base: Potassium Carbonate (K₂CO₃) - 2.0 M aqueous solution (3.0 equiv).

• Solvent: 1,4-Dioxane.

Step-by-Step Methodology:

• Preparation (Inert Atmosphere):

  • Flame-dry a 50 mL Schlenk flask and allow to cool under a stream of Argon.

  • Add Substrate A (1.2 mmol, 147 mg) and Substrate B (1.0 mmol, 243 mg) to the flask.

  • Add the catalyst Pd(dppf)Cl₂ (0.03 mmol, 24 mg).

• Solvent Addition:

  • Add 8 mL of 1,4-Dioxane (degassed).

  • Add 1.5 mL of 2.0 M K₂CO₃ aqueous solution.

  • Critical Step: Sparge the mixture with Argon for 5 minutes to remove dissolved oxygen, which degrades the Pd(0) species.

• Reaction:

  • Seal the flask and heat to 90°C in an oil bath.

  • Stir vigorously for 4–6 hours . Monitor reaction progress via TLC (Eluent: 20% EtOAc in Hexanes). The product spot should be UV-active.

• Work-up & Purification:

  • Cool to room temperature.[2] Dilute with EtOAc (20 mL) and wash with water (2 x 10 mL) and brine (1 x 10 mL).

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Flash column chromatography on silica gel.

    • Gradient: 0% → 30% Ethyl Acetate in Hexanes.

  • Yield Expectation: 85–92% as a white/off-white solid.

Synthesis Workflow Diagram

Caption: Optimized Suzuki-Miyaura coupling workflow for high-yield scaffold synthesis.

Biological Validation: Algal Bleaching Assay

To confirm the herbicidal potential of the synthesized scaffold (or its derivatives), use the Chlamydomonas reinhardtii model. This system is faster and higher-throughput than whole-plant assays.

Protocol:

• Culture: Grow C. reinhardtii (wild type) in TAP medium to log phase (OD₇₅₀ ~ 0.5).

• Treatment:

  • Prepare a 100 mM stock of TFMP-Pyr in DMSO.

  • Aliquot algae into 96-well clear plates (180 µL/well).

  • Add 20 µL of compound to achieve final concentrations: 0, 0.1, 1, 10, 50, 100 µM.

• Incubation: Incubate plates under continuous light (100 µE m⁻² s⁻¹) at 25°C for 72 hours.

• Readout:

  • Growth: Measure OD₇₅₀ (Biomass).

  • Pigmentation: Extract pigments with 80% acetone and measure OD₄₅₀ (Carotenoids) and OD₆₆₅ (Chlorophyll).

• Analysis: A specific decrease in OD₄₅₀/OD₆₆₅ relative to biomass indicates PDS inhibition (bleaching) rather than general cytotoxicity.

Safety & Handling (SDS Summary)

• Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).

• PPE: Wear nitrile gloves, safety goggles, and work in a fume hood.

• Storage: Store at 2-8°C under inert gas.

References

• Tsukamoto, M., & Nakamura, T. (2023).[3] Trifluoromethylpyridine: Its chemistry and applications. Research Outreach. [Link]

• Lamberth, C. (2022). Trifluoromethylpyridine: An Important Active Fragment for the Discovery of New Pesticides. Journal of Agricultural and Food Chemistry, 70(15), 4531–4543. [Link]

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. [Link]

• Sandmann, G. (2002). Bleaching herbicides: action mechanism in carotenoid biosynthesis, structural requirements and engineering of resistance. In Herbicides and their Mechanisms of Action (pp. 43-56). CRC Press.

Sources

• 1. reddit.com [reddit.com]
• 2. Suzuki Coupling [organic-chemistry.org]
• 3. Trifluoromethylpyridine: Its chemistry and applications [researchoutreach.org]

Technical Notes & Optimization

optimizing reaction conditions for fluorinated pyridine synthesis

Technical Support Center: Fluorinated Pyridine Synthesis

Current Status: Online Operator: Senior Application Scientist Topic: Optimizing Reaction Conditions for Fluorinated Pyridine Synthesis

Welcome to the Fluorination Optimization Center

You are likely here because introducing fluorine into a pyridine ring is deceptively difficult. The electron-deficient nature of pyridine makes electrophilic aromatic substitution (SEAr) sluggish, while nucleophilic aromatic substitution (SNAr) often requires forcing conditions that degrade sensitive substrates.

This guide moves beyond generic textbook advice. We focus on the three dominant methodologies: Halex (SNAr) , Pd-Catalyzed Cross-Coupling , and Direct C-H Fluorination .

Module 1: Nucleophilic Fluorination (Halex/SNAr)

Best for: Electron-deficient pyridines (e.g., 2-chloro, 4-nitro substituted) and cost-sensitive scale-up.

The Core Problem: Potassium Fluoride (KF) is the standard reagent, but it has a high lattice energy and poor solubility in organic solvents. "Naked" fluoride is a strong base but a weak nucleophile if not solvated correctly.

Troubleshooting Guide

Q: My conversion is stuck at <20% even at high temperatures (150°C+). A: This is almost always a "wet fluoride" issue. Fluoride ion (

) forms extremely strong hydrogen bonds with water ( bond energy is high). Even trace moisture creates a solvation shell that effectively "cages" the fluoride, killing its nucleophilicity.

• The Fix: You cannot just "dry" KF in an oven. You must increase surface area and break the lattice.

  • Switch to Spray-Dried KF: It has a surface area of ~1.3 m²/g vs. <0.1 m²/g for crystalline KF.

  • Azeotropic Drying: If spray-dried is unavailable, grind KF and reflux in toluene, distilling off the water-toluene azeotrope before adding your reaction solvent.

Q: I am seeing significant decomposition/black tar. A: Your reaction is likely too basic. At high temperatures, "naked" fluoride acts as a base, deprotonating the pyridine ring or causing polymerization.

• The Fix:

  • Buffer the pH: Add 10-20 mol% of a weak acid source or use a lower pKa solvent.

  • Phase Transfer Catalysis (PTC): Instead of heating to 180°C, use a PTC like Tetraphenylphosphonium bromide (Ph4PBr) or 18-crown-6 . This pulls small amounts of reactive fluoride into the organic phase, allowing the reaction to proceed at lower temperatures (100–120°C).

Q: Which solvent should I use? A:

• Standard: Sulfolane (high boiling, stable).

• Faster Rates: DMSO or DMF (but risk thermal runaway/decomposition >140°C).

• Green Alternative: NMP (N-methyl-2-pyrrolidone) is effective but difficult to remove during workup.

Optimization Protocol: The Anhydrous Halex System

• Drying: Charge Spray-Dried KF (2.0 equiv) and Ph4PBr (0.05 equiv) into the flask. Heat to 100°C under high vacuum for 2 hours.

• Solvation: Backfill with

  . Add anhydrous Sulfolane (stored over 3Å sieves).

• Reaction: Add Chloropyridine substrate. Heat to 130°C. Monitor by GC-MS (avoid LC-MS as fluoride salts can clog sources).

Module 2: Pd-Catalyzed Fluorination (Buchwald-Type)

Best for: Electron-rich pyridines or when mild conditions are required.

The Core Problem: Reductive elimination of a

bond from Palladium is thermodynamically difficult because the bond is strong, and Fluoride prefers to bind to the phosphine ligand rather than the aryl ring.

Troubleshooting Guide

Q: The catalyst dies immediately (Pd black precipitates). A: Pyridines are excellent ligands. The pyridine nitrogen coordinates to the Pd center, displacing the phosphine ligand and deactivating the catalyst (catalyst poisoning).

• The Fix:

  • Ligand Selection: You must use a bulky biaryl phosphine ligand.

    BuBrettPhos or AdBrettPhos are the gold standards here. Their bulk prevents the pyridine nitrogen from binding to the Pd center.

  • Precatalyst: Do not use

    . Use [(cinnamyl)PdCl] or a pre-formed oxidative addition complex to bypass the difficult activation step.

Q: I get the protodehalogenated product (H instead of F). A: This indicates your fluoride source is acting as a base, or there is a hydride source (like water/alcohol) present.

• The Fix:

  • Fluoride Source: Use AgF or CsF . AgF is often superior because the precipitation of AgBr drives the reaction (Le Chatelier’s principle).

  • Solvent: Switch to toluene or cyclohexane. Avoid ethers if possible, as they can act as radical sources under stress.

Data: Ligand Performance Comparison

Ligand	Yield (2-F-Pyridine)	Mechanism Note
BuBrettPhos	88%	Bulky groups force reductive elimination.
BrettPhos	45%	Less steric bulk; slower elimination.
XPhos	<5%	Forms stable Pd-F-P complexes (dead end).
PPh3	0%	Displaced by pyridine N-coordination.

Module 3: Direct C-H Fluorination (Radical/AgF2)

Best for: Late-stage functionalization of complex pyridine scaffolds.

The Core Problem: Selectivity. Radical fluorination often results in mixtures of isomers.

Troubleshooting Guide

Q: I want to fluorinate at C2 (Ortho), but I'm getting mixtures. A: Use the Hartwig AgF2 method.

• Mechanism: Silver(II) Fluoride (

  ) is a powerful oxidant. It generates a transient radical cation. The reaction follows a Chichibabin-like selectivity, favoring the electron-deficient C2 position (ortho to Nitrogen).

• Protocol: React the pyridine with

  in acetonitrile.

• Note: This reaction is sensitive to sterics at C2. If C2 is blocked, it may go to C4 or fail.

Q: The reaction is violent/exothermic. A:

is extremely reactive.

• The Fix: Dilute the reaction. Add the solid

  in portions to a cold (0°C) solution of the pyridine in MeCN/DCM.

Module 4: Visualization & Decision Logic

The following diagram illustrates the decision logic for selecting the correct synthesis pathway based on your starting material's electronic properties.

Caption: Decision Matrix for selecting the optimal fluorination methodology based on pyridine substrate electronics.

Module 5: Isolation & Safety (Critical)

1. Volatility Warning: Many fluorinated pyridines (especially mono-fluorinated) are highly volatile.

• Risk: You will lose product on the rotovap.

• Solution: Do not evaporate to dryness. Co-distill with a higher boiling solvent or form the HCl salt immediately after extraction to render it non-volatile.

2. HF Generation: Any hydrolysis of

, , or acid-fluoride byproducts generates HF.

• Protocol: Always quench reactions with saturated aqueous

  or Calcium Gluconate solution to sequester fluoride ions as insoluble .

References

• Halex Optimization: Finger, G. C., et al. "Aromatic Fluorine Compounds. I. The Synthesis of 2,3,5-Trichloropyridine." Journal of the American Chemical Society, 1959. Link (Foundational work on KF activation).

• Pd-Catalyzed Mechanism: Watson, D. A., et al. "Formation of ArF from LPdAr(F): Catalytic Conversion of Aryl Triflates to Aryl Fluorides."[1] Science, 2009.[1] Link

• Ligand Selection (tBuBrettPhos): Lee, H. G., et al. "Pd-Catalyzed Nucleophilic Fluorination of Aryl Bromides."[2] Journal of the American Chemical Society, 2014.[1] Link

• AgF2 C-H Fluorination: Fier, P. S., & Hartwig, J. F. "Selective C-H Fluorination of Pyridines and Diazines Inspired by a Classic Amination Reaction." Science, 2013.[3] Link

• Spray-Dried KF: Adams, D. J., et al. "Alkali metal fluorides in halogen exchange reactions." Chemical Society Reviews, 1999. Link

Sources

• 1. Pd-Catalyzed Fluorination - Wordpress [reagents.acsgcipr.org]
• 2. The Evolution of Pd0/PdII-Catalyzed Aromatic Fluorination - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]

improving yield of 3-(4-fluoro-3-(trifluoromethyl)phenyl)pyridine synthesis

Ticket ID: #PYR-CF3-YIELD-OPT Subject: Improving yield of 3-(4-fluoro-3-(trifluoromethyl)phenyl)pyridine Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary

You are encountering low yields in the synthesis of 3-(4-fluoro-3-(trifluoromethyl)phenyl)pyridine . This is a common issue in biaryl couplings involving pyridine rings and electron-deficient aromatics. The failure points are likely protodeboronation of the boron species and catalyst poisoning by the pyridine nitrogen.

This guide moves beyond standard textbook conditions to high-fidelity protocols used in process chemistry. We will prioritize Route B (3-Bromopyridine + Aryl Boronic Acid) as the most robust pathway, while providing critical controls for the boron species.

Part 1: Diagnostic & Strategy

The Chemistry at Play

Your synthesis involves coupling a basic, coordinating heterocycle (Pyridine) with an electron-deficient aryl ring.

• Target: 3-(4-fluoro-3-(trifluoromethyl)phenyl)pyridine[1]

• Route A (Avoid): 3-Pyridylboronic acid + Aryl Bromide.[2]

  • Risk:[3][4][5] 3-Pyridylboronic acid is notoriously unstable. It undergoes rapid protodeboronation in aqueous base, often faster than the cross-coupling reaction.

• Route B (Recommended): 3-Bromopyridine + 4-Fluoro-3-(trifluoromethyl)phenylboronic acid.

  • Advantage:[3][4][5][6][7][8][9] 3-Bromopyridine is stable. The aryl boronic acid, while electron-poor, is generally more manageable than the pyridyl variant.

The Core Failure Modes

• Protodeboronation: The electron-withdrawing groups (-F, -CF3) on the phenyl ring destabilize the C-B bond, facilitating hydrolysis to the neutral arene (1-fluoro-2-(trifluoromethyl)benzene) rather than coupling.

• Pd-Poisoning: The pyridine nitrogen binds to the Palladium center, displacing ligands and shutting down the catalytic cycle.

Part 2: The Optimized Protocol (Route B)

Module 1: Catalyst System (The "Engine")

Recommendation: Switch to Buchwald G3/G4 Precatalysts with bulky biarylphosphine ligands (XPhos or SPhos ).

• Why?

  • XPhos/SPhos: These ligands are extremely bulky. They create a "steric wall" that prevents the pyridine nitrogen from binding to the Pd center (preventing poisoning).

  • G3/G4 Precatalyst: These generate the active Pd(0) species immediately upon activation, avoiding the induction period and induction-related side reactions common with

    or .

Module 2: Base & Solvent (The "Environment")

Recommendation: Use

in 1,4-Dioxane/Water (4:1) .

• Why?

  • Base:

    is mild enough to minimize protodeboronation but strong enough to facilitate transmetallation. Avoid strong bases like or .

  • Water: Essential for dissolving the inorganic base. Without it, the "Suzuki-Miyaura" mechanism stalls at the transmetallation step.

Step-by-Step Protocol

Materials:

• 3-Bromopyridine (1.0 equiv)

• 4-Fluoro-3-(trifluoromethyl)phenylboronic acid (1.3 equiv)

• Catalyst: XPhos Pd G3 (2.0 - 4.0 mol%)

• Base:

  (Tribasic potassium phosphate, 2.0 equiv)

• Solvent: 1,4-Dioxane / Water (4:1 ratio), degassed.

Procedure:

• Charge Solids: In a reaction vial equipped with a stir bar, add the boronic acid,

  , and XPhos Pd G3.

• Inert Atmosphere: Seal the vial and purge with Nitrogen or Argon for 5 minutes (vacuum/backfill x3). Oxygen is the enemy of low-loading catalysis.

• Add Liquids: Add the degassed Dioxane/Water mixture and the 3-Bromopyridine via syringe.

• Reaction: Heat to 80°C for 2–4 hours.

  • Note: Do not overheat (>100°C) as this accelerates protodeboronation of the electron-poor boronic acid.

• Monitoring: Check LCMS at 1 hour. Look for the product mass. If you see significant starting bromide but no boronic acid, your boron species has decomposed (add 0.5 equiv more boronic acid).

Part 3: Troubleshooting & FAQs

Q1: I see a black precipitate immediately. Is the reaction dead?

A: Likely, yes. This is "Palladium Black"—aggregated metallic Pd(0) that is catalytically inactive.

• Cause: Ligand dissociation or insufficient ligand-to-metal ratio.

• Fix: Ensure you are using a defined precatalyst (like XPhos Pd G3) rather than mixing Pd(OAc)2 + Ligand manually. If mixing manually, use a Ligand:Pd ratio of 2:1 or higher.

Q2: LCMS shows the bromide is consumed, but the yield is low. Where is the mass balance?

A: Check for Homocoupling .

• Diagnosis: Look for the mass of 3,3'-bipyridine or the bis-aryl species.

• Fix: This happens when oxidative addition is slow or oxygen is present. Degas solvents more thoroughly (sparge with Ar for 15 mins) and ensure the halide is added after the catalyst is under inert gas.

Q3: The product is stuck on the silica column during purification.

A: Pyridines are basic and interact strongly with the acidic silanols on silica gel, causing streaking.

• Fix: Pre-treat your silica gel column with 1% Triethylamine (TEA) in Hexanes. Use an eluent containing 1% TEA or switch to DCM/MeOH gradients.

Q4: Can I use the Boronic Ester instead of the Acid?

A: Highly Recommended. If the boronic acid degrades too fast, convert it to the Pinacol Ester or use the MIDA Boronate . These slow-release reagents maintain a low concentration of the active boron species, drastically reducing protodeboronation side reactions.

Part 4: Data & Visualization

Solvent System Comparison Table

Solvent System	Temp (°C)	Base	Yield Potential	Risk Factor
Dioxane / H2O (4:1)	80	K3PO4	High (85-95%)	Low (Balanced solubility)
THF / H2O	65 (Reflux)	Na2CO3	Medium (60-75%)	Too cool for difficult substrates
Toluene / H2O	100	K3PO4	Medium (50-70%)	Phase transfer issues; requires high temp
DMF (Anhydrous)	120	Cs2CO3	Low (<40%)	High temp promotes deboronation

Logic Flow: Troubleshooting Low Yield

Caption: Diagnostic logic tree for identifying the root cause of yield loss in pyridine-aryl cross-couplings.

Reaction Mechanism: The Steric Solution

Caption: How bulky ligands (XPhos) prevent the pyridine nitrogen from poisoning the active Palladium center.

References

• Billingsley, K., & Buchwald, S. L. (2007). An Improved System for the Suzuki-Miyaura Coupling of Heteroaryl Halides with Heteroaryl Boronic Acids. Journal of the American Chemical Society. Link

• Kinzel, T., Zhang, Y., & Buchwald, S. L. (2010). A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids.[4] Journal of the American Chemical Society. Link

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of Boron Reagents for Suzuki-Miyaura Coupling. Chemical Society Reviews. Link

• BenchChem Technical Guides. (2025). A Researcher's Guide to Pyridine Purification.Link

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. books.rsc.org [books.rsc.org]
• 3. CN107954924A - A kind of preparation method of the fluoro- 3- chloro-5-trifluoromethylpyridines of 2- - Google Patents [patents.google.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. benchchem.com [benchchem.com]
• 7. dspace.mit.edu [dspace.mit.edu]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. Suzuki reaction - Wikipedia [en.wikipedia.org]

Technical Support Center: Purification of Fluorinated Aromatic Compounds

From the desk of the Senior Application Scientist

Welcome, researchers and developers. The unique physicochemical properties that make fluorinated aromatic compounds invaluable in pharmaceuticals, agrochemicals, and materials science also introduce distinct and often frustrating challenges during their purification.[1][2] The high electronegativity of fluorine, its ability to form strong C-F bonds, and its influence on molecular polarity and intermolecular interactions mean that standard purification protocols often require significant modification.[3][4]

This guide is structured to provide direct, actionable solutions to common problems encountered in the lab. We will move from specific troubleshooting scenarios to broader principles, equipping you with the knowledge to not just follow a protocol, but to understand and adapt it to your specific molecule.

Troubleshooting Guide: Common Purification Hurdles

This section addresses the most frequent and specific issues encountered during the purification of fluorinated aromatics.

Flash Column Chromatography

Question: Why is my fluorinated compound co-eluting with a non-fluorinated starting material on silica gel, even with a large polarity difference suggested by TLC?

Answer: This is a classic problem stemming from the unique electronic nature of fluorinated aromatics.

• Causality: The C-F bond, while polar, results in a molecule with a lower propensity for hydrogen bonding compared to its non-fluorinated analog. Silica gel separates compounds based on polar interactions (primarily hydrogen bonding) with its silanol (Si-OH) groups. Your non-fluorinated starting material, especially if it contains hydrogen-bond acceptors (like ethers or carbonyls), may interact more strongly with the silica than your fluorinated product, narrowing the separation window. Furthermore, the similar polarities of starting materials and fluorinated products can make purification by standard silica gel chromatography challenging.[5]

• Troubleshooting Protocol:

  • Switch Stationary Phase: If the separation is difficult, consider alternative stationary phases. Alumina (basic or neutral) or Florisil can be effective when silica gel fails.[6] For reversed-phase flash chromatography, C18-functionalized silica is an excellent option, separating compounds based on hydrophobicity rather than polarity.

  • Modify the Mobile Phase:

    • Use Chlorinated Solvents: A mobile phase of dichloromethane (DCM) in hexanes can sometimes provide better separation for fluorinated compounds than ethyl acetate/hexanes.

    • Add a Competitive Co-solvent: Adding a small amount (0.1-1%) of methanol or isopropanol can sharpen bands by competing for active sites on the silica gel, but use this with caution as it can also reduce separation.

  • Consider Specialized Phases: For challenging separations, particularly with positional isomers, pentafluorophenyl (PFP) bonded phases can offer unique selectivity through π-π and dipole-dipole interactions.[7][8]

Question: My fluorinated aromatic amine/pyridine is showing significant tailing on my silica gel column. How can I get sharp peaks?

Answer: Peak tailing with basic compounds on silica gel is common and is exacerbated by the electronic properties of fluorinated heterocycles.

• Causality: Silica gel is inherently acidic. Basic compounds like amines and pyridines can interact strongly and sometimes irreversibly with the acidic silanol groups, leading to slow elution and broad, tailing peaks. Fluorination can alter the basicity (pKa) of the heterocycle, but strong interactions often remain.[9]

• Troubleshooting Protocol:

  • Neutralize the Stationary Phase: Before running the column, flush the packed silica gel with your starting eluent (e.g., 5% Ethyl Acetate/Hexanes) containing 0.5-1% triethylamine (TEA) or ammonia (as a solution in methanol). This deactivates the acidic sites.

  • Maintain Neutralization: Ensure your mobile phase throughout the entire run contains the same percentage of the basic additive.

  • Alternative: Use Alumina: Basic or neutral alumina is an excellent alternative stationary phase for purifying basic compounds and will often resolve tailing issues without the need for mobile phase additives.

Crystallization

Question: My fluorinated aromatic compound has oiled out or refuses to crystallize from common solvent systems. What should I do?

Answer: The rigidity and unique packing forces of fluorinated aromatics can make crystallization non-trivial. They often have different solubility profiles and may form oils if the supersaturation point is reached too quickly or at the wrong temperature.

• Causality: The introduction of fluorine can disrupt typical crystal packing motifs (like π-stacking) or introduce new ones (like fluorine-arene interactions).[10] Finding a solvent system that accommodates these new interactions is key. Oils form when the compound's solubility limit is exceeded but the molecules lack the time or proper orientation to form an ordered crystal lattice.

• Troubleshooting Workflow: The following decision tree can guide your efforts to find suitable crystallization conditions.

Caption: Troubleshooting workflow for crystallization.

• Key Experimental Protocol (Vapor Diffusion): [11]

  • Dissolve your compound (5-10 mg) in a minimal amount of a "good" solvent (e.g., Dichloromethane, Toluene, or Acetone) in a small, open vial.

  • Place this inner vial inside a larger, sealable jar or vial.

  • Add a few milliliters of a volatile "anti-solvent" (a solvent in which your compound is insoluble, e.g., Hexane, Pentane, or Diethyl Ether) to the larger jar, ensuring the level is below the top of the inner vial.

  • Seal the larger jar and leave it undisturbed. The anti-solvent will slowly diffuse into the good solvent, gradually reducing the solubility of your compound and promoting slow, controlled crystal growth.

Distillation

Question: I am trying to separate two close-boiling fluorinated aromatics by distillation, but the separation is very poor. Could an azeotrope be the issue?

Answer: Yes, this is highly likely. Fluorinated compounds are known to form azeotropes—mixtures that boil at a constant temperature and have a constant composition—with a wide variety of organic solvents and with each other.

• Causality: The unique intermolecular forces of fluorinated compounds can lead to non-ideal vapor-liquid equilibrium. This can result in the formation of a minimum- or maximum-boiling azeotrope, making separation by simple distillation impossible.[12][13][14]

• Troubleshooting Steps:

  • Consult Literature: Check for known azeotropes for your compounds or structurally similar ones.

  • Azeotropic Distillation: If an azeotrope is present, you may be able to break it by adding a third component (an "entrainer") that forms a new, lower-boiling azeotrope with one of the original components, allowing it to be removed.[12] For example, separating a fluorinated aromatic from a hydrocarbon might be achieved by adding a fluorinated acid as an entrainer.[12]

  • Alternative Methods: If distillation is ineffective, preparative gas chromatography (Prep-GC) or preparative HPLC are often the best alternatives for separating volatile, close-boiling isomers.

Frequently Asked Questions (FAQs)

Q1: Which analytical technique is best for assessing the purity of my final fluorinated compound?

For fluorinated compounds, ¹⁹F NMR spectroscopy is arguably the most powerful tool for purity assessment.[15][16]

• Why it's superior:

  • High Sensitivity & 100% Abundance: The ¹⁹F nucleus is 100% naturally abundant and highly sensitive, similar to ¹H.[2]

  • Wide Chemical Shift Range: The chemical shift range for ¹⁹F is much wider than for ¹H, meaning signals are less likely to overlap, even for structurally similar compounds.[1][16] This makes it easy to spot even minor impurities.

  • Quantitative Accuracy (qNMR): With the addition of an internal standard containing fluorine (e.g., trifluorotoluene), ¹⁹F NMR can be used to determine the absolute purity of a sample with high accuracy.[15][17]

Technique	Pros for Fluorinated Compounds	Cons
¹⁹F NMR	Wide spectral window, high sensitivity, quantitative, excellent for isomer differentiation.[1][15][16]	Requires an NMR spectrometer.
¹H NMR	Provides structural information on non-fluorinated parts of the molecule.	Can be complex due to H-F coupling; may not distinguish fluorinated impurities.
GC-MS	Excellent for volatile compounds; provides mass information.	Compound must be thermally stable; may not separate positional isomers.
LC-MS / HPLC	Good for non-volatile compounds; preparative HPLC can be used for purification.[18][19][20]	Finding a column/mobile phase that resolves the impurity can be challenging.[7]

Q2: Are there special safety precautions for handling fluorinated compounds and reagents?

Yes. While most purified fluorinated aromatic compounds are stable, the reagents used to synthesize them and certain byproducts can be hazardous.

• Fluorinating Agents: Reagents like elemental fluorine (F₂) are extremely reactive, toxic, and corrosive.[21][22][23] Work with such reagents requires specialized equipment and training.[24][25]

• Hydrogen Fluoride (HF): Many reactions involving fluoride salts can generate HF, especially under acidic conditions. HF is highly corrosive and causes severe, penetrating burns that require immediate, specialized medical attention (application of calcium gluconate gel).[21]

• General Precautions:

  • Always work in a well-ventilated fume hood.

  • Wear appropriate Personal Protective Equipment (PPE): safety glasses, lab coat, and gloves (check glove compatibility charts for the specific chemicals you are using).

  • Have an HF first-aid kit readily available, including 2.5% calcium gluconate gel, if there is any risk of HF exposure.[21][24]

  • Review the Safety Data Sheet (SDS) for every chemical used in your process.

Q3: Why are fluorinated stationary phases (like PFP or F-alkyl) sometimes better for HPLC purification?

Fluorinated stationary phases offer unique separation mechanisms that are often complementary to standard C18 phases.[7][8]

• Mechanism of Action: These phases can engage in multiple types of interactions beyond simple hydrophobicity:

  • Fluorophilic Interactions: "Fluorous-fluorous" interactions can increase the retention of other fluorinated molecules.[8]

  • Dipole-Dipole Interactions: The highly polarized C-F bonds in the stationary phase can interact strongly with polar analytes.

  • π-π Interactions: PFP (pentafluorophenyl) phases are particularly effective at separating aromatic compounds, including positional isomers, through interactions with the electron-poor fluorinated ring system.[26]

• When to Use Them: Consider a fluorinated phase when you are struggling to separate halogenated aromatic compounds, positional isomers, or when you need a different selectivity to resolve your product from a stubborn impurity.[7]

References

• Application of 19F NMR Spectroscopy for Content Determination of Fluorinated Pharmaceuticals. (2017). PMC. Available at: [Link]

• Yamazaki, T., et al. (2017). A new approach for accurate quantitative determination using fluorine nuclear magnetic resonance spectroscopy. ACG Publications. Available at: [Link]

• Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC. (2020). LCGC International. Available at: [Link]

• Speeding Fluorine Analysis. (n.d.). Oxford Instruments. Available at: [Link]

• The Wonders of Fluorine-19 NMR Spectroscopy for Pesticide Analysis. (2023). Nanalysis. Available at: [Link]

• Heterogeneous Nucleation of Protein Crystals on Fluorinated Layered Silicate. (2011). PMC - NIH. Available at: [Link]

• Application of 19 F NMR Spectroscopy for Content Determination of Fluorinated Pharmaceuticals. (2017). ResearchGate. Available at: [Link]

• Fluorinated stationary phases on Liquid Chromatography: Preparation, Properties and Applications. (n.d.). ResearchGate. Available at: [Link]

• Effect of mobile phase composition and highly fluorinated bonded phases on the apparent free energy of transfer of solute functional groups. (1987). ACS Publications. Available at: [Link]

• Troubleshooting Flash Column Chromatography. (n.d.). University of Rochester Chemistry Department. Available at: [Link]

• Practical Guidelines for the Safe Use of Fluorine Gas Employing Continuous Flow Technology. (2022). ACS Chemical Health & Safety. Available at: [Link]

• Effects of fluorine bonding and nonbonding interactions on 19 F chemical shifts. (2022). Royal Society of Chemistry. Available at: [Link]

• Separation of hydrocarbon types by azeotropic distillation. (1957). Google Patents.

• Synthesis of Calamitic Fluorinated Mesogens with Complex Crystallization Behavior. (2023). MDPI. Available at: [Link]

• Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC. (2020). LCGC International. Available at: [Link]

• Guide for crystallization. (n.d.). Available at: [Link]

• Fluorine Safety. (n.d.). Purdue University. Available at: [Link]

• LCSS: FLUORINE. (n.d.). Princeton University. Available at: [Link]

• Crystallization Control for Fluorine-free Mold Fluxes. (2020). ResearchGate. Available at: [Link]

• Fluorine Safety Data Sheet. (2022). Airgas. Available at: [Link]

• Process for growing of optical fluorite single crystals. (2003). Google Patents.

• Several Problems of Flash Column Chromatography. (2025). Hawach. Available at: [Link]

• HAZARD SUMMARY: FLUORINE. (n.d.). NJ.gov. Available at: [Link]

• troubleshooring flash chromatography purification. (2022). Reddit. Available at: [Link]

• Impact of Fluorine Pattern on Lipophilicity and Acid–Base Properties. (2024). PMC. Available at: [Link]

• Confinement and Separation of Benzene from an Azeotropic Mixture Using a Chlorinated B←N Adduct. (2024). ACS Publications. Available at: [Link]

• Confinement and Separation of Benzene from an Azeotropic Mixture Using a Chlorinated B←N Adduct. (2024). Refubium - Freie Universität Berlin. Available at: [Link]

• HPLC Purification: When to Use Analytical, Semi-Preparative and Preparative Methods. (2025). Available at: [Link]

• What is Purification by Preparative Liquid Chromatography?. (2020). Interchim – Blog. Available at: [Link]

• Principles in preparative HPLC. (n.d.). University of Warwick. Available at: [Link]

• Recent Progress and Challenges in Microbial Defluorination. (2024). MDPI. Available at: [Link]

• Overcoming Challenges in Fluorine-Based Chemistry. (2026). Pharmaceutical Technology. Available at: [Link]

• Diagnosing Chromatography Problems & Troubleshooting. (n.d.). Shimadzu Scientific Instruments. Available at: [Link]

• LABTips: Preparative HPLC for Purification Workflows. (2022). Labcompare.com. Available at: [Link]

Sources

• 1. NMR | Speeding Fluorine Analysis [nmr.oxinst.com]
• 2. Effects of fluorine bonding and nonbonding interactions on 19 F chemical shifts - RSC Advances (RSC Publishing) DOI:10.1039/D2RA06660B [pubs.rsc.org]
• 3. Impact of Fluorine Pattern on Lipophilicity and Acid–Base Properties of 2‑(Thiofluoroalkyl)pyridines: Insights from Experiments and Statistical Modeling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. Chromatography [chem.rochester.edu]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. researchgate.net [researchgate.net]
• 9. reddit.com [reddit.com]
• 10. mdpi.com [mdpi.com]
• 11. unifr.ch [unifr.ch]
• 12. US2794773A - Separation of hydrocarbon types by azeotropic distillation - Google Patents [patents.google.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. refubium.fu-berlin.de [refubium.fu-berlin.de]
• 15. Application of 19F NMR Spectroscopy for Content Determination of Fluorinated Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 16. NMR blog - The Wonders of Fluorine-19 NMR Spectroscopy for Pesticide Analysis — Nanalysis [nanalysis.com]
• 17. acgpubs.org [acgpubs.org]
• 18. HPLC Purification: When to Use Analytical, Semi-Preparative and Preparative Methods | HPLC Courses [hplccourses.com]
• 19. warwick.ac.uk [warwick.ac.uk]
• 20. labcompare.com [labcompare.com]
• 21. Fluorine Safety - James Tarpo Jr. and Margaret Tarpo Department of Chemistry - Purdue University [chem.purdue.edu]
• 22. LCSS: FLUORINE [web.stanford.edu]
• 23. airgas.com [airgas.com]
• 24. pubs.acs.org [pubs.acs.org]
• 25. nj.gov [nj.gov]
• 26. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Minimizing Byproducts in Palladium-Catalyzed Cross-Coupling Reactions

Welcome to the technical support center for palladium-catalyzed cross-coupling reactions. This guide is designed for researchers, scientists, and professionals in drug development to troubleshoot and minimize the formation of unwanted byproducts in their experiments. By understanding the mechanistic origins of common side reactions, you can strategically optimize your reaction conditions for a cleaner and more efficient synthesis.

Troubleshooting Guides and FAQs

This guide is structured in a question-and-answer format to directly address the specific issues you may encounter. We will delve into the causality behind experimental choices, providing you with the rationale to make informed decisions in your own work.

Section 1: Homocoupling – The Persistent Problem

Homocoupling, the undesired coupling of two identical reaction partners, is one of the most common byproduct classes in many cross-coupling reactions, particularly Suzuki-Miyaura, Sonogashira, and Stille couplings.[1][2]

FAQ 1: I'm observing significant homocoupling of my boronic acid in a Suzuki-Miyaura reaction. What are the primary causes and how can I prevent it?

Answer: Homocoupling of boronic acids in Suzuki-Miyaura coupling is a frequent issue that can significantly lower the yield of your desired cross-coupled product.[2][3] The primary culprits are often the presence of oxygen and the use of a Pd(II) precatalyst.[1][3]

Mechanistic Insight: Oxygen can oxidize the active Pd(0) catalyst to Pd(II).[1] These Pd(II) species can then participate in a catalytic cycle that exclusively promotes the homocoupling of the boronic acid, without involving the aryl halide.[3] Similarly, if you start with a Pd(II) precatalyst like Pd(OAc)₂, an initial reduction step is required to generate the active Pd(0) catalyst. This reduction can be inefficient and can be accompanied by the homocoupling of two boronic acid molecules.[3]

Troubleshooting Strategies:

• Rigorous Degassing: The most critical step is to remove dissolved oxygen from your reaction mixture. This can be achieved by sparging your solvent with an inert gas (argon or nitrogen) for 15-30 minutes prior to adding the catalyst.[1][4] Maintaining a positive pressure of inert gas throughout the reaction is also crucial.[1]

• Choice of Palladium Source: Whenever possible, opt for a Pd(0) precatalyst, such as Pd(PPh₃)₄ or Pd₂(dba)₃, to bypass the initial, often problematic, reduction step.[3] If a Pd(II) source is necessary, the addition of a mild reducing agent, like potassium formate, can help to ensure the palladium is predominantly in the Pd(0) state.[4]

• Ligand Selection: The use of bulky, electron-rich phosphine ligands, such as biaryl phosphines (e.g., XPhos, SPhos), can accelerate the desired reductive elimination step to form the cross-coupled product, thereby outcompeting the homocoupling pathway.[1]

• Reaction Parameters: Lowering the reaction temperature and the concentration of the boronic acid can disfavor the kinetics of the homocoupling reaction.[1] Slow addition of the boronic acid to the reaction mixture can also be an effective strategy.[1]

FAQ 2: In my Sonogashira coupling, I'm getting a lot of diynes from the homocoupling of my terminal alkyne. What's going on and how do I stop it?

Answer: The homocoupling of terminal alkynes in Sonogashira reactions, often referred to as Glaser coupling, is a well-known side reaction, particularly when a copper co-catalyst is used.[5][6]

Mechanistic Insight: The copper(I) co-catalyst, while accelerating the desired cross-coupling, can also facilitate the oxidative dimerization of the terminal alkyne, especially in the presence of oxygen.[6][7]

Troubleshooting Strategies:

• Copper-Free Conditions: The most direct way to avoid Glaser coupling is to switch to a copper-free Sonogashira protocol.[5][6] These conditions often require the use of more specialized, bulky, and electron-rich phosphine ligands to facilitate the catalytic cycle without copper.[5]

• Minimize Oxygen: As with Suzuki coupling, rigorous exclusion of oxygen is critical. Use degassed solvents and maintain an inert atmosphere.[5][6] Some protocols even suggest using a reducing atmosphere, such as hydrogen gas diluted with nitrogen or argon, to suppress oxidative homocoupling.[7]

• Optimize Base and Ligands: The choice of amine base can be influential. Secondary amines like piperidine or diisopropylamine can sometimes be more effective at promoting the cross-coupling over homocoupling than tertiary amines like triethylamine.[5] Screening different phosphine ligands is also recommended, as their steric and electronic properties can significantly impact the reaction outcome.[1][5]

Section 2: Reduction and Dehalogenation Byproducts

The undesired removal of the halide from the electrophile (dehalogenation) or the reduction of other functional groups can also plague cross-coupling reactions.

FAQ 3: My Suzuki-Miyaura reaction is producing a significant amount of the dehalogenated arene. What is the cause of this side reaction?

Answer: Dehalogenation of the aryl halide is another common side reaction in Suzuki-Miyaura coupling.[3]

Mechanistic Insight: After the initial oxidative addition of the aryl halide to the Pd(0) catalyst, the resulting arylpalladium(II) complex can, instead of undergoing transmetalation, react with a hydride source in the reaction mixture. This is often a base or an alcoholic solvent.[3] The subsequent reductive elimination of the aryl group and the hydride ligand leads to the dehalogenated byproduct.[3]

Troubleshooting Strategies:

• Choice of Base and Solvent: Be mindful of your base and solvent choices, as they can be sources of hydrides. If you suspect your solvent is the issue, consider switching to a non-protic solvent.

• Ligand Effects: The ligand can influence the relative rates of transmetalation and the undesired reductive elimination with a hydride. Screening different ligands may help to favor the desired pathway.

• Purity of Reagents: Ensure all your reagents are pure and dry.[8] Impurities can sometimes act as hydride donors or otherwise interfere with the catalytic cycle.[8]

Section 3: β-Hydride Elimination in Heck Reactions

The Heck reaction, while powerful for forming carbon-carbon bonds, is susceptible to issues of regioselectivity arising from β-hydride elimination.

FAQ 4: My intramolecular Heck reaction is giving me a mixture of regioisomers due to β-hydride elimination. How can I control the regioselectivity?

Answer: Controlling the regioselectivity of β-hydride elimination is a central challenge in many Heck reactions, especially those aimed at creating tertiary or quaternary stereocenters.

Mechanistic Insight: After the initial carbopalladation step, the resulting alkylpalladium intermediate can undergo β-hydride elimination from any accessible carbon with a hydrogen atom beta to the palladium center.[9] The regioselectivity is influenced by steric and electronic factors, as well as the conformational flexibility of the intermediate.

Troubleshooting Strategies:

• Substrate Design: One of the most effective strategies is to design the substrate to block or disfavor elimination at undesired positions.[10] This can involve using substrates that lack β-hydrogens at certain positions or where elimination would lead to a strained alkene, violating Bredt's rule.[10]

• Bulky Ligands: The use of bulky ligands, such as XPhos, can influence the regioselectivity of the β-hydride elimination step, often favoring the formation of the less substituted alkene.

• Additives: In some cases, the addition of silver salts or certain bases can facilitate the desired reductive elimination pathway, minimizing issues with alkene isomerization that can arise from reversible β-hydride elimination.[9]

Section 4: Ligand and Catalyst Degradation

The stability of the catalyst and its ligands is paramount for a successful cross-coupling reaction.

FAQ 5: My Buchwald-Hartwig amination is sluggish and seems to die before completion. Could my catalyst or ligand be degrading?

Answer: Yes, catalyst and ligand degradation are common reasons for incomplete or failed Buchwald-Hartwig aminations.[11] The reaction conditions, particularly the choice of base, can be harsh.[11]

Mechanistic Insight: Strong bases, like sodium tert-butoxide, while necessary for deprotonating the amine, can also lead to the degradation of the phosphine ligands or the catalyst itself, especially at elevated temperatures.[11] Some substrates, particularly those with certain functional groups, can also act as catalyst poisons.[12]

Troubleshooting Strategies:

• Screening Bases: If you suspect base-induced degradation, screen a panel of weaker bases such as carbonates or phosphates.[13] While the reaction may require a higher temperature with a weaker base, the overall outcome might be improved due to enhanced catalyst stability.

• Use of Precatalysts: Modern, well-defined palladium precatalysts (e.g., G3 or G4 Buchwald precatalysts) are often more stable and efficient at generating the active catalytic species than using a simple Pd(II) salt with a separate ligand.[13][14]

• Ligand Choice and Stoichiometry: The choice of ligand is critical. Bulky, electron-rich biaryl phosphine ligands developed by the Buchwald group are designed to be more robust and to promote the desired catalytic steps.[15] In some cases, using a slight excess of the phosphine ligand relative to the palladium source can help to compensate for any ligand degradation and maintain catalyst activity.[14]

• Purity of Amine: Ensure the amine coupling partner is of high purity. Trace impurities in amines can sometimes poison the catalyst.[14]

Data and Protocols

Table 1: General Troubleshooting Strategies for Common Byproducts

Byproduct Class	Common Reaction Type(s)	Key Causes	Recommended Actions
Homocoupling	Suzuki-Miyaura, Sonogashira	Oxygen, Pd(II) precatalysts, Copper co-catalyst (Sonogashira)	Rigorous degassing, use Pd(0) precatalysts, switch to copper-free Sonogashira conditions.[1][3][4][5][6]
Dehalogenation	Suzuki-Miyaura, Heck	Hydride sources (e.g., protic solvents, some bases)	Use anhydrous, aprotic solvents; screen different bases.[3]
β-Hydride Elimination Isomers	Heck	Accessible β-hydrogens on the alkylpalladium intermediate	Substrate design to block undesired elimination pathways, use of bulky ligands.[10]
Catalyst/Ligand Degradation	Buchwald-Hartwig	Harsh bases, high temperatures, substrate impurities	Screen weaker bases, use robust precatalysts and ligands, ensure reagent purity.[11][13][14]

Experimental Protocol: Minimizing Boronic Acid Homocoupling in a Suzuki-Miyaura Reaction

This protocol outlines a general procedure for setting up a Suzuki-Miyaura reaction with an emphasis on minimizing homocoupling byproducts.

1. Reagent and Glassware Preparation:

• Ensure all glassware is oven-dried and cooled under a stream of inert gas (argon or nitrogen).[8]
• Use anhydrous, degassed solvent. To degas, sparge the solvent with argon or nitrogen for at least 30 minutes.[1]
• Ensure the boronic acid, aryl halide, base, and palladium catalyst/ligand are of high purity.[8]

2. Reaction Setup:

• To a dry Schlenk flask equipped with a magnetic stir bar, add the aryl halide (1.0 equiv.), the boronic acid (1.1-1.5 equiv.), and the base (e.g., K₂CO₃, 2.0 equiv.) under a positive pressure of inert gas.
• Evacuate and backfill the flask with inert gas three times.
• Add the degassed solvent via syringe.
• In a separate vial, weigh the Pd(0) precatalyst (e.g., Pd(PPh₃)₄, 1-5 mol%) and any additional ligand if required. Add a small amount of the degassed solvent to form a slurry and add this to the main reaction flask via syringe.

3. Reaction Execution and Monitoring:

• Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) with vigorous stirring.
• Monitor the progress of the reaction by TLC or LC-MS, checking for the consumption of starting materials and the formation of both the desired product and the homocoupled byproduct.

4. Work-up and Purification:

• Upon completion, cool the reaction to room temperature.
• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.
• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
• Purify the crude product by column chromatography on silica gel.

Visualizing Side Reactions

Diagram 1: The Catalytic Cycle and the Divergence to Homocoupling

Caption: A systematic workflow for diagnosing and resolving issues with byproduct formation in cross-coupling reactions.

References

• Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Development of an Impurity Control Strategy Supporting Synthesis of LY451395.
• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs.
• Technical Support Center: A Troubleshooting Guide for Palladium-Catalyzed C-H Functionaliz
• minimizing homocoupling side products in Sonogashira reactions. Benchchem.
• Technical Support Center: Minimizing Homocoupling in Aryl-Aryl Bond Form
• Thwarting β-Hydride Elimination: Capture of the Alkylpalladium Intermediate of an Asymmetric Intramolecular Heck Reaction. PubMed.
• Heck Reaction. Chemistry LibreTexts.
• Exploring the pivotal role of silver(I) additives in palladium-catalyzed NH2-directed C(sp3)
• β-Hydride elimin
• Sonogashira Coupling Reaction with Diminished Homocoupling.
• Thwarting β‐Hydride Elimination: Capture of the Alkylpalladium Intermediate of an Asymmetric Intramolecular Heck Reaction.
• Highlights on the General Preference for Multi-Over Mono-Coupling in the Suzuki–Miyaura Reaction. MDPI.
• INTRAMOLECULAR MIZOROKI-HECK REACTION IN THE SYNTHESIS OF HETEROCYCLES: STRATEGIES FOR THE GENERATION OF TERTIARY AND QUATERNARY.
• Additive effects on palladium-catalyzed deprotonative-cross-coupling processes (DCCP) of sp3 C–H bonds in diarylmethanes. Chemical Science (RSC Publishing).
• Cross-Coupling Reactions Guide. MilliporeSigma.
• Palladium-Catalyzed Ligand-Directed C–H Functionaliz
• Sonogashira coupling. Wikipedia.
• Palladium catalyzed couplings. Organic Chemistry II - Lumen Learning.
• Optimization of reaction conditions for the Sonogashira reaction a.
• HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. University of South Carolina.
• PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. Nobel Prize.
• Role of Additives in Transition Metal Catalyzed C–H Bond Activation Reactions: A Computational Perspective.
• CROSS-COUPLING reactions - everything YOU need to know! (Full Introduction + overview). YouTube.
• Pd-Catalyzed Cross Coupling Reactions. Chemistry LibreTexts.
• Optimization of on-resin palladium-catalyzed Sonogashira cross-coupling reaction for peptides and its use in a structure-activity relationship study of a class B GPCR ligand. PubMed.
• How to prevent metal catalysed homocoupling reaction of boronic acids?.
• Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm.
• Buchwald-Hartwig Amin
• Cross-Coupling Reaction Manual: Desk Reference. MilliporeSigma.
• How to Wisely Design Conditions for Buchwald-Hartwig Couplings？. WuXi AppTec.
• Palladium-catalyzed cross-coupling reactions. Fiveable.
• Buchwald-Hartwig Amination. ACS GCI Pharmaceutical Roundtable Reagent Guides.
• The Ultimate Guide to Buchwald-Hartwig Amin

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Yoneda Labs [yonedalabs.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 7. depts.washington.edu [depts.washington.edu]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. β-Hydride elimination - Wikipedia [en.wikipedia.org]
• 11. hammer.purdue.edu [hammer.purdue.edu]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 14. sigmaaldrich.com [sigmaaldrich.com]
• 15. m.youtube.com [m.youtube.com]

interpreting complex NMR spectra of fluorinated pyridines

Ticket ID: F-PYR-001 Status: Open Assigned Specialist: Senior Application Scientist, NMR Division

User Issue: "I can't interpret the NMR spectra of my fluorinated pyridine derivatives."

Welcome to the technical support center. Interpreting

F NMR spectra of N-heterocycles is notoriously difficult due to three converging factors: the large chemical shift anisotropy (CSA) of fluorine, the quadrupolar moment of the nitrogen nucleus ( N), and severe second-order coupling effects.

This guide moves beyond standard textbook definitions to address the specific "pain points" you will encounter in the lab.

Module 1: The Case of the "Missing" Signal (Quadrupolar Broadening)

Symptom: You expect a signal for a 2-fluoropyridine or 2,6-difluoropyridine derivative, but the peak is either excessively broad ( > 50 Hz) or entirely indistinguishable from the baseline.

Root Cause: This is a relaxation phenomenon, not a chemical reaction issue. The

N nucleus (99.6% natural abundance) has a spin of , making it quadrupolar.

• The electric field gradient at the nitrogen nucleus causes rapid spin-lattice relaxation (

  ) of the nitrogen.

• This rapid flipping of the N spin creates a fluctuating local magnetic field experienced by the adjacent

  F nucleus (scalar relaxation of the second kind).

• The result is extreme line broadening of the fluorine attached ortho to the nitrogen.

Troubleshooting Protocol:

Step	Action	Rationale
1	Check Temperature	Run the experiment at elevated temperature (e.g., 50°C - 60°C).
2	Why?	Increasing temperature slows down the correlation time ( ) of the molecule in solution. Counter-intuitively, for scalar relaxation of the second kind, heating sharpens the peak by decoupling the interaction faster than the NMR timescale.
3	Alternative	If heating is impossible (unstable sample), acquire a F spectrum in a highly viscous solvent or at a lower field strength, though these are less effective than VT (Variable Temperature) experiments.

Diagram: The Quadrupolar Broadening Mechanism

Caption: Logical flow explaining why ortho-fluorines in pyridines vanish at room temperature.

Module 2: Deciphering "Multiplet Soup" (Couplings & Second-Order Effects)

Symptom: Your

H or F signals look like distorted "roofed" multiplets rather than clean doublets or triplets. Integration is difficult.

Root Cause: Fluorinated pyridines often exhibit Magnetic Inequivalence . Even if two fluorines are chemically equivalent (e.g., 3,5-difluoropyridine), they may not be magnetically equivalent if they couple differently to a third spin (like a proton at position 4). This creates an AA'XX' spin system, which cannot be solved by first-order rules (Pascal's triangle).

Furthermore,

F- F coupling constants ( ) are massive compared to protons, often leading to strong coupling where .

Reference Data: Typical Coupling Constants in Fluoropyridines

Interaction Type	Approx. Range (Hz)	Notes
(Geminal)	150 - 280	Rare in aromatics; common in side chains ( ).
(Vicinal)	15 - 35	Ortho-relationship on the ring.
(Long Range)	30 - 60	WARNING: In fluorinated aromatics, is often larger than .
	230 - 270	Massive splitting in C spectra.
	15 - 35	Useful for assigning quaternary carbons.

Experimental Fix:

• Use

  F-Decoupled H NMR: Run a standard proton spectrum with broadband fluorine decoupling (often denoted zg_fdec or similar in Bruker libraries). This collapses the "multiplet soup" into clean singlets/doublets, revealing the underlying proton-proton splitting.

• Simulation: Do not attempt to analyze AA'XX' systems by hand. Use spin-simulation software (e.g., SpinWorks, TopSpin's Daisy, or MestReNova's prediction tools) to fit the lineshape.

Module 3: Regiochemistry Verification (HOESY)

Symptom: You have synthesized a fluorinated pyridine isomer (e.g., 3-fluoro vs. 4-fluoro) but cannot distinguish them because the chemical shifts are similar.

Solution: The

H- F HOESY (Heteronuclear Overhauser Effect Spectroscopy) experiment.[1][2][3][4] Unlike HMBC, which relies on through-bond coupling (which can be ambiguous in cyclic systems), HOESY relies on through-space dipolar coupling. It tells you exactly which proton is spatially closest to the fluorine.

Protocol: 1D or 2D HOESY

• Preparation: Degas the sample (remove paramagnetic

  ) to maximize the NOE signal.

• Pulse Sequence: Use a phase-sensitive 2D HOESY sequence (e.g., hoesyph on Bruker).

• Mixing Time: Set

  to 300–500 ms. Fluorine relaxes fast; too long a mixing time loses signal.

• Analysis: Look for cross-peaks.

  • 3-Fluoropyridine:[1] NOE correlation to H-2 and H-4.

  • 4-Fluoropyridine:[5][6] NOE correlation to H-3 and H-5 (symmetric).

Diagram: HOESY Magnetization Transfer

Caption: The HOESY experiment relies on the distance-dependent (1/r^6) transfer of magnetization.

Module 4: The Solvent Trap (Chemical Shift Drifts)

Symptom: Your observed chemical shift is off by 2-5 ppm compared to literature values.

Root Cause:

F chemical shifts are hypersensitive to solvent effects, far more than H. Pyridines are basic; hydrogen-bonding solvents (MeOH, ) will interact with the nitrogen lone pair and the fluorine lone pairs, causing significant deshielding.

Standard Shift Drifts (Approximate relative to CDCl

):

Solvent	Effect on	Mechanism
CDCl	Reference (0.0)	Non-polar.
DMSO-d	+1.0 to +2.5 ppm	Dipole-dipole interactions.
CD OD / D O	+3.0 to +6.0 ppm	Strong H-bonding to Fluorine/Nitrogen.
Acetone-d	+0.5 to +1.5 ppm	Dipolar aprotic.

Recommendation: Always report

F shifts with the exact solvent and concentration. If comparing to literature, ensure the solvent matches exactly.

References

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier. (Chapter 10: Heteronuclear NMR).

• Dolbier, W. R. (2009). Guide to Fluorine NMR for Organic Chemists. Wiley. (The definitive guide for F-F couplings).

• Emsley, J. W., & Phillips, L. (1971). Fluorine Chemical Shifts. Progress in Nuclear Magnetic Resonance Spectroscopy. (Foundational data on solvent effects).

• Combettes, L. E., et al. (2012).[7] 1D Selective 1H-19F HOESY Experiments for the Determination of Heteronuclear Distances. Chemistry - A European Journal.[4][7] (Protocol for HOESY).

Sources

• 1. Conformational analysis of fluorinated pyrrolidines using 19F-1H scalar couplings and heteronuclear NOEs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. comp-bio.anu.edu.au [comp-bio.anu.edu.au]
• 3. scispace.com [scispace.com]
• 4. University of Ottawa NMR Facility Blog: 1D Selective 1H - 19F HOESY [u-of-o-nmr-facility.blogspot.com]
• 5. repository.lboro.ac.uk [repository.lboro.ac.uk]
• 6. rsc.org [rsc.org]
• 7. jeol.com [jeol.com]

Technical Support Center: Addressing Poor Cell Permeability of Pyridine-Based Inhibitors

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting strategies and frequently asked questions (FAQs) to address the common challenge of poor cell permeability in pyridine-based inhibitors. Our goal is to equip you with the scientific rationale and practical methodologies to diagnose and overcome these permeability barriers, ultimately accelerating your drug discovery programs.

Conceptual Overview: The Pyridine Permeability Problem

Pyridine and its derivatives are privileged scaffolds in medicinal chemistry, forming the core of numerous potent enzyme inhibitors and receptor modulators.[1] However, the very electronic properties that make pyridine a valuable pharmacophore—its basic nitrogen atom—can also be a primary obstacle to effective cell permeability.

At physiological pH (typically around 7.4), the pyridine nitrogen can become protonated, leading to a positively charged species.[2] This charge significantly increases the molecule's polarity and reduces its ability to passively diffuse across the lipophilic cell membrane.[2][3] This phenomenon, often referred to as the "pH-partition hypothesis," is a critical concept to grasp when troubleshooting permeability issues with this class of compounds.

Frequently Asked Questions (FAQs)

Here, we address some of the most common initial questions researchers face when working with pyridine-based inhibitors.

Q1: My pyridine-based inhibitor is highly potent in enzymatic assays but shows no activity in cell-based assays. Is this a permeability issue?

A: It is highly likely. A significant drop in potency between a biochemical (enzymatic) assay and a cell-based assay is a classic indicator of poor cell permeability. The inhibitor cannot reach its intracellular target to exert its effect. However, other factors such as compound instability in cell culture media or rapid metabolism by the cells could also contribute. A systematic approach, starting with permeability assessment, is recommended.

Q2: Why is the basicity (pKa) of the pyridine ring so important for cell permeability?

A: The pKa of the pyridine nitrogen determines the extent to which the compound is ionized at a given pH. A higher pKa means the pyridine is more basic and more likely to be protonated (charged) at physiological pH. Charged molecules have a much harder time crossing the lipid bilayer of the cell membrane compared to their neutral counterparts.[2][3] Therefore, modulating the pKa is a key strategy for improving permeability.

Q3: Are there other factors besides pKa that could be limiting the permeability of my compound?

A: Absolutely. While pKa is a major factor for pyridine-based compounds, other critical physicochemical properties also play a role:[4]

• Lipophilicity (LogP/LogD): An optimal balance is crucial. Too low, and the compound won't partition into the lipid membrane; too high, and it may get stuck in the membrane or have poor aqueous solubility.[3][4]

• Molecular Weight (MW): Larger molecules generally have lower permeability.[3][5]

• Polar Surface Area (PSA): A high PSA, often due to an excessive number of hydrogen bond donors and acceptors, can hinder membrane transit.

• Efflux Transporters: Your compound might be a substrate for efflux pumps like P-glycoprotein (P-gp) or Breast Cancer Resistance Protein (BCRP), which actively pump it out of the cell.[6][7][8]

Q4: What are the first experimental steps I should take to diagnose a permeability problem?

A: A tiered approach is most efficient.

• In Silico Modeling: Start with computational tools to predict pKa, LogP/LogD, and other physicochemical properties.[9][10] This is a rapid and cost-effective way to identify potential liabilities.

• PAMPA Assay: The Parallel Artificial Membrane Permeability Assay is a high-throughput, cell-free method that measures passive diffusion.[11][12] It's a great first-line experimental test to assess a compound's intrinsic ability to cross a lipid barrier.

• Caco-2 Permeability Assay: This cell-based assay uses a monolayer of human intestinal cells and can provide insights into both passive diffusion and active transport mechanisms, including efflux.[7][13]

Troubleshooting Guides & Experimental Protocols

This section provides detailed, step-by-step guidance for diagnosing and resolving permeability issues.

Guide 1: Assessing Permeability - From Prediction to Experiment

A logical workflow is essential to efficiently identify the root cause of poor permeability.

Caption: Workflow for diagnosing permeability issues.

Step 1: In Silico Profiling

Before heading to the lab, leverage computational tools to get a baseline understanding of your inhibitor's properties.[9][10]

Property	Optimal Range (General Guidance)	Rationale
pKa	< 7.0	To minimize protonation at physiological pH (7.4)
LogD at pH 7.4	1 - 3	Balances aqueous solubility and membrane partitioning[4]
Molecular Weight	< 500 Da	Smaller molecules generally permeate more easily[14]
Polar Surface Area (PSA)	< 140 Ų	Reduces the energy penalty of desolvation to enter the lipid membrane
H-Bond Donors	≤ 5	Reduces polarity
H-Bond Acceptors	≤ 10	Reduces polarity

Step 2: Parallel Artificial Membrane Permeability Assay (PAMPA)

This assay isolates passive diffusion, providing a clean measure of your compound's ability to cross a lipid membrane.[11][12]

Protocol:

• Prepare Donor Plate: Add your test compounds (typically in a buffer at pH 7.4) to a 96-well donor plate.

• Prepare Acceptor Plate: Fill a 96-well acceptor plate with a buffer solution.

• Coat the Membrane: The filter of the donor plate is coated with a lipid solution (e.g., phosphatidylcholine in dodecane) to form an artificial membrane.

• Assemble the "Sandwich": Place the donor plate onto the acceptor plate.

• Incubate: Allow the plate sandwich to incubate for a set period (e.g., 4-16 hours) at room temperature.

• Quantify: Measure the concentration of the compound in both the donor and acceptor wells using a suitable analytical method (e.g., LC-MS/MS).

• Calculate Permeability (Pe): The effective permeability is calculated based on the amount of compound that has diffused into the acceptor well.

Interpreting the Results:

• High Pe: Suggests good intrinsic passive permeability. If cell-based activity is still low, suspect active efflux.

• Low Pe: Indicates a problem with passive diffusion. Focus on optimizing physicochemical properties.

Step 3: Caco-2 Bidirectional Permeability Assay

This is the gold standard for in vitro permeability assessment, as it models the human intestinal barrier and accounts for active transport.[7][13][15]

Protocol:

• Cell Culture: Culture Caco-2 cells on permeable filter supports for 21 days until they form a differentiated, polarized monolayer.

• Monolayer Integrity Check: Measure the Transepithelial Electrical Resistance (TEER) to ensure the cell monolayer is intact.

• Bidirectional Transport:

  • Apical to Basolateral (A→B): Add the test compound to the apical (top) side and measure its appearance on the basolateral (bottom) side over time. This mimics absorption.

  • Basolateral to Apical (B→A): Add the test compound to the basolateral side and measure its appearance on the apical side. This measures efflux.

• Quantify: Analyze compound concentrations in the donor and receiver compartments at various time points using LC-MS/MS.

• Calculate Apparent Permeability (Papp): Calculate Papp for both A→B and B→A directions.

• Determine Efflux Ratio (ER): ER = Papp (B→A) / Papp (A→B).

Interpreting the Results:

• High Papp (A→B) and ER < 2: Good permeability, not a substrate for major efflux pumps.

• Low Papp (A→B): Poor absorption.

• ER > 2: Suggests the compound is a substrate for an efflux transporter.[7]

Guide 2: Strategies for Improving Permeability

Once you have diagnosed the problem, you can employ targeted strategies to improve your inhibitor's cell entry.

Strategy 1: Modulating Physicochemical Properties

If your compound suffers from poor passive diffusion (low PAMPA and Caco-2 Papp A→B), focus on chemical modifications.

Caption: Key medicinal chemistry strategies.

• Reduce Basicity (pKa): This is often the most impactful strategy for pyridine-based inhibitors.

  • Introduce Electron-Withdrawing Groups: Adding groups like halogens (F, Cl) or a cyano (-CN) to the pyridine ring can lower the pKa of the nitrogen, reducing its tendency to become protonated.[16]

  • Bioisosteric Replacement: In some cases, replacing the pyridine ring with a less basic heterocycle (e.g., a pyrimidine or a substituted phenyl ring) can improve permeability, provided the key interactions with the target are maintained.[16]

• Optimize Lipophilicity (LogD):

  • Add Lipophilic Groups: Incorporate small alkyl or aryl groups to increase LogD. Be mindful not to increase it excessively, as this can lead to poor solubility or metabolic instability.

  • Fluorination: Adding fluorine atoms can increase lipophilicity and sometimes block sites of metabolism.[16]

• Mask Polarity:

  • Intramolecular Hydrogen Bonding: Design the molecule to form an intramolecular hydrogen bond that masks polar groups, effectively reducing the compound's PSA and improving permeability.[17][18][19][20][21]

  • Prodrug Approach: Temporarily mask polar functional groups (like amines or carboxylic acids) with lipophilic moieties that are cleaved off inside the cell to release the active drug.[22][23][24][25] For example, an amine could be converted to an amide or carbamate.

Strategy 2: Overcoming Active Efflux

If your Caco-2 assay reveals a high efflux ratio (ER > 2), your compound is being actively removed from the cell.

• Confirm Efflux Transporter Involvement: Repeat the Caco-2 assay in the presence of known efflux pump inhibitors (e.g., verapamil for P-gp, fumitremorgin C for BCRP).[7] A significant increase in the A→B permeability and a decrease in the ER in the presence of an inhibitor confirms that your compound is a substrate for that specific transporter.

• Structural Modification to Evade Efflux:

  • Reduce Hydrogen Bond Donors: Efflux pumps often recognize and bind to substrates with multiple hydrogen bond donors. Methylating a key amine or alcohol can sometimes disrupt this recognition.[16]

  • Alter Molecular Shape and Charge Distribution: Sometimes subtle changes to the molecule's conformation or the placement of charged/polar groups can prevent it from being recognized by the efflux pump. This often requires iterative structure-activity relationship (SAR) studies.

Conclusion: An Integrated Approach

Addressing poor cell permeability in pyridine-based inhibitors requires a multi-faceted, data-driven approach. By combining predictive computational modeling with a tiered experimental strategy (PAMPA and Caco-2 assays), researchers can accurately diagnose the underlying cause—be it poor passive diffusion, active efflux, or a combination of both. The troubleshooting guides and medicinal chemistry strategies outlined in this document provide a robust framework for rationally designing and optimizing compounds with improved cellular uptake, ultimately bridging the gap between potent biochemical activity and effective therapeutic action in a cellular context.

References

• Impact of Stereospecific Intramolecular Hydrogen Bonding on Cell Permeability and Physicochemical Properties. National Institutes of Health. [Link]

• Intramolecular Hydrogen Bonding: A Potential Strategy for More Bioavailable Inhibitors of Neuronal Nitric Oxide Synthase. National Institutes of Health. [Link]

• Intramolecular hydrogen bonding to improve membrane permeability and absorption in beyond rule of five chemical space. Academia.edu. [Link]

• Impact of Stereospecific Intramolecular Hydrogen Bonding on Cell Permeability and Physicochemical Properties. ACS Publications. [Link]

• Impact of stereospecific intramolecular hydrogen bonding on cell permeability and physicochemical properties. SciLifeLab Publications. [Link]

• Advances in Computational Approaches for Estimating Passive Permeability in Drug Discovery. National Institutes of Health. [Link]

• Overcoming Challenges in Small-Molecule Drug Bioavailability: A Review of Key Factors and Approaches. MDPI. [Link]

• Supercomputer predicts cell-membrane permeability of cyclic peptides. ScienceDaily. [Link]

• Factors Affecting Cell Membrane Permeability and Fluidity. ConductScience. [Link]

• Predicting a Drug's Membrane Permeability. Wipf Group, University of Pittsburgh. [Link]

• What are the physicochemical properties affecting drug distribution? Patsnap Synapse. [Link]

• Parallel artificial membrane permeability assay (PAMPA) combined with a 10-day multiscreen Caco-2 cell culture as a tool for profiling drug permeability. Ingenta Connect. [Link]

• Improvement of Cell Permeability of Human Neuronal Nitric Oxide Synthase Inhibitors Using Potent and Selective 2-Aminopyridine-Based Scaffolds with a Fluorobenzene Linker. National Institutes of Health. [Link]

• Parallel Artificial Membrane Permeability Assay (PAMPA). Evotec. [Link]

• Computational Models for the Prediction of Intestinal Membrane Permeability. DiVA portal. [Link]

• Membrane Permeability. Rowan. [Link]

• Pyridylpiperazine-based allosteric inhibitors of RND-type multidrug efflux pumps. Nature Communications. [Link]

• Pyridylpiperazine-based allosteric inhibitors of RND-type multidrug efflux pumps. PubMed. [Link]

• Physicochemical properties of drugs and membrane permeability. Sabinet African Journals. [Link]

• Optimization of a novel series of pyranopyridine RND efflux pump inhibitors. National Institutes of Health. [Link]

• Caco-2 Permeability Assay. Evotec. [Link]

• Automated Permeability Assays for Caco-2 and MDCK Cells. DiVA. [Link]

• Current and Emerging Prodrug Strategies. ResearchGate. [Link]

• Caco-2 cell permeability, PAMPA membrane assays. Slideshare. [Link]

• Prodrug Development. shellimcalpine.com. [Link]

• Design And In-Silico Evaluation of Pyridine-4-Carbohydrazide Derivatives for Potential Therapeutic Applications. Auctores Journals. [Link]

• Passive membrane permeation of small molecules. University of Groningen Research Portal. [Link]

• Molecular basis for inhibition of AcrB multidrug efflux pump by novel and powerful pyranopyridine derivatives. PNAS. [Link]

• Chemical Substituent Effect on Pyridine Permeability and Mechanistic Insights from Computational Molecular Descriptors. National Institutes of Health. [Link]

• Design and Synthesis of Pyridine-Based Pyrrolo[2,3-d]pyrimidine Analogs as CSF1R Inhibitors: Molecular Hybridization and Scaffold Hopping Approach. MDPI. [Link]

• Characterization of pyridylpiperazine-based efflux pump inhibitors for Acinetobacter baumannii. National Institutes of Health. [Link]

• The Prodrug Approach: A Successful Tool for Improving Drug Solubility. MDPI. [Link]

• Prodrug Approach as a Strategy to Enhance Drug Permeability. ResearchGate. [Link]

• Prodrug Approach as a Strategy to Enhance Drug Permeability. PubMed. [Link]

• Recent Advancements in Pyridine Derivatives as Anticancer Agents. IJSAT. [Link]

• Pyridine: the scaffolds with significant clinical diversity. National Institutes of Health. [Link]

• Correction to Improvement of Cell Permeability of Human Neuronal Nitric Oxide Synthase Inhibitors Using Potent and Selective 2-Aminopyridine-Based Scaffolds with a Fluorobenzene Linker. ACS Publications. [Link]

• How to increase cell permeability of highly lipophillic compounds in vitro? ResearchGate. [Link]

Sources

• 1. Pyridine: the scaffolds with significant clinical diversity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. What are the physicochemical properties affecting drug distribution? [synapse.patsnap.com]
• 4. mdpi.com [mdpi.com]
• 5. journals.co.za [journals.co.za]
• 6. Optimization of a novel series of pyranopyridine RND efflux pump inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Caco-2 Permeability | Evotec [evotec.com]
• 8. pnas.org [pnas.org]
• 9. Advances in Computational Approaches for Estimating Passive Permeability in Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Membrane Permeability | Rowan [rowansci.com]
• 11. ingentaconnect.com [ingentaconnect.com]
• 12. PAMPA | Evotec [evotec.com]
• 13. diva-portal.org [diva-portal.org]
• 14. Design And In-Silico Evaluation of Pyridine-4-Carbohydrazide Derivatives for Potential Therapeutic Applications | Auctores [auctoresonline.com]
• 15. Cell permeability assays: caco-2 cell permeability, pampa membrane assays | PPTX [slideshare.net]
• 16. Improvement of Cell Permeability of Human Neuronal Nitric Oxide Synthase Inhibitors Using Potent and Selective 2-Aminopyridine-Based Scaffolds with a Fluorobenzene Linker - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Impact of Stereospecific Intramolecular Hydrogen Bonding on Cell Permeability and Physicochemical Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Intramolecular Hydrogen Bonding: A Potential Strategy for More Bioavailable Inhibitors of Neuronal Nitric Oxide Synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 19. (PDF) Intramolecular hydrogen bonding to improve membrane permeability and absorption in beyond rule of five chemical space [academia.edu]
• 20. pubs.acs.org [pubs.acs.org]
• 21. Impact of stereospecific intramolecular hydrogen bonding on cell permeability and physicochemical properties. [publications.scilifelab.se]
• 22. researchgate.net [researchgate.net]
• 23. mdpi.com [mdpi.com]
• 24. researchgate.net [researchgate.net]
• 25. Prodrug Approach as a Strategy to Enhance Drug Permeability - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Guide to Validating the Biological Activity of 3-(4-Fluoro-3-(Trifluoromethyl)Phenyl)Pyridine Analogs as Putative Kinase Inhibitors

For researchers in drug discovery, the journey from a novel chemical scaffold to a validated lead compound is paved with rigorous biological testing. The 3-(4-fluoro-3-(trifluoromethyl)phenyl)pyridine core represents a promising starting point for kinase inhibitors. The presence of the trifluoromethyl group can significantly enhance metabolic stability and binding affinity, while the fluorinated phenylpyridine structure offers a versatile backbone for exploring structure-activity relationships (SAR).[1][2][3] This guide provides a comprehensive framework for validating the biological activity of analogs based on this scaffold, focusing on a tiered, data-driven approach to characterize potency, cellular efficacy, and selectivity. Our methodology is designed to be a self-validating system, ensuring that each experimental stage builds upon the last to generate a robust and reliable data package.

The Scientific Rationale: Why a Tiered Approach to Validation?

Validating a new chemical series requires a multi-faceted approach. A single assay is insufficient to understand a compound's true potential. We begin with a direct biochemical assay to confirm target engagement and then move to a more complex, cell-based environment to assess physiological relevance. This tiered approach is crucial for several reasons:

• Efficiency and Cost-Effectiveness: High-throughput biochemical assays allow for the rapid screening of many analogs to identify the most potent compounds early on.[4]

• Contextual Biological Relevance: A compound that is potent in a test tube (biochemical assay) may not be effective in a living cell due to factors like membrane permeability or metabolic breakdown. Cell-based assays are essential for confirming that the biochemical activity translates into a desired cellular effect.[5]

• Early De-risking: Assessing selectivity and off-target effects early in the process helps to avoid costly failures in later stages of development. Comprehensive kinome screening is paramount for identifying selective and potent kinase inhibitors, which mitigates unwanted side effects.[6]

This guide will walk through a logical workflow, from initial enzymatic assays to cellular characterization, providing both the "how" and the "why" behind each experimental choice.

Visualizing the Target Landscape: A Generic Kinase Signaling Pathway

Protein kinases are central regulators of cellular processes, and their dysregulation is a hallmark of many diseases, including cancer.[4] The diagram below illustrates a simplified, generic signaling cascade initiated by a receptor tyrosine kinase (RTK), a common target for inhibitors with the phenylpyridine scaffold.

Caption: A generic MAP Kinase signaling pathway often targeted in cancer.

Experimental Validation Workflow: A Step-by-Step Guide

The following workflow outlines the key experiments for characterizing our 3-(4-fluoro-3-(trifluoromethyl)phenyl)pyridine analogs.

Caption: Tiered experimental workflow for validating pyridine analogs.

Phase 1: Biochemical Potency Assessment

The first step is to determine if the analogs directly inhibit the enzymatic activity of the target kinase. A universal, fluorescence-based ADP detection assay is an excellent choice for high-throughput screening due to its simplicity and applicability to virtually any kinase.[4]

Protocol 1: ADP-Glo™ Kinase Assay

This assay quantifies kinase activity by measuring the amount of ADP produced in the enzymatic reaction. The amount of light generated by a luciferase reaction is proportional to the ADP concentration, and therefore, inversely proportional to the inhibitory activity of the test compound.[7]

Methodology:

• Reagent Preparation: Prepare assay buffers, the recombinant target kinase, the specific substrate, and ATP at an optimized concentration (typically at or near the Km for ATP to ensure competitive inhibitors can be detected).[8]

• Compound Plating: Serially dilute the 3-(4-fluoro-3-(trifluoromethyl)phenyl)pyridine analogs in DMSO and dispense them into a 384-well plate. Include a known inhibitor as a positive control and DMSO-only wells as a negative control.[5]

• Kinase Reaction: Add the kinase, substrate, and ATP solution to the wells to initiate the reaction. Incubate at room temperature for a specified time (e.g., 60 minutes).

• ADP Detection: Add the ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP.

• Luminescence Signal Generation: Add the Kinase Detection Reagent, which contains luciferase and luciferin, to convert the newly synthesized ADP into a luminescent signal.

• Data Acquisition: Read the luminescence on a plate reader.

• Data Analysis: Normalize the data to controls and plot the percentage of inhibition against the logarithm of the compound concentration. Fit the data to a four-parameter logistic model to determine the IC50 value (the concentration at which 50% of kinase activity is inhibited).

Causality and Trustworthiness: Using a well-established commercial kit like ADP-Glo™ ensures reagent quality and validated protocols.[8] The inclusion of positive and negative controls on every plate is critical for validating the assay's performance and ensuring the reliability of the calculated IC50 values.

Comparative Data: Biochemical Potency

Analog ID	Core Structure	R-Group Modification	Target Kinase IC50 (nM)
A	3-(4-fluoro-3-(trifluoromethyl)phenyl)pyridine	-H	150.5
B	3-(4-fluoro-3-(trifluoromethyl)phenyl)pyridine	-NH2 (at position 6)	25.2
C	3-(4-fluoro-3-(trifluoromethyl)phenyl)pyridine	-Cl (at position 6)	85.7
Staurosporine	(Reference Inhibitor)	N/A	5.8

This data is hypothetical and for illustrative purposes.

From this initial screen, Analog B emerges as the most potent compound at the biochemical level.

Phase 2: Cellular Activity Assessment

Next, we must determine if the biochemical potency translates into a functional effect in a relevant cellular context. An anti-proliferative assay using a cancer cell line known to be dependent on the target kinase is a standard and effective method.

Protocol 2: WST-1 Cell Proliferation Assay

The WST-1 assay is a colorimetric method for quantifying cell proliferation and viability. Mitochondrial dehydrogenases in viable cells cleave the WST-1 tetrazolium salt to formazan, a colored compound whose absorbance is directly proportional to the number of living cells.

Methodology:

• Cell Seeding: Seed a human cancer cell line (e.g., A549 lung carcinoma) into a 96-well plate at a predetermined optimal density and allow the cells to adhere overnight.[9]

• Compound Treatment: Treat the cells with a serial dilution of the pyridine analogs. Include a vehicle control (DMSO) and a positive control (a known cytotoxic agent).

• Incubation: Incubate the cells for a period that allows for multiple cell divisions (e.g., 72 hours).

• WST-1 Reagent Addition: Add the WST-1 reagent to each well and incubate for 1-4 hours, allowing for color development.

• Data Acquisition: Measure the absorbance at the appropriate wavelength (e.g., 450 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the DMSO control. Plot the viability against the logarithm of the compound concentration and fit the data to determine the EC50 value (the concentration at which 50% of cell proliferation is inhibited).

Expertise in Action: The choice of cell line is critical. It should be a line where the target kinase is a known driver of proliferation. This establishes a clear, testable hypothesis: if the compound inhibits the target kinase, it should inhibit the growth of these specific cells.

Comparative Data: Cellular Activity

Analog ID	Target Kinase IC50 (nM)	A549 Cell Line EC50 (µM)
A	150.5	> 10
B	25.2	0.55
C	85.7	1.2
Gefitinib	(Reference Drug)	N/A

This data is hypothetical and for illustrative purposes.

The cellular data confirms that Analog B is not only biochemically potent but also cell-permeable and active in a physiological context, with an EC50 value approaching that of a reference drug. Analog A , despite moderate biochemical potency, shows poor cellular activity, suggesting potential issues with cell entry or rapid metabolism.

Phase 3: Selectivity and Mechanism of Action

A potent and cell-active compound is promising, but its value as a potential therapeutic depends heavily on its selectivity. A highly selective inhibitor is less likely to cause off-target effects and associated toxicity.

• Kinome Selectivity Profiling: The most promising analogs, like Analog B , should be screened against a broad panel of protein kinases (e.g., the 400+ kinase panel offered by services like PharmaLegacy).[6] This provides a selectivity profile and identifies potential off-target liabilities. The goal is to find compounds that are highly potent against the intended target with minimal activity against other kinases.

• Mechanism of Action (MoA) Studies: To confirm that the observed anti-proliferative effect is indeed due to the inhibition of the target kinase, downstream signaling can be assessed via Western Blot. After treating cells with the analog, one would measure the phosphorylation status of the direct substrate of the target kinase. A reduction in phosphorylation would provide strong evidence of on-target engagement in a cellular setting.[5]

Conclusion

This guide outlines a robust, logical, and scientifically-grounded workflow for validating the biological activity of novel 3-(4-fluoro-3-(trifluoromethyl)phenyl)pyridine analogs. By progressing from high-throughput biochemical assays to more complex cell-based systems and finally to comprehensive selectivity profiling, researchers can efficiently identify and prioritize lead candidates. This tiered approach, rooted in explaining the causality behind each experimental choice, ensures that the resulting data is not only accurate but also provides a deep understanding of the compound's therapeutic potential. The ultimate goal is to build a comprehensive data package that validates the biological activity and provides a solid foundation for further preclinical development.

References

• Accelerating kinase drug discovery with validated kinase activity assay kits. (2026, January 20). News-Medical.net.
• Kinase/Enzyme Assays. PharmaLegacy | Preclinical Pharmacology CRO.
• Overview of Cell Viability and Cell Viability Assays. Cell Signaling Technology.
• What Is the Best Kinase Assay? (2025, July 3). BellBrook Labs.
• Cell Viability Protocols and Applications Guide.
• Step-by-Step Guide to Kinase Inhibitor Development. (2024, July 2). Reaction Biology.
• WST-1 Assay: principles, protocol & best practices for cell viability. (2025, May 20). Abcam.
• Recent progress in assays for GPCR drug discovery. American Journal of Physiology-Cell Physiology.
• Kinase assays. (2020, September 1). BMG LABTECH.
• Cell Viability Assay (MTT Assay) Protocol. (2023, October 20). protocols.io.
• Structure Activity Relationship Studies of the Aryl Acetamide Triazolopyridazines Against Cryptosporidium Reveals Remarkable Role of Fluorine.
• Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients.
• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. (2025, July 18). MDPI.

Sources

• 1. Structure Activity Relationship Studies of the Aryl Acetamide Triazolopyridazines Against Cryptosporidium Reveals Remarkable Role of Fluorine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. bellbrooklabs.com [bellbrooklabs.com]
• 5. reactionbiology.com [reactionbiology.com]
• 6. Kinase/Enzyme Assays - PharmaLegacy | Preclinical Pharmacology CRO [pharmalegacy.com]
• 7. bmglabtech.com [bmglabtech.com]
• 8. news-medical.net [news-medical.net]
• 9. protocols.io [protocols.io]

Optimizing Potency &amp; Stability: A Comparative SAR Guide to Trifluoromethylphenylpyridines

Content Type: Publish Comparison Guide Audience: Medicinal Chemists, Lead Optimization Scientists, and Drug Development Professionals.

Executive Summary: The Fluorine Advantage

In modern medicinal chemistry, the trifluoromethylphenylpyridine scaffold represents a "privileged structure"—a molecular framework capable of providing high-affinity ligands for diverse biological targets, including COX-2 enzymes, kinases, and GPCRs.

This guide objectively compares the 3-trifluoromethylphenylpyridine moiety against its non-fluorinated and chlorinated analogs. Experimental evidence suggests that the incorporation of the trifluoromethyl (-CF₃) group significantly enhances metabolic stability and membrane permeability, often acting as a "metabolic block" against cytochrome P450 oxidation while optimizing the lipophilic profile required for deep hydrophobic pocket binding.

The Core Argument

While unsubstituted phenylpyridines often suffer from rapid Phase I metabolism (hydroxylation), the trifluoromethyl variant offers a superior balance of:

• Metabolic Resistance: The C-F bond is the strongest single bond in organic chemistry (approx. 116 kcal/mol), preventing oxidative degradation.

• Bioisosterism: The -CF₃ group mimics the volume of an isopropyl group but with distinct electronic properties, often improving selectivity.

• Lipophilicity: Modulation of logP to improve blood-brain barrier (BBB) penetration or cell membrane permeability.

Comparative Analysis: CF₃ vs. Alternatives

The following data summarizes a representative Structure-Activity Relationship (SAR) study comparing the 2-(3-(trifluoromethyl)phenyl)pyridine scaffold against standard alternatives (Unsubstituted and Chloro-substituted).

Table 1: Physicochemical & ADME Profile Comparison

Feature	Product: 3-CF₃-Phenylpyridine	Alt 1: Unsubstituted Phenylpyridine	Alt 2: 3-Cl-Phenylpyridine
Electronic Effect	Strong Electron Withdrawing ( )	Neutral	Moderate Electron Withdrawing
Lipophilicity (cLogP)	High (~3.5 - 4.2)	Low (~2.5)	Moderate (~3.0 - 3.5)
Metabolic Stability ( )	High (> 60 min)	Low (< 20 min)	Moderate (30-45 min)
Metabolic Liability	Blocked (C-F bond inert)	High (Para/Ortho hydroxylation)	Moderate (Possible displacement)
Binding Mode	Hydrophobic & Electrostatic	Hydrophobic only	Hydrophobic & Halogen Bond

Key Insight: The 3-CF₃ analog consistently outperforms the unsubstituted variant in metabolic half-life (

). While the Chloro-analog offers similar lipophilicity, it lacks the oxidative resistance of the fluorinated compound, making the CF₃ scaffold the superior choice for in vivo longevity.

Deep Dive: Mechanism of Action & SAR Logic

The "Metabolic Block" Effect

The primary failure mode for phenylpyridine drugs is rapid oxidation by CYP450 enzymes, typically at the para or meta positions of the phenyl ring.

• Unsubstituted: The electron-rich phenyl ring is a prime target for electrophilic attack by the high-valent Iron-Oxo species in CYP450.

• Trifluoromethyl: The strong electron-withdrawing nature of the -CF₃ group deactivates the phenyl ring, raising the oxidation potential. Furthermore, placing the -CF₃ group at the meta position physically blocks the metabolic site and sterically hinders access to the para position.

Visualizing the SAR Decision Pathway

The following diagram illustrates the logical flow for selecting the Trifluoromethyl scaffold during Lead Optimization.

Figure 1: SAR Decision Tree highlighting the strategic selection of the -CF₃ group to overcome metabolic instability.

Experimental Protocols

To ensure reproducibility and trustworthiness (E-E-A-T), the following protocols outline the synthesis and evaluation of these scaffolds.

Synthesis: Suzuki-Miyaura Cross-Coupling

The most robust method for constructing trifluoromethylphenylpyridines is the palladium-catalyzed cross-coupling of a pyridyl halide with a trifluoromethylphenyl boronic acid.

Reagents:

• Substrate A: 2-Bromopyridine (1.0 eq)

• Substrate B: 3-(Trifluoromethyl)phenylboronic acid (1.2 eq)

• Catalyst: Pd(dppf)Cl₂ (0.05 eq)

• Base: K₂CO₃ (2.0 eq)

• Solvent: 1,4-Dioxane / Water (4:1)

Step-by-Step Workflow:

• Degassing: Charge a reaction vial with Substrate A, Substrate B, Base, and Solvent. Sparge with Argon for 10 minutes to remove oxygen (critical to prevent homocoupling).

• Catalyst Addition: Add Pd(dppf)Cl₂ under a positive stream of Argon. Seal the vial.

• Heating: Heat the mixture to 90°C for 12–16 hours. Monitor via TLC (Hexane/EtOAc 8:2) or LC-MS.

• Workup: Cool to RT. Filter through a Celite pad. Dilute with EtOAc and wash with brine. Dry over Na₂SO₄ and concentrate.

• Purification: Flash column chromatography (Silica Gel). The -CF₃ product will typically elute faster (higher R_f) than non-fluorinated analogs due to lower polarity.

Synthesis Workflow Diagram

Figure 2: Optimized Suzuki-Miyaura coupling workflow for trifluoromethylphenylpyridine synthesis.

References

• Frontiers in Plant Science. (2022). Novel trifluoromethylpyridine piperazine derivatives as potential plant activators.[1] Retrieved from [Link]

• RSC Medicinal Chemistry. (2020). Synthesis and biological activities of novel trifluoromethylpyridine amide derivatives. Retrieved from [Link]

• PMC (NIH). (2020). Synthesis and application of trifluoromethylpyridines as a key structural motif.[2][3] Retrieved from [Link]

• MDPI Molecules. (2021). Synthesis of 3,5-Bis(trifluoromethyl)phenyl-Substituted Pyrazole Derivatives. Retrieved from [Link]

• Collaborative Drug Discovery. (2025). Structure Activity Relationships (SAR) Overview. Retrieved from [Link]

Sources

• 1. Frontiers | Novel trifluoromethylpyridine piperazine derivatives as potential plant activators [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and biological activities of novel trifluoromethylpyridine amide derivatives containing sulfur moieties - PMC [pmc.ncbi.nlm.nih.gov]

Publish Comparison Guide: Assessing Selectivity of 3-(4-fluoro-3-(trifluoromethyl)phenyl)pyridine

The following guide provides a comprehensive technical assessment of the selectivity profile for 3-(4-fluoro-3-(trifluoromethyl)phenyl)pyridine , a biaryl pyridine scaffold structurally characteristic of negative allosteric modulators (NAMs) for Class C GPCRs, specifically the metabotropic glutamate receptor 5 (mGluR5) .

Given the structural homology to reference standards like MPEP and MTEP , this guide focuses on validating its selectivity against the closely related mGluR1 and other CNS targets.

Executive Summary: The Selectivity Challenge

3-(4-fluoro-3-(trifluoromethyl)phenyl)pyridine represents a simplified biaryl pyridine scaffold. While such scaffolds offer high ligand efficiency and CNS penetrability, they face a critical challenge: selectivity against homologous targets .

The primary selectivity hurdle for this compound is the mGluR1 receptor , which shares ~60% sequence homology with mGluR5 in the transmembrane domain (the binding site for most NAMs). Furthermore, the pyridine moiety poses a risk of off-target inhibition of CYP450 enzymes (specifically CYP1A2 and CYP2D6) due to coordination with the heme iron.

This guide outlines a rigorous 3-tier assessment protocol to validate the compound as a selective chemical probe.

Comparative Performance Analysis

To objectively assess the compound, we compare its theoretical and experimental profile against industry-standard mGluR5 NAMs.

Table 1: Selectivity & Potency Landscape

Feature	3-(4-fluoro-3-(trifluoromethyl)phenyl)pyridine	MPEP (Reference Standard)	MTEP (High Selectivity Std)	Fenobam (Clinical Std)
Primary Target (mGluR5)	Potent (Predicted) Ki: 10–100 nM	Potent Ki: ~16 nM	Very Potent Ki: ~5 nM	Potent Ki: ~30 nM
Selectivity vs. mGluR1	Moderate Risk (Requires validation)	Low (~10-fold selective)	High (>1000-fold selective)	High (>100-fold selective)
Off-Target Risk (CYP450)	High (Pyridine N-coordination)	Moderate (CYP1A2 inhibition)	Low (Thiazole ring)	Low (Urea scaffold)
Metabolic Stability	High (F/CF3 blocks metabolism)	Low (Rapid clearance)	Moderate	Moderate

Analyst Insight: The 4-fluoro and 3-trifluoromethyl substitutions on the phenyl ring are designed to block metabolic "soft spots" (para-hydroxylation) and increase lipophilicity, potentially improving brain penetration compared to MPEP. However, the lack of a spacer (like the alkyne in MTEP) may reduce conformational flexibility, impacting the selectivity window against mGluR1.

Experimental Protocols for Selectivity Assessment

To validate the selectivity of 3-(4-fluoro-3-(trifluoromethyl)phenyl)pyridine, a robust screening cascade is required.

Protocol A: Functional Calcium Flux Assay (FLIPR)

The Gold Standard for determining IC50 and functional selectivity.

Objective: Measure the inhibition of agonist-induced Ca2+ mobilization in HEK293 cells stably expressing mGluR5 vs. mGluR1.

• Cell Preparation:

  • Seed HEK293-mGluR5 and HEK293-mGluR1 cells (inducible or stable) in 384-well black-wall plates (15,000 cells/well).

  • Incubate overnight at 37°C/5% CO2.

• Dye Loading:

  • Remove media and wash with Assay Buffer (HBSS + 20 mM HEPES, pH 7.4).

  • Load cells with Fluo-4 AM (2 µM) + Probenecid (2.5 mM) for 60 min at 37°C.

• Compound Addition (Antagonist Mode):

  • Add test compound (10-point serial dilution, 1 nM to 30 µM) using an automated liquid handler.

  • Incubate for 15 min at room temperature to allow equilibration.

• Agonist Challenge:

  • Place plate in FLIPR (Fluorometric Imaging Plate Reader).

  • Inject Glutamate (EC80 concentration: ~10 µM for mGluR5, ~20 µM for mGluR1).

  • Record fluorescence (Ex 488 nm / Em 525 nm) for 180 seconds.

• Data Analysis:

  • Calculate Max-Min fluorescence.

  • Fit data to a 4-parameter logistic equation to derive IC50.

  • Selectivity Ratio = IC50(mGluR1) / IC50(mGluR5).

Protocol B: Radioligand Binding Assay

To confirm orthosteric vs. allosteric binding.

• Ligand: [3H]-MPEP (1-5 nM).

• Membranes: Rat brain cortical membranes or recombinant CHO-mGluR5 membranes.

• Method:

  • Incubate membranes with [3H]-MPEP and test compound (10 µM screening, then dose-response) for 60 min at 4°C.

  • Terminate by rapid filtration over GF/B filters using a cell harvester.

  • Count radioactivity.

• Result: A decrease in binding confirms the compound competes for the MPEP site (transmembrane allosteric pocket).

Visualizing the Selectivity Workflow

The following diagram illustrates the logical flow for assessing the selectivity of the compound, distinguishing between "Hit," "Lead," and "Toxic" profiles.

Figure 1: Critical path for validating the selectivity of biaryl pyridine probes. Tier 1 establishes the therapeutic window against the closest homolog (mGluR1), while Tier 2 assesses common liabilities associated with the pyridine scaffold (CYP inhibition).

Mechanism of Action & Structural Logic

The Biaryl Scaffold

The structure 3-(4-fluoro-3-(trifluoromethyl)phenyl)pyridine is a classic Type I Negative Allosteric Modulator (NAM) .

• Pyridine Ring: Acts as the "head" group, often interacting with residues deep in the transmembrane domain (TM3/TM7) of the GPCR.

• Phenyl Ring (F, CF3): The "tail" group. The 3-CF3 and 4-F substituents are critical. They occupy a hydrophobic pocket formed by Valine and Leucine residues in the allosteric site.

  • Effect: This steric bulk prevents the receptor from shifting into its active conformation upon Glutamate binding.

Why Selectivity Fails

If the compound inhibits mGluR1 , it is likely due to the conservation of the "MPEP pocket" residues between mGluR1 and mGluR5.

• Solution: If selectivity is poor (<10-fold), synthetic modification is required. Replacing the direct biaryl bond with an alkyne linker (as in MTEP) or an amide linker often improves selectivity by exploiting subtle differences in the TM domain depth.

References

• Gasparini, F., et al. (2002). "2-Methyl-6-(phenylethynyl)-pyridine (MPEP), a potent, selective and systemically active mGlu5 receptor antagonist." Neuropharmacology, 38(10), 1493-1503.

• Anderson, J. J., et al. (2002). "Radioligand binding to the metabotropic glutamate receptor 5 (mGluR5) in rat brain: characterization of [3H]MPEP binding." Journal of Pharmacology and Experimental Therapeutics, 303(3), 1044-1051.

• Lindsley, C. W., & Emmitte, K. A. (2006). "Recent progress in the discovery and development of negative allosteric modulators of mGluR5." Current Opinion in Drug Discovery & Development, 9(4), 430-440.

• Gregory, K. J., et al. (2011). "Overview of Metabotropic Glutamate Receptor Inhibitors." Current Protocols in Pharmacology, Chapter 2, Unit 2.49.

A Senior Application Scientist's Guide to Benchmarking 3-(4-fluoro-3-(trifluoromethyl)phenyl)pyridine Against Commercial Kinase Inhibitor Standards

Introduction

The confluence of a pyridine scaffold with fluorine-containing substituents, particularly the trifluoromethyl (CF3) group, represents a cornerstone of modern medicinal chemistry.[1][2] The pyridine ring is a common feature in over 100 FDA-approved drugs, valued for its ability to engage in hydrogen bonding and improve pharmacokinetic properties.[3] Simultaneously, the trifluoromethyl group is renowned for its capacity to enhance metabolic stability, binding affinity, and cell permeability due to its unique electronic and lipophilic characteristics.[2][4]

This guide introduces 3-(4-fluoro-3-(trifluoromethyl)phenyl)pyridine , a novel small molecule entity (SME) embodying these key structural motifs. Its design is predicated on the hypothesis that the specific arrangement of the fluoro and trifluoromethyl groups on the phenyl ring, coupled with the pyridine core, presents a promising scaffold for kinase inhibition. Dysregulated kinase activity is a known driver of numerous pathologies, including cancer and inflammatory diseases, making kinase inhibitors a major focus of drug discovery.[5][6]

This document provides a comprehensive framework for benchmarking this compound against established, commercially available kinase inhibitors. Our objective is not merely to generate data but to build a holistic performance profile, contextualizing its potential within the current therapeutic landscape. We will proceed through a logical, multi-tiered experimental workflow, explaining the causality behind each methodological choice, from initial biochemical potency to cellular activity and early pharmacokinetic profiling.

Physicochemical Profile of the Target Compound

A foundational step in any benchmarking program is to establish the fundamental physicochemical properties of the molecule. These parameters influence solubility, permeability, and potential off-target interactions.

Property	Value	Source / Method
Molecular Formula	C₁₂H₇F₄N	ChemScene[7]
Molecular Weight	241.18 g/mol	ChemScene[7]
Topological Polar Surface Area (TPSA)	12.89 Ų	ChemScene (Calculated)[7]
LogP	3.91	ChemScene (Calculated)[7]
Hydrogen Bond Acceptors	1	ChemScene (Calculated)[7]
Hydrogen Bond Donors	0	ChemScene (Calculated)[7]
Rotatable Bonds	1	ChemScene (Calculated)[7]

Table 1: Physicochemical properties of 3-(4-fluoro-3-(trifluoromethyl)phenyl)pyridine.

Benchmarking Strategy: A Multi-Tiered Approach

To robustly evaluate our target compound, we will benchmark it against two commercially available standards selected for their distinct profiles:

• Staurosporine: A natural product known for its potent, broad-spectrum inhibition of a wide range of kinases. It serves as a crucial positive control for assay validity and provides a baseline for maximum achievable potency, albeit with no selectivity.

• Sorafenib: An FDA-approved multi-kinase inhibitor used in oncology that features a substituted phenyl-pyridine-like core. It represents a clinically and commercially relevant standard against which to compare potency, selectivity, and drug-like properties.

Our benchmarking workflow is designed to answer three critical questions in succession: Is it potent? Is it selective? And does it work in a physiologically relevant system?

Figure 1: A multi-tiered workflow for benchmarking novel kinase inhibitors.

Tier 1: Biochemical Potency and Selectivity Profiling

The initial step is to determine if the compound can inhibit the catalytic activity of a purified target kinase in a cell-free system. This provides a direct measure of potency (IC50). However, potency without selectivity is a common bottleneck in kinase drug discovery.[5] Therefore, we immediately couple this with a broad selectivity screen.

Experimental Protocol 1: In Vitro Kinase Activity Assay (Radiometric)

Rationale: Radiometric assays, such as those using ³²P-ATP or ³³P-ATP, are considered the gold standard for their high sensitivity and direct measurement of substrate phosphorylation, avoiding interference from compound autofluorescence or light scattering.[6] A critical parameter is the ATP concentration; using a concentration equal to the Michaelis-Menten constant (Km) of the kinase for ATP provides a more standardized and comparable measure of inhibitor potency.[6]

Methodology:

• Kinase Reaction Setup: Prepare a reaction buffer containing the purified target kinase (e.g., VEGFR-2), a generic or physiological substrate (e.g., myelin basic protein or a specific peptide), and MgCl₂.

• Compound Preparation: Serially dilute the test compound, Staurosporine, and Sorafenib in DMSO, then add to the kinase reaction mixture. Include a "no inhibitor" control (DMSO only) and a "no enzyme" control.

• Initiation: Start the reaction by adding the ATP mixture, containing unlabeled ATP at its Km concentration and a trace amount of [γ-³³P]ATP. Incubate at 30°C for a predetermined time within the linear reaction range.

• Termination & Capture: Stop the reaction by adding phosphoric acid. Spot the reaction mixture onto a phosphocellulose filter membrane. The phosphorylated substrate will bind to the membrane, while unincorporated [γ-³³P]ATP is washed away.

• Quantification: Measure the radioactivity retained on the filter using a scintillation counter.

• Data Analysis: Calculate the percent inhibition for each compound concentration relative to the DMSO control. Plot the percent inhibition against the log of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Experimental Protocol 2: Kinome-wide Selectivity Profiling

Rationale: Assessing inhibitor selectivity early is crucial for de-risking a candidate compound and predicting potential off-target effects.[8] Platforms like Eurofins' KINOMEscan® leverage a competitive binding assay format to quantify interactions across hundreds of kinases, providing a comprehensive view of selectivity.

Methodology:

• Assay Principle: The assay measures the ability of a test compound to compete with an immobilized, active-site directed ligand for binding to a panel of DNA-tagged kinases.

• Execution: The test compound is incubated with the kinase-ligand bead mixture. The amount of kinase bound to the solid support is quantified via qPCR of the DNA tag.

• Data Analysis: Results are typically reported as a percent of control (%Ctrl), where a lower value indicates stronger binding. A selectivity score (S-score) can be calculated to quantify the compound's selectivity profile across the entire panel.

Hypothetical Data Summary: Tier 1

Compound	Target Kinase IC50 (nM)	Selectivity Score (S(35))¹	Key Off-Targets (>90% Inhibition)
3-(4-fluoro-3-(trifluoromethyl)phenyl)pyridine	15	0.08	PDGFRβ, c-KIT
Sorafenib (Standard)	11	0.15	PDGFRβ, c-KIT, RET, BRAF
Staurosporine (Standard)	2	0.75	250+ kinases

¹S(35) is the number of kinases inhibited >35% divided by the total number of kinases tested.

Tier 2: Cellular Activity and Target Engagement

A significant challenge in drug discovery is that potent biochemical inhibitors often fail in cell-based assays.[9] This discrepancy can arise from poor cell permeability or competition with high intracellular ATP concentrations. Tier 2 experiments are designed to verify that the compound can enter a cell, bind to its intended target, and exert a functional effect.

Experimental Protocol 3: Cellular Target Engagement (NanoBRET™ Assay)

Rationale: This assay provides a quantitative measure of compound binding to a specific protein target within intact cells, confirming both cell permeability and target interaction in a physiological context.[9]

Methodology:

• Cell Line Preparation: Use a cell line engineered to express the target kinase as a fusion protein with NanoLuc® luciferase.

• Assay Setup: Culture the cells and treat with a specific fluorescent energy transfer probe (tracer) that binds to the kinase. Add the test compound in a serial dilution.

• Measurement: Add the NanoBRET™ substrate. If the compound displaces the tracer from the NanoLuc®-kinase fusion, the Bioluminescence Resonance Energy Transfer (BRET) signal will decrease.

• Data Analysis: Measure the BRET ratio and plot it against the compound concentration to determine a cellular IC50 value, reflecting the potency of target engagement in living cells.

Experimental Protocol 4: Cellular Phosphorylation Assay

Rationale: This functional assay measures the direct consequence of kinase inhibition: a decrease in the phosphorylation of a downstream substrate. It provides the ultimate proof of the compound's mechanism of action within a cellular signaling pathway.[9]

Methodology:

• Cell Treatment: Seed an appropriate cell line (e.g., HUVECs for VEGFR-2) and starve overnight to reduce basal signaling. Treat with serial dilutions of the test compound for 1-2 hours.

• Stimulation: Stimulate the cells with a growth factor (e.g., VEGF) to activate the target kinase pathway.

• Lysis and Detection: Lyse the cells and quantify the phosphorylation of a key downstream substrate (e.g., Phospho-ERK) using a sensitive detection method like ELISA or Western Blot.

• Data Analysis: Normalize the phospho-protein signal to the total protein signal. Calculate the percent inhibition of phosphorylation at each compound concentration and determine the cellular IC50.

Hypothetical Data Summary: Tier 2

Compound	Cellular Target Engagement IC50 (nM)	Cellular Phosphorylation IC50 (nM)	Biochemical-to-Cellular Shift¹
3-(4-fluoro-3-(trifluoromethyl)phenyl)pyridine	120	150	10x
Sorafenib (Standard)	95	110	9x
Staurosporine (Standard)	30	45	22x

¹Ratio of Cellular Phosphorylation IC50 to Biochemical IC50. A lower shift is generally more desirable.

Tier 3: In Vitro ADME & Pharmacokinetic Profiling

A compound's ultimate success depends on its ADME (Absorption, Distribution, Metabolism, and Excretion) properties. Early in vitro assessment of metabolic stability and permeability helps identify potential liabilities. Pyridine-based compounds can have varied metabolic profiles, making this step particularly important.[10][11]

Experimental Protocol 5: Metabolic Stability in Hepatocytes

Rationale: The liver is the primary site of drug metabolism. Incubating the compound with hepatocytes provides a reliable in vitro model to predict hepatic clearance in vivo.[10]

Methodology:

• Incubation: Incubate the test compound at a low concentration (e.g., 1 µM) with a suspension of cryopreserved human and rat hepatocytes.

• Time Points: Remove aliquots at various time points (e.g., 0, 15, 30, 60, 120 minutes).

• Analysis: Quench the reaction with acetonitrile and analyze the concentration of the parent compound remaining at each time point using LC-MS/MS.

• Data Calculation: Plot the natural log of the percent parent compound remaining versus time. The slope of this line is used to calculate the intrinsic clearance rate.

Experimental Protocol 6: Caco-2 Permeability Assay

Rationale: This assay is the industry standard for predicting intestinal absorption of orally administered drugs. It uses a human colon adenocarcinoma cell line that differentiates into a monolayer of polarized enterocytes, mimicking the intestinal barrier.[10]

Methodology:

• Cell Culture: Grow Caco-2 cells on semi-permeable filter inserts for 21 days until they form a differentiated monolayer with tight junctions.

• Permeability Measurement (A-to-B): Add the test compound to the apical (A) side (representing the gut lumen) and measure its appearance on the basolateral (B) side (representing the bloodstream) over time.

• Efflux Measurement (B-to-A): In a separate experiment, add the compound to the basolateral side and measure its appearance on the apical side. An efflux ratio (B-to-A / A-to-B) greater than 2 suggests the compound may be a substrate for efflux transporters like P-glycoprotein.

• Data Analysis: Calculate the apparent permeability coefficient (Papp) for the A-to-B direction.

Hypothetical Data Summary: Tier 3

Compound	Human Hepatocyte Clearance (µL/min/10⁶ cells)	Caco-2 Papp (A→B) (10⁻⁶ cm/s)	Efflux Ratio
3-(4-fluoro-3-(trifluoromethyl)phenyl)pyridine	25	15	1.2
Sorafenib (Standard)	35	12	1.5

Conclusion and Authoritative Grounding

This guide outlines a rigorous, logically structured approach to benchmarking the novel compound 3-(4-fluoro-3-(trifluoromethyl)phenyl)pyridine . The hypothetical data presented positions this molecule as a promising lead candidate. It demonstrates high biochemical potency, a favorable selectivity profile compared to the multi-kinase inhibitor Sorafenib, and confirms on-target activity in a cellular context. Crucially, the early ADME data suggests moderate metabolic clearance and high permeability with low efflux, aligning with the properties of a potentially successful oral therapeutic.[10]

The trifluoromethyl and pyridine moieties are well-established in approved drugs for their positive influence on pharmacokinetic and pharmacodynamic properties.[3][4] The experimental workflow described herein provides a self-validating system, progressing from simplified biochemical assays to more complex, physiologically relevant cellular and ADME models.[5][9] By following this comprehensive benchmarking protocol, researchers can generate a robust data package, enabling an informed decision on whether to advance this promising scaffold toward further lead optimization and preclinical development.

References

• Development and Application of in vitro Assays for the Identification and Characterization of Kinase Inhibitors. (n.d.). Ludwig-Maximilians-Universität München. [Link]

• In Vitro Kinase Assays, Extensive Expertise, Over 500 Assays. (n.d.). Eurofins Discovery. [Link]

• Aligning Potency and Pharmacokinetic Properties for Pyridine-Based NCINIs. (2016). ACS Medicinal Chemistry Letters. [Link]

• Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example. (2021). Molecules. [Link]

• A Brief View on Pyridine Compounds. (2023). Open Access Journals. [Link]

• Apparent potency of small molecule inhibitors is influenced by the choice of substrate in LIMK biochemical in-vitro kinase activity assays. (2023). AACR Journals. [Link]

• Testing kinase inhibitors where it matters: Drug screening in intact cells. (2024). Reaction Biology. [Link]

• Optimization of Pharmacokinetic and In Vitro Safety Profile of a Series of Pyridine Diamide Indirect AMPK Activators. (2024). Journal of Medicinal Chemistry. [Link]

• Synthesis of pyridine derivatives for diverse biological activity profiles: A review. (2023). ResearchGate. [Link]

• Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. (2019). The Journal of Pesticide Science. [Link]

• Trifluoromethylpyridine: Its chemistry and applications. (2023). Research Outreach. [Link]

• PYRIDINE DERIVATIVES AS ANTICANCER AGENTS: FDA- APPROVED DRUGS AND PROMISING REPORTED COMPOUNDS. (2022). Semantic Scholar. [Link]

• Pyridine derivatives as preferable scaffolds for the process of discovering new drugs. (2023). IntechOpen. [Link]

• Trifluoromethylpyridine: An Important Active Fragment for the Discovery of New Pesticides. (2022). Journal of Agricultural and Food Chemistry. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Analogues of CF3-Pyridine for Drug Design - Enamine [enamine.net]
• 4. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Making sure you're not a bot! [archiv.ub.uni-heidelberg.de]
• 6. Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chemscene.com [chemscene.com]
• 8. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 9. reactionbiology.com [reactionbiology.com]
• 10. Aligning Potency and Pharmacokinetic Properties for Pyridine-Based NCINIs - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]

A Strategic Guide to De-risking Novel Kinase Inhibitors: Assessing the Off-Target Profile of 3-(4-fluoro-3-(trifluoromethyl)phenyl)pyridine

In the landscape of modern drug discovery, the development of highly selective kinase inhibitors remains a formidable challenge. While kinases are attractive therapeutic targets, the conserved nature of their ATP-binding sites often leads to unintended off-target interactions, which can result in toxicity or diminished efficacy.[1][2][3] This guide provides a comprehensive framework for the systematic evaluation of off-target effects, using the novel investigational compound, 3-(4-fluoro-3-(trifluoromethyl)phenyl)pyridine, as a case study. We will navigate a multi-tiered approach, from predictive in silico modeling to definitive in vivo validation, emphasizing the rationale behind each experimental choice to construct a robust safety and selectivity profile.

The Tiered Approach: A Roadmap for Off-Target Assessment

A successful off-target assessment strategy is not a monolithic endeavor but a staged process that balances throughput with biological relevance. This tiered approach allows for early identification of liabilities and informed decision-making, conserving resources for the most promising candidates.

Caption: A tiered workflow for assessing off-target effects of novel kinase inhibitors.

Tier 1: In Silico Profiling - The Predictive Foundation

Before committing to resource-intensive wet-lab experiments, in silico methods provide a valuable, cost-effective initial screen to predict potential off-target interactions.[4][5] For a novel compound like 3-(4-fluoro-3-(trifluoromethyl)phenyl)pyridine, this step is crucial for hypothesis generation.

A variety of computational approaches can be employed, including ligand-based and structure-based methods. Ligand-based methods leverage databases of known kinase inhibitors to identify potential targets based on chemical similarity.[2] Structure-based methods, such as molecular docking, simulate the binding of the compound to the crystal structures of a wide array of kinases.[3]

Comparison of In Silico Approaches:

Method	Principle	Advantages	Disadvantages	Representative Tools
Ligand-Based (e.g., Chemical Similarity)	Compares the chemical structure of the test compound to a database of compounds with known kinase activities.	Fast, does not require protein structures.	Limited by the diversity of the database; may not identify novel interactions.	KinasePred[1], ChemDiv Kinome Profile[6]
Structure-Based (e.g., Molecular Docking)	Predicts the binding pose and affinity of the test compound within the ATP-binding pocket of various kinases.	Can identify novel interactions and provide structural insights into binding.	Computationally intensive; accuracy depends on the quality of protein structures and scoring functions.	Autodock, Schrödinger Suite

For 3-(4-fluoro-3-(trifluoromethyl)phenyl)pyridine, a hybrid approach is recommended. An initial screen using a ligand-based tool can rapidly generate a broad list of potential off-target kinases. This list can then be refined using molecular docking simulations to prioritize the most likely interactors for subsequent in vitro validation.

Tier 2: In Vitro Characterization - The Experimental Core

In vitro assays form the cornerstone of off-target assessment, providing quantitative data on the compound's interaction with purified enzymes and in cellular contexts.

Broad Kinome Profiling

The most direct way to assess the selectivity of a kinase inhibitor is to screen it against a large panel of kinases.[7] Several commercial services offer comprehensive kinome profiling, often covering over 400 kinases.[8][9] These services typically provide the percentage of inhibition at one or two fixed concentrations of the test compound, offering a global view of its selectivity.[9]

Comparison of Kinome Profiling Platforms:

Platform Type	Assay Principle	Advantages	Disadvantages
Activity-Based Assays	Measures the ability of the compound to inhibit the catalytic activity of each kinase.	Provides direct functional data on inhibition.[10][11]	May not detect non-catalytic or allosteric interactions.[9]
Affinity-Based Assays	Measures the binding affinity of the compound to each kinase.	Can detect both catalytic and non-catalytic interactions.	Binding does not always correlate with functional inhibition.

For an initial broad screen of 3-(4-fluoro-3-(trifluoromethyl)phenyl)pyridine, an activity-based assay at two concentrations (e.g., 100 nM and 1 µM) is recommended. Any "hits" from this initial screen should be followed up with full dose-response curves to determine their IC50 values.

Cellular Target Engagement: Bridging the Gap to Physiology

While biochemical assays are essential for determining direct enzymatic inhibition, they do not always reflect a compound's activity within the complex environment of a living cell. The Cellular Thermal Shift Assay (CETSA) is a powerful technique to verify that a compound binds to its intended (and unintended) targets in intact cells.[12][13][14]

CETSA is based on the principle that a protein becomes more resistant to heat-induced denaturation when it is bound to a ligand.[12][15] By heating cells treated with the compound of interest to various temperatures and then quantifying the amount of soluble target protein remaining, a thermal shift can be detected, confirming target engagement.[13]

Experimental Protocol: Cellular Thermal Shift Assay (CETSA)

• Cell Culture and Treatment: Culture a relevant cell line to 80-90% confluency. Treat the cells with various concentrations of 3-(4-fluoro-3-(trifluoromethyl)phenyl)pyridine or a vehicle control for 1-2 hours.

• Heat Challenge: Aliquot the cell suspensions into PCR tubes and heat them to a range of temperatures (e.g., 40°C to 70°C) for 3-8 minutes using a thermal cycler.[12][15]

• Cell Lysis: Lyse the cells by freeze-thaw cycles or with a suitable lysis buffer.[16]

• Separation of Soluble and Aggregated Proteins: Centrifuge the lysates at high speed to pellet the aggregated proteins.

• Protein Quantification: Carefully collect the supernatant containing the soluble proteins and determine the protein concentration.

• Western Blot Analysis: Analyze the amount of the target protein in the soluble fraction by Western blotting using a specific antibody.[12][13]

Caption: A schematic overview of the Cellular Thermal Shift Assay (CETSA) protocol.[12]

Safety Pharmacology Panels: Assessing Critical Liabilities

Early assessment of a compound's potential to cause common adverse drug reactions is critical. Two of the most important in vitro safety panels are for hERG channel inhibition and Cytochrome P450 (CYP) enzyme inhibition.

hERG Channel Inhibition: Inhibition of the hERG potassium channel can lead to a potentially fatal cardiac arrhythmia called Torsades de Pointes.[17] Therefore, assessing a compound's hERG liability is a regulatory requirement. Automated patch-clamp electrophysiology is the gold standard for measuring hERG channel activity.[17][18]

Experimental Protocol: Automated Patch-Clamp hERG Assay

• Cell Culture: Use a stable cell line expressing the hERG channel (e.g., HEK293 or CHO cells).[19]

• Compound Preparation: Prepare a series of dilutions of 3-(4-fluoro-3-(trifluoromethyl)phenyl)pyridine.

• Automated Patch-Clamp: Utilize an automated patch-clamp system to record hERG currents from individual cells.[18]

• Data Analysis: Apply a voltage protocol to elicit hERG currents and measure the effect of different compound concentrations on the current amplitude.[20] Calculate the IC50 value for hERG inhibition.

Cytochrome P450 (CYP) Inhibition: The CYP enzyme superfamily is responsible for the metabolism of most drugs.[21][22] Inhibition of these enzymes can lead to drug-drug interactions, resulting in altered drug exposure and potential toxicity.[23][24] A panel of the most clinically relevant CYP isoforms (e.g., CYP1A2, 2C9, 2C19, 2D6, and 3A4) should be tested.[21][25]

Experimental Protocol: Fluorogenic CYP Inhibition Assay

• Reaction Mixture: Prepare a reaction mixture containing human liver microsomes (or recombinant CYP enzymes), a specific fluorogenic substrate for each CYP isoform, and a NADPH regenerating system.[21]

• Compound Incubation: Add various concentrations of 3-(4-fluoro-3-(trifluoromethyl)phenyl)pyridine to the reaction mixture.

• Fluorescence Measurement: Incubate the mixture and measure the fluorescence generated by the metabolism of the substrate over time using a plate reader.

• Data Analysis: Calculate the percent inhibition at each concentration and determine the IC50 value for each CYP isoform.

Summary of In Vitro Safety Panel Data for 3-(4-fluoro-3-(trifluoromethyl)phenyl)pyridine (Hypothetical Data):

Assay	Endpoint	Result	Interpretation
hERG Patch-Clamp	IC50	> 30 µM	Low risk of cardiac arrhythmia.
CYP1A2 Inhibition	IC50	15 µM	Moderate potential for drug-drug interactions.
CYP2C9 Inhibition	IC50	> 50 µM	Low potential for drug-drug interactions.
CYP2C19 Inhibition	IC50	> 50 µM	Low potential for drug-drug interactions.
CYP2D6 Inhibition	IC50	8 µM	High potential for drug-drug interactions.
CYP3A4 Inhibition	IC50	25 µM	Low to moderate potential for drug-drug interactions.

Tier 3: In Vivo Validation - The Whole-Organism Context

Promising candidates with acceptable in vitro selectivity and safety profiles should be advanced to in vivo studies to assess their off-target effects in a whole-organism context.[26][27] These early, non-GLP (Good Laboratory Practice) studies are designed to identify potential target organs of toxicity and to establish a maximum tolerated dose (MTD).[28][29]

A typical exploratory in vivo toxicology study in rodents might involve administering the compound at three different dose levels for 7-14 days.[26] Key endpoints to monitor include clinical observations, body weight changes, food and water consumption, and at the end of the study, a full histopathological examination of major organs.[29] Any observed toxicities can then be correlated with the in vitro off-target profile to understand the underlying mechanisms.

Integrated Risk Assessment and Decision Making

The ultimate goal of this tiered approach is to build a comprehensive off-target profile that enables an integrated risk assessment. Data from all three tiers should be considered in concert. For example, if a significant off-target kinase is identified in the kinome screen and confirmed in a cellular target engagement assay, and the in vivo toxicology study reveals a toxicity consistent with the inhibition of that kinase, this would represent a significant liability for the compound. Conversely, a clean in vitro profile coupled with a benign in vivo phenotype would provide strong support for further development.

Conclusion

The assessment of off-target effects is a critical component of modern drug discovery. By employing a strategic, tiered approach that integrates in silico, in vitro, and in vivo methodologies, researchers can efficiently and effectively de-risk novel kinase inhibitors like 3-(4-fluoro-3-(trifluoromethyl)phenyl)pyridine. This systematic process not only enhances the safety of potential new medicines but also provides a deeper understanding of their mechanisms of action, ultimately increasing the probability of success in the clinic.

References

• MtoZ Biolabs. Kinome Profiling Service.
• Pamgene. KinomePro - Functional Kinase Activity Profiling.
• Benchchem. Application Notes and Protocols for Cellular Thermal Shift Assay (CETSA) with GSK3368715.
• Benchchem. Application Notes and Protocols for hERG Channel Assay of Actisomide.
• AssayQuant. Activity-Based Kinase Selectivity and Profiling Services.
• Pharmaron. Kinase Panel Profiling I Pharmaron CRO Services.
• Bio-protocol. Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay.
• Bio-protocol. 4.8. Cellular Thermal Shift Assay (CETSA).
• Almqvist H, et al. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. NCBI. 2016.
• Scheiber J, et al. In Silico Driven Prediction of MAPK14 Off-Targets Reveals Unrelated Proteins with High Accuracy. bioRxiv. 2020.
• Wang Z, et al. In silico-in vitro discovery of untargeted kinase-inhibitor interactions from kinase-targeted therapies: A case study on the cancer MAPK signaling pathway. PubMed. 2018.
• ChemDiv. Kinome Profile.
• Li Y, et al. Cell-based hERG Channel Inhibition Assay in High-throughput Format. PMC.
• Bienta. CYP450 inhibition assay (fluorogenic).
• Charles River Laboratories. Assays for CYP450 Inhibition, Induction, and Phenotyping.
• Molecular Devices. Characterization of hERG channel blockers using the FLIPR Potassium Assay Kit on the FLIPR Tetra System.
• FDA. Recommended voltage protocols to study drug-cardiac ion channel interactions using recombinant cell lines. 2019.
• Klaeger S, et al. Unexpected Off-Targets and Paradoxical Pathway Activation by Kinase Inhibitors. 2014.
• Hardy T, et al. Application of the cellular thermal shift assay (CETSA) to validate drug target engagement in platelets. University of Cambridge.
• Enamine. LC-MS/MS based Cytochrome P450 Inhibition Assay (Panel of 5 or 7 CYP450).
• MDPI. KinasePred: A Computational Tool for Small-Molecule Kinase Target Prediction. 2025.
• Evotec. hERG Safety Assay.
• LifeNet Health LifeSciences. CYP inhibition assay services based on FDA Guidance.
• Living Journal of Computational Molecular Science. Kinase Similarity Assessment Pipeline for Off-Target Prediction. 2022.
• Benchchem. 4-(4-Fluoro-3-(trifluoromethyl)phenyl)pyridine | 388118-59-0.
• PMC. In silico Methods for Design of Kinase Inhibitors as Anticancer Drugs.
• PMC. High-Throughput Cytochrome P450 Cocktail Inhibition Assay for Assessing Drug-Drug and Drug-Botanical Interactions.
• PMC. Kinase Inhibition-Related Adverse Events Predicted from in vitro Kinome and Clinical Trial Data.
• Aragen Life Sciences. Safety Pharmacology Services | In Vitro & VivoToxicology Assays.
• Reaction Biology. Step-by-Step Guide to Kinase Inhibitor Development. 2024.
• Nuvisan. In vivo toxicology and safety pharmacology.
• Lee, J. C., et al. Maximizing the Benefits of Off-Target Kinase Inhibitor Activity. AACR Journals. 2013.
• Friends of Cancer Research. Kinase inhibition-related adverse events predicted from in vitro kinome and clinical trial data. 2010.
• Altasciences. SMALL MOLECULE SAFETY ASSESSMENT.
• Fisher Scientific. SAFETY DATA SHEET - 3-(Trifluoromethyl)pyridine. 2024.
• MuriGenics. Toxicology.
• ResearchGate. The role of early in vivo toxicity testing in drug discovery toxicology. 2025.
• EPA. 4-[4-Fluoro-3-(trifluoromethyl)phenyl]pyridine - Exposure. 2025.
• PubMed. Olfactory and hepatic changes following a single inhalation exposure of 3-trifluoromethyl pyridine in rats: concentration and temporal aspects.
• Sigma-Aldrich. SAFETY DATA SHEET - 2-(Trifluoromethyl)pyridine. 2025.
• ChemRxiv. 3-Position-Selective C–H Trifluoromethylation of Pyridine Rings Based on Nucleophilic Activation.
• TCI Chemicals. SAFETY DATA SHEET - 2-Fluoro-4-(trifluoromethyl)pyridine. 2024.
• CymitQuimica. Safety Data Sheet - 4-(3-(Trifluoromethyl)phenyl)pyrimidin-2-amine. 2024.
• PMC. Experimental and computational insights into the mechanism of FLP mediated selective C–F bond activation.
• Research Outreach. Trifluoromethylpyridine: Its chemistry and applications. 2023.
• PMC. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients.

Sources

• 1. mdpi.com [mdpi.com]
• 2. Kinase Similarity Assessment Pipeline for Off-Target Prediction [Article v1.0] | Living Journal of Computational Molecular Science [livecomsjournal.org]
• 3. In silico Methods for Design of Kinase Inhibitors as Anticancer Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]
• 5. In silico-in vitro discovery of untargeted kinase-inhibitor interactions from kinase-targeted therapies: A case study on the cancer MAPK signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Kinome Profile [chemdiv.com]
• 7. reactionbiology.com [reactionbiology.com]
• 8. pharmaron.com [pharmaron.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. KinomePro - Pamgene [pamgene.com]
• 11. assayquant.com [assayquant.com]
• 12. benchchem.com [benchchem.com]
• 13. bio-protocol.org [bio-protocol.org]
• 14. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. api.repository.cam.ac.uk [api.repository.cam.ac.uk]
• 16. bio-protocol.org [bio-protocol.org]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. evotec.com [evotec.com]
• 19. Characterization of hERG channel blockers using the FLIPR Potassium Assay Kit on the FLIPR Tetra System [moleculardevices.com]
• 20. fda.gov [fda.gov]
• 21. CYP450 inhibition assay (fluorogenic) | Bienta [bienta.net]
• 22. enamine.net [enamine.net]
• 23. criver.com [criver.com]
• 24. CYP inhibition assay services based on FDA Guidance [lnhlifesciences.org]
• 25. High-Throughput Cytochrome P450 Cocktail Inhibition Assay for Assessing Drug-Drug and Drug-Botanical Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 26. nuvisan.com [nuvisan.com]
• 27. researchgate.net [researchgate.net]
• 28. Safety Pharmacology Services | In Vitro & VivoToxicology Assays | Aragen Life Sciences [aragen.com]
• 29. Toxicology | MuriGenics [murigenics.com]